(-)-Lavandulyl acetate

• CAS: 20777-39-3

Core Science & Biosynthesis

physicochemical properties of (-)-Lavandulyl acetate

An In-depth Technical Guide on the Physicochemical Properties of (-)-Lavandulyl Acetate (B1210297)

This technical guide provides a comprehensive overview of the core , tailored for researchers, scientists, and professionals in drug development. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes associated biological pathways and analytical workflows.

Physicochemical Data Summary

(-)-Lavandulyl acetate is a naturally occurring monoterpene ester found in lavender oil, contributing to its characteristic floral and slightly fruity aroma.[1] The following table summarizes its key physicochemical properties.

Property	Value	Conditions	Reference(s)
Molecular Formula	C₁₂H₂₀O₂	[2][3][4][5]
Molecular Weight	196.29 g/mol	[2][5]
Appearance	Colorless to pale yellow, clear liquid	(est.)	[6]
Boiling Point	228.00 to 229.00 °C	@ 760.00 mm Hg	[6][7][8]
61-63 °C	@ 0.3 Torr
281.5 °C	[5]
Melting Point	17.12 °C	(EPI Suite)	[4]
Density / Specific Gravity	0.947 g/mL	@ 20 °C	[9][10]
0.90900 to 0.91500	@ 25.00 °C	[7][8]
Refractive Index	1.45300 to 1.45900	@ 20.00 °C	[7][8]
1.459	@ 20 °C	[9]
Solubility	Soluble in alcohol and organic solvents.	[5][7]
Water: 6.816 mg/L	@ 25 °C (est.)	[4][6][7]
Flash Point	159.00 °F (70.56 °C)	TCC	[6][7][8]
194 °F (90 °C)	[9]
Vapor Pressure	0.072000 mmHg	@ 25.00 °C (est.)	[6][7][8]
logP (o/w)	3.518	(est.)	[6][7]
Kovats Retention Index	1267-1291	Standard non-polar column	[11][12]

Experimental Protocols

The characterization of (-)-Lavandulyl acetate and its quantification in essential oils relies on several standard analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the primary method for identifying and quantifying volatile compounds like (-)-Lavandulyl acetate in complex mixtures such as essential oils.[13]

• Sample Preparation: Lavender essential oil samples are diluted in a suitable solvent (e.g., hexane (B92381) or ethyl acetate).[14][15]

• Gas Chromatography:

  • Injection: A small volume (e.g., 0.2 µL) of the prepared sample is injected into the GC system in split mode (e.g., 40:1) to prevent column overloading. The injector temperature is maintained at a high temperature (e.g., 220 °C) to ensure rapid volatilization of the sample.[13]

  • Separation: The volatile compounds are separated based on their boiling points and interactions with the stationary phase of a capillary column (e.g., DB-5MS).[13] A typical oven temperature program starts at a lower temperature (e.g., 60 °C) and gradually increases to a higher temperature (e.g., 246 °C) at a specific rate (e.g., 3 °C/min).[13]

• Mass Spectrometry:

  • Ionization: As compounds elute from the GC column, they enter the mass spectrometer, where they are ionized, typically by electron impact (EI).

  • Detection: The resulting charged fragments are separated by their mass-to-charge ratio (m/z) and detected. The mass spectra are acquired over a specific range (e.g., 40 to 415 m/z).[13]

• Data Analysis: The identification of (-)-Lavandulyl acetate is achieved by comparing its retention time and mass spectrum with those of a known standard or with entries in a spectral library (e.g., NIST). Quantification is typically performed using the normalization procedure, where the peak area of the compound is expressed as a percentage of the total area of all detected peaks.[15]

Determination of Physicochemical Properties

• Refractive Index: Measured using a refractometer at a specified temperature (typically 20°C), as per standard methods like those described in pharmacopeias.[15]

• Relative Density: Determined using a pycnometer or a density meter at a specified temperature (e.g., 20°C or 25°C).[15]

• Optical Rotation: Measured using a polarimeter to determine the specific rotation of the enantiomer, which distinguishes (-) from (+) isomers.[15]

• Boiling Point: Determined by distillation under controlled pressure (e.g., 760 mm Hg) or by using techniques like differential scanning calorimetry (DSC).

• Flash Point: Measured using a Tag Closed Cup (TCC) tester.[7]

Visualizations

Analytical and Biosynthetic Workflows

The following diagrams illustrate a typical analytical workflow for identifying (-)-Lavandulyl acetate and a biosynthetic pathway for its production.

Caption: Workflow for GC-MS analysis of (-)-Lavandulyl acetate.

Caption: Biosynthesis of (-)-Lavandulyl acetate in engineered E. coli.[14][16]

Associated Signaling Pathway

While not a direct property of the molecule itself, understanding the biological context is crucial. Lavender essential oil, of which (-)-Lavandulyl acetate is a component, has been studied for its therapeutic effects, such as in atopic dermatitis, potentially through the modulation of specific signaling pathways.

Caption: STAT3/RORγt pathway in atopic dermatitis, modulated by lavender oil.[17]

References

• 1. Lavandulyl Acetate (25905-14-0) | Reliable Chemical Trader [chemicalbull.com]
• 2. scbt.com [scbt.com]
• 3. Lavandulyl acetate [webbook.nist.gov]
• 4. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 5. chemicalbull.com [chemicalbull.com]
• 6. (-)-lavandulyl acetate, 20777-39-3 [thegoodscentscompany.com]
• 7. lavandulyl acetate, 25905-14-0 [thegoodscentscompany.com]
• 8. lavandulyl acetate [flavscents.com]
• 9. echemi.com [echemi.com]
• 10. Lavandulyl acetate | TargetMol [targetmol.com]
• 11. Lavandulyl acetate | C12H20O2 | CID 30247 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Lavandulyl acetate [webbook.nist.gov]
• 13. Chemometric Analysis of Lavender Essential Oils Using Targeted and Untargeted GC-MS Acquired Data for the Rapid Identification and Characterization of Oil Quality [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. uspbpep.com [uspbpep.com]
• 16. biorxiv.org [biorxiv.org]
• 17. Therapeutic effects and mechanism of action of lavender essential oil on atopic dermatitis by modulating the STAT3/RORγt pathway - Arabian Journal of Chemistry [arabjchem.org]

The Discovery, Isolation, and Analysis of (-)-Lavandulyl Acetate from Lavandula Species: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(-)-Lavandulyl acetate (B1210297), an irregular monoterpene ester, is a characteristic component of the essential oil of various Lavandula species, contributing to their unique aromatic profiles. While not as abundant as linalool (B1675412) or linalyl acetate, its presence is a key marker for the authenticity and quality of lavender oil. This technical guide provides an in-depth overview of the discovery, isolation, and analytical characterization of (-)-lavandulyl acetate from Lavandula species. It is intended to serve as a comprehensive resource for researchers, scientists, and professionals in the fields of natural product chemistry, pharmacology, and drug development. This document details historical context, modern isolation protocols, extensive quantitative data, and analytical methodologies, including gas chromatography-mass spectrometry.

Discovery and Isolation

The precise historical moment of the initial discovery and isolation of (-)-lavandulyl acetate is not definitively documented in a single seminal publication. However, its identification is intrinsically linked to the pioneering era of essential oil analysis in the late 19th and early 20th centuries. During this period, chemists, notably those at institutions like Schimmel & Co., systematically began to unravel the complex chemical composition of botanical extracts through fractional distillation and classical chemical characterization methods. The broader exploration of terpene chemistry, spearheaded by figures like Otto Wallach, laid the foundational knowledge for identifying such compounds. Analysis of lavender essential oil dating back to 1945 has confirmed the presence of lavandulyl acetate, indicating that it was a known constituent by this time[1][2].

(-)-Lavandulyl acetate is an acetate ester of lavandulol (B192245) and is recognized as a marker compound in lavender essential oil[3]. Its chemical formula is C₁₂H₂₀O₂ with a molecular weight of 196.29 g/mol [4][5][6][7].

The isolation of (-)-lavandulyl acetate from Lavandula species is primarily achieved through the extraction of the plant's essential oil, followed by chromatographic separation for obtaining the pure compound. The two most common industrial and laboratory-scale extraction methods are steam distillation and supercritical fluid extraction (SFE).

Steam Distillation

Steam distillation is the traditional and most widely used method for extracting essential oils from lavender. This process involves passing steam through the lavender flowers, which ruptures the oil glands and releases the volatile aromatic compounds. The steam, now carrying the essential oil vapors, is then cooled in a condenser, and the resulting liquid, a mixture of essential oil and water (hydrosol), is collected. Due to the immiscibility and lower density of the essential oil, it separates from the hydrosol and can be collected.

Supercritical Fluid Extraction (SFE)

Supercritical fluid extraction, typically using carbon dioxide (CO₂), is a more modern and often more efficient method for obtaining essential oils. In this process, CO₂ is brought to a supercritical state (above its critical temperature and pressure), where it exhibits properties of both a liquid and a gas. This supercritical fluid is an excellent solvent for nonpolar compounds like (-)-lavandulyl acetate. SFE offers several advantages over steam distillation, including lower operating temperatures that prevent the degradation of thermolabile compounds and the absence of water, which can cause hydrolysis of esters like lavandulyl acetate.

Quantitative Data

The concentration of (-)-lavandulyl acetate in Lavandula essential oil can vary significantly depending on the species, cultivar, geographical origin, and the extraction method employed. The following tables summarize quantitative data from various studies.

Table 1: Percentage of Lavandulyl Acetate in Lavandula angustifolia Essential Oil by Extraction Method
Extraction Method	(-)-Lavandulyl Acetate (%)
Steam Distillation	3.5 - 4.34[3][8][9]
Supercritical Fluid Extraction (SFE)	~7.5

Table 2: Percentage of Lavandulyl Acetate in Various Lavandula Cultivars and Species
Lavandula Species/Cultivar	Geographical Origin	(-)-Lavandulyl Acetate (%)
L. angustifolia (Antique Sample from 1945)	France	3.8[1][2][10]
L. angustifolia (New Ukrainian Cultivars)	Ukraine	0.2 - 12.0[3]
L. angustifolia	Bulgaria	3.5[9]

Experimental Protocols

Protocol for Steam Distillation of Lavender Essential Oil

Objective: To extract essential oil containing (-)-lavandulyl acetate from Lavandula flowers.

Materials and Equipment:

• Fresh or dried Lavandula flowers

• Steam distillation apparatus (still, condenser, collection flask)

• Heating source

• Separatory funnel

• Anhydrous sodium sulfate (B86663)

• Glass storage vials

Procedure:

• Preparation of Plant Material: If using fresh lavender, it is recommended to slightly wilt the flowers for a few hours to reduce the moisture content. For dried lavender, ensure it is free from debris.

• Apparatus Setup: Assemble the steam distillation unit according to the manufacturer's instructions. Ensure all connections are secure to prevent steam leakage.

• Loading the Still: Place the lavender flowers into the distillation chamber. Do not pack the material too tightly to allow for even steam penetration.

• Distillation: Heat the water in the boiler to generate steam. The steam will pass through the plant material, carrying the volatile essential oils. The distillation process typically takes 1 to 2 hours.

• Condensation and Collection: The steam and essential oil vapor mixture travels to the condenser, where it is cooled and condenses back into a liquid. Collect the distillate, which consists of the essential oil and hydrosol, in a collection flask.

• Separation: Transfer the distillate to a separatory funnel. Allow the mixture to stand until the essential oil and water layers have clearly separated. The essential oil, being less dense, will form the upper layer.

• Drying and Storage: Carefully drain the lower hydrosol layer. Collect the essential oil and dry it over a small amount of anhydrous sodium sulfate to remove any residual water. Store the dried essential oil in an airtight, dark glass vial in a cool place.

Protocol for Supercritical Fluid Extraction (SFE) of Lavender Essential Oil

Objective: To extract essential oil containing (-)-lavandulyl acetate from Lavandula flowers using supercritical CO₂.

Materials and Equipment:

• Dried and ground Lavandula flowers

• Supercritical fluid extractor

• High-purity CO₂

• Collection vials

Procedure:

• Sample Preparation: Dry the lavender flowers and grind them to a uniform particle size to increase the surface area for extraction.

• Extractor Setup: Set the SFE system parameters. Typical conditions for lavender essential oil extraction are:

  • Pressure: 100-150 bar

  • Temperature: 40-60 °C

  • CO₂ flow rate: 2-5 mL/min

• Extraction: Load the ground lavender material into the extraction vessel. Pressurize the system with CO₂ to the desired setpoint. The supercritical CO₂ will pass through the plant material, dissolving the essential oils.

• Collection: The CO₂ containing the dissolved essential oil is then passed through a pressure reduction valve into a collection vessel. The drop in pressure causes the CO₂ to return to its gaseous state, leaving the essential oil behind in the collection vial.

• Post-Extraction: After the extraction is complete, depressurize the system safely. Collect the extracted essential oil and store it in an airtight, dark glass vial in a cool place.

Protocol for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Objective: To identify and quantify (-)-lavandulyl acetate in the extracted lavender essential oil.

Materials and Equipment:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Capillary column (e.g., DB-5ms or HP-5ms)

• Helium carrier gas

• Essential oil sample

• Solvent (e.g., hexane (B92381) or ethanol)

• Microsyringe

Procedure:

• Sample Preparation: Dilute a small amount of the essential oil in a suitable solvent (e.g., 1:100 in hexane) to an appropriate concentration for GC-MS analysis.

• GC-MS Parameters: Set the instrument parameters. A typical GC-MS program for lavender oil analysis is as follows:

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Initial temperature of 60 °C, hold for 2 minutes, then ramp at 3-5 °C/min to 240-280 °C, and hold for a final period.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • MS Parameters:

    • Ion Source Temperature: 230 °C

    • Mass Range: 40-400 m/z

• Injection and Analysis: Inject a small volume (e.g., 1 µL) of the diluted sample into the GC. The compounds will be separated based on their volatility and interaction with the column's stationary phase. As each compound elutes from the column, it will be ionized and fragmented in the mass spectrometer.

• Data Analysis: Identify (-)-lavandulyl acetate by comparing its retention time and mass spectrum with that of a known standard or by matching its mass spectrum to a library database (e.g., NIST). Quantify the relative percentage of (-)-lavandulyl acetate by integrating the area of its corresponding peak in the chromatogram and expressing it as a percentage of the total peak area.

Visualization of Experimental Workflows

The following diagrams illustrate the key experimental workflows for the isolation and analysis of (-)-lavandulyl acetate.

Caption: Workflow for the extraction and isolation of lavender essential oil.

References

• 1. dergipark.org.tr [dergipark.org.tr]
• 2. nveo.org [nveo.org]
• 3. Chemical Composition of the Essential Oil of the New Cultivars of Lavandula angustifolia Mill. Bred in Ukraine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lavandulyl acetate [stenutz.eu]
• 5. Lavandulyl acetate | C12H20O2 | CID 30247 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Lavandulyl acetate [webbook.nist.gov]
• 7. Lavandulyl acetate - Wikipedia [en.wikipedia.org]
• 8. Lavandulyl acetate | 68 Publications | 747 Citations | Top Authors | Related Topics [scispace.com]
• 9. Chemical composition and comparative analysis of lavender essential oil samples from Bulgaria in relation to the pharmacological effects [pharmacia.pensoft.net]
• 10. researchgate.net [researchgate.net]

The Occurrence and Biosynthesis of Lavandulyl Acetate in Essential Oils: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Lavandulyl acetate (B1210297), an irregular monoterpene ester, is a significant contributor to the characteristic aroma of lavender essential oil and possesses various biological activities of interest to the pharmaceutical and cosmetic industries. This technical guide provides an in-depth overview of the natural occurrence of lavandulyl acetate in essential oils, its biosynthetic pathway, and the methodologies employed for its extraction and quantification. Quantitative data from multiple studies are summarized for comparative analysis. Detailed experimental protocols and a diagram of the biosynthetic pathway are presented to facilitate further research and development.

Natural Occurrence of Lavandulyl Acetate

Lavandulyl acetate is found in a variety of aromatic plants, most notably in species of the Lavandula genus. Its concentration can vary significantly depending on the species, cultivar, geographical location, and post-harvest processing methods. While a key component of true lavender (Lavandula angustifolia) essential oil, it is also present in lavandin (Lavandula × intermedia), a hybrid of L. angustifolia and L. latifolia.[1][2] The presence and concentration of lavandulyl acetate, along with other key compounds like linalool (B1675412) and linalyl acetate, are crucial for the quality and therapeutic properties of the essential oil.[3][4]

Table 1: Quantitative Occurrence of Lavandulyl Acetate in Various Lavandula Species and Cultivars

Plant Species/Cultivar	Plant Part	Extraction Method	Lavandulyl Acetate Concentration (%)	Reference
Lavandula angustifolia 'Munstead'	Flowers	Organic Extraction	2.99 ± 0.298	[5]
Lavandula angustifolia 'Little Lottie'	Flowers	Organic Extraction	1.45 ± 0.985	[5]
Lavandula × intermedia 'Grosso'	Flowers	Organic Extraction	0.43 ± 0.017	[5]
Lavandula angustifolia	Not specified	Not specified	2.8 - 14.5	[6][7]
Lavandula × intermedia	Not specified	Not specified	2.8 - 14.5	[6][7]
Lavandula angustifolia	Not specified	Essential Oil	3.4 - 6.2 (ISO 3515:2002 standard)	[5]
Lavandula × intermedia	Not specified	Essential Oil	1.5 - 3 (ISO 8902:2009 standard)	[5]
Lavandula angustifolia	Inflorescences	Ethanol Extraction	14.21	[8]
New Ukrainian L. angustifolia Cultivars	Fresh Flowers	Not specified	0.2 - 12.0	[9]
Lavandula officinalis	Aerial Parts	Hydrodistillation	4.34	[10]
Lavandula species (from Kastamonu, Türkiye)	Not specified	Hydrodistillation	6.11	[11]

Biosynthesis of Lavandulyl Acetate

The biosynthesis of lavandulyl acetate is a fascinating example of irregular monoterpene formation in plants. Unlike regular monoterpenes which are formed by a head-to-tail condensation of isopentenyl diphosphate (B83284) (IPP) and dimethylallyl diphosphate (DMAPP), lavandulyl derivatives are synthesized through a head-to-middle condensation of two DMAPP units.[12]

The key enzyme in this pathway is lavandulyl diphosphate synthase (LPPS) , a type of cis-prenyl diphosphate synthase.[13] This enzyme catalyzes the formation of lavandulyl diphosphate (LPP) from two molecules of DMAPP. Following this, a phosphatase, such as RdgB identified in engineered E. coli, can convert LPP to lavandulol (B192245).[12][14][15][16] The final step is the esterification of lavandulol with acetyl-CoA, a reaction catalyzed by an alcohol acyltransferase (AAT) , such as LiAAT4 from Lavandula x intermedia, to produce lavandulyl acetate.[12][14][15][16]

Biosynthetic Pathway of Lavandulyl Acetate

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. dacemirror.sci-hub.se [dacemirror.sci-hub.se]
• 5. uaiasi.ro [uaiasi.ro]
• 6. Essential Oil Content and Compositional Variability of Lavandula Species Cultivated in the Mid Hill Conditions of the Western Himalaya - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. mdpi.com [mdpi.com]
• 9. Chemical Composition of the Essential Oil of the New Cultivars of Lavandula angustifolia Mill. Bred in Ukraine - PMC [pmc.ncbi.nlm.nih.gov]
• 10. cabidigitallibrary.org [cabidigitallibrary.org]
• 11. dergipark.org.tr [dergipark.org.tr]
• 12. biorxiv.org [biorxiv.org]
• 13. The biosynthetic origin of irregular monoterpenes in Lavandula: isolation and biochemical characterization of a novel cis-prenyl diphosphate synthase gene, lavandulyl diphosphate synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. biorxiv.org [biorxiv.org]
• 16. biorxiv.org [biorxiv.org]

An In-depth Technical Guide to the Thermal Stability and Degradation Profile of Lavandulyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction to Lavandulyl Acetate (B1210297) and its Thermal Stability

Lavandulyl acetate is a monoterpene ester and a key constituent of lavender oil, contributing to its characteristic aroma[1][2]. As with many natural products intended for pharmaceutical, cosmetic, or fragrance applications, understanding its thermal stability is paramount. Thermal degradation can lead to a loss of efficacy, alteration of sensory properties, and the formation of potentially undesirable byproducts. This guide outlines the predicted thermal behavior of lavandulyl acetate, presents thermal analysis data from structurally similar terpene acetates, and provides detailed experimental protocols for researchers to assess its thermal stability and degradation profile.

Physicochemical Properties of Lavandulyl Acetate

A summary of the key physicochemical properties of lavandulyl acetate is presented in Table 1.

Table 1: Physicochemical Properties of Lavandulyl Acetate

Property	Value	Reference
Molecular Formula	C₁₂H₂₀O₂	[2][3]
Molecular Weight	196.29 g/mol	[2][3]
Boiling Point	228-229 °C at 760 mmHg	[4]
Flash Point	70.56 °C (159.00 °F)	[4]
Specific Gravity	0.909 - 0.915 @ 25 °C	[4]
Refractive Index	1.453 - 1.459 @ 20 °C	[4]

Predicted Thermal Behavior of Lavandulyl Acetate

While comprehensive experimental data is lacking, theoretical calculations provide insight into the thermal stability of lavandulyl acetate. A study using density functional theory (DFT) investigated the thermal decomposition of several fragrance chemicals, including lavandulyl acetate[5]. The primary thermal degradation pathway for acetate esters is pyrolytic syn-elimination. The calculated activation enthalpy for this reaction for lavandulyl acetate is approximately 40 kcal/mol[5]. This relatively high activation energy suggests that lavandulyl acetate is unlikely to undergo significant thermal decomposition during standard analytical procedures like gas chromatography, but it is susceptible to degradation at elevated temperatures over longer periods[5].

Thermal Analysis of Analogous Terpene Acetates

To approximate the thermal degradation profile of lavandulyl acetate, it is instructive to examine the behavior of structurally similar terpene acetates for which more data are available. Linalyl acetate, geranyl acetate, and bornyl acetate serve as useful analogs.

Linalyl Acetate

Linalyl acetate is a primary component of lavender oil and is structurally similar to lavandulyl acetate. Its thermal degradation is often observed during the hydrodistillation of essential oils[1]. The decomposition is thought to proceed through the formation of carbocation intermediates, leading to a variety of rearrangement and elimination products[6].

Degradation Products: The thermal degradation of linalyl acetate in the presence of heat and water can yield a complex mixture of compounds, including:

• Geranyl acetate[6]

• Neryl acetate[6]

• β-Myrcene[6]

• cis-β-Ocimene[6]

• trans-β-Ocimene[6]

• Terpinolene[6]

• α-Terpineol[6]

• 1,8-Cineole[6]

• Terpinen-4-ol[6]

In the presence of an epoxidizing agent, thermal oxidation can lead to the formation of linalyl epoxide[7][8].

Geranyl Acetate and Bornyl Acetate

Geranyl acetate and bornyl acetate provide further context for the thermal stability of terpene acetates. A summary of their thermal decomposition data is presented in Table 2.

Table 2: Thermal Decomposition Data for Analogous Terpene Acetates

Compound	Decomposition Temperature	Kinetic Parameters	Reference
Geranyl Acetate	~242 °C	Not specified	[9]
Bornyl Acetate	Not specified	Rate = 10¹¹⁹⁹ exp(–45,340/RT) s⁻¹	[10]
Isobornyl Acetate	Not specified	Rate = 10¹¹⁶⁴ exp(–42,020/RT) s⁻¹	[10]

The data for bornyl acetate indicates a first-order decomposition reaction[10]. Geranyl acetate is noted to be particularly unstable over time, potentially hydrolyzing to form acetic acid[11].

Experimental Protocols for Thermal Analysis

The following sections detail generalized experimental methodologies for conducting thermal analysis of lavandulyl acetate.

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

TGA measures the change in mass of a sample as a function of temperature, while DSC measures the heat flow into or out of a sample. Together, they provide a comprehensive picture of thermal stability, phase transitions, and decomposition kinetics.

Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of high-purity lavandulyl acetate into an appropriate TGA/DSC pan (e.g., aluminum or ceramic).

  • For volatile liquids, a hermetically sealed pan with a pinhole lid is recommended to control evaporation and ensure that the analysis reflects decomposition rather than simple boiling.

• Instrumentation and Parameters:

  • Instrument: A simultaneous TGA-DSC instrument is ideal.

  • Purge Gas: Use an inert gas such as nitrogen or argon at a flow rate of 20-50 mL/min to prevent oxidative degradation.

  • Temperature Program:

    • Equilibrate at a starting temperature of 25-30 °C.

    • Ramp the temperature at a linear heating rate of 10 °C/min up to a final temperature of 400-500 °C, or until the sample has completely decomposed.

    • To study kinetic parameters, the experiment can be repeated at different heating rates (e.g., 5, 15, and 20 °C/min).

• Data Analysis:

  • TGA Curve: Determine the onset temperature of decomposition (Tonset) and the peak decomposition temperature (Tpeak) from the derivative thermogravimetric (DTG) curve. Quantify the mass loss at different temperature ranges.

  • DSC Curve: Identify endothermic or exothermic peaks corresponding to melting, boiling, and decomposition. Integrate the peaks to determine the enthalpy changes (ΔH).

  • Kinetic Analysis: Utilize isoconversional methods (e.g., Flynn-Wall-Ozawa or Kissinger-Akahira-Sunose) to determine the activation energy (Ea) of decomposition from the TGA data obtained at multiple heating rates.

A generalized workflow for TGA-DSC analysis.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

Py-GC-MS is a powerful technique for identifying the degradation products of a compound at a specific temperature.

Methodology:

• Sample Preparation:

  • Place a small amount (typically 0.1-1.0 mg) of lavandulyl acetate into a pyrolysis sample cup.

• Instrumentation and Parameters:

  • Pyrolyzer: Interface a pyrolyzer with a GC-MS system.

  • Pyrolysis Temperature: Select a temperature based on the TGA results, typically at the onset or peak of decomposition. A temperature range of 250-500 °C is a reasonable starting point.

  • GC-MS Parameters:

    • Injector: Operate in split mode with a high split ratio to handle the concentrated injection from the pyrolyzer.

    • Column: Use a standard non-polar column (e.g., DB-5ms or equivalent) suitable for separating volatile and semi-volatile compounds.

    • Oven Program: A typical program might start at 40-50 °C, hold for a few minutes, then ramp at 5-10 °C/min to 280-300 °C.

    • Mass Spectrometer: Scan a mass range of m/z 35-550.

• Data Analysis:

  • Identify the peaks in the total ion chromatogram.

  • Compare the mass spectra of the degradation products with a spectral library (e.g., NIST) for identification.

  • Propose a degradation pathway based on the identified products.

Proposed Degradation Pathways for Terpene Acetates

Based on the degradation products identified for linalyl acetate, a general degradation pathway for acyclic terpene acetates like lavandulyl acetate can be proposed. The initial step is likely the loss of the acetate group to form a carbocation. This carbocation can then undergo a series of rearrangements, cyclizations, and eliminations to form a variety of hydrocarbon and alcohol products.

A proposed degradation pathway for terpene acetates.

Conclusion

While specific experimental thermal analysis data for lavandulyl acetate is not currently available in the literature, this guide provides a comprehensive framework for its investigation. Theoretical calculations suggest a moderate to high thermal stability. Data from analogous terpene acetates, particularly linalyl acetate, indicate that at elevated temperatures, lavandulyl acetate is likely to undergo complex degradation involving carbocation intermediates to form a variety of rearranged and eliminated products. The detailed experimental protocols for TGA-DSC and Py-GC-MS provided here offer a clear path for researchers to determine the precise thermal stability and degradation profile of lavandulyl acetate, which is crucial for its safe and effective application in drug development and other industries.

References

• 1. mdpi.com [mdpi.com]
• 2. Lavandulyl acetate - Wikipedia [en.wikipedia.org]
• 3. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 4. lavandulyl acetate, 25905-14-0 [thegoodscentscompany.com]
• 5. A DFT analysis of thermal decomposition reactions important to natural products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Thermal, photo-oxidation and antimicrobial studies of linalyl acetate as a major ingredient of lavender essential oil - Arabian Journal of Chemistry [arabjchem.org]
• 8. arabjchem.org [arabjchem.org]
• 9. Geranyl Acetate | C12H20O2 | CID 1549026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. The thermal decomposition of bornyl and isobornyl acetates - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 11. scentree.co [scentree.co]

The Solubility Profile of (-)-Lavandulyl Acetate: A Technical Guide for Researchers and Drug Development Professionals

Introduction

(-)-Lavandulyl acetate (B1210297), a monoterpene ester naturally present in lavender oil, is recognized for its characteristic floral and fruity aroma. Beyond its use in the fragrance industry, there is growing interest in its potential pharmaceutical applications, particularly in areas such as transdermal drug delivery where terpene esters have been shown to act as effective penetration enhancers. A thorough understanding of its solubility in various organic solvents is crucial for formulation development, purification processes, and analytical method development. This technical guide provides a comprehensive overview of the solubility of (-)-Lavandulyl acetate, detailed experimental protocols for its determination, and a workflow for solubility assessment.

Quantitative Solubility Data

Precise quantitative solubility data for (-)-Lavandulyl acetate in a wide range of organic solvents is not extensively documented in publicly available literature. However, based on its chemical structure as a relatively nonpolar ester and information on structurally similar terpene acetates, a general solubility profile can be established. The following table summarizes the available quantitative and qualitative solubility information for (-)-Lavandulyl acetate. It is important to note that "miscible" indicates solubility in all proportions, a common characteristic for many organic liquids of similar polarity.

Solvent	Chemical Class	Polarity Index	Quantitative Solubility	Qualitative Solubility	Data Source/Justification
Dimethyl Sulfoxide (DMSO)	Sulfoxide	7.2	100 mg/mL	-	[1][2][3]
Ethanol	Alcohol	5.2	Miscible (estimated)	Soluble	General knowledge for terpene esters[4]
Methanol	Alcohol	6.6	Miscible (estimated)	Slightly Soluble	General knowledge for terpene esters
Isopropanol	Alcohol	4.3	Miscible (estimated)	Soluble	High solubility expected due to structural similarity to ethanol.
Acetone	Ketone	5.1	Miscible (estimated)	Soluble	Good solvent for a wide range of organic compounds.
Ethyl Acetate	Ester	4.4	Miscible (estimated)	Soluble	"Like dissolves like" principle suggests high solubility.
Dichloromethane	Halogenated	3.1	Miscible (estimated)	Soluble	Effective solvent for nonpolar to moderately polar compounds.
Chloroform	Halogenated	4.1	Miscible (estimated)	Slightly Soluble	General knowledge for terpene esters
Hexane	Alkane	0.1	Miscible (estimated)	Soluble	High solubility expected for a nonpolar compound in a nonpolar solvent.
Toluene	Aromatic	2.4	Miscible (estimated)	Soluble	Good solvent for nonpolar and aromatic compounds.
Water	Protic	10.2	-	Insoluble	As a lipophilic ester, it has very low water solubility.

Note: The quantitative data for DMSO is experimentally determined. The term "miscible (estimated)" is used for organic solvents where high solubility is expected based on the physicochemical properties of (-)-Lavandulyl acetate and general solubility principles of similar compounds. Researchers should experimentally verify these values for their specific applications.

Experimental Protocol: Determination of Solubility via the Shake-Flask Method and Quantification by Gas Chromatography-Flame Ionization Detection (GC-FID)

This protocol details a reliable method for determining the quantitative solubility of (-)-Lavandulyl acetate, a liquid, in various organic solvents. The procedure is based on the widely accepted shake-flask method to achieve equilibrium, followed by quantification using Gas Chromatography with Flame Ionization Detection (GC-FID), a robust technique for analyzing volatile and semi-volatile organic compounds.[5][6][7][8]

1. Materials and Equipment

• (-)-Lavandulyl acetate (purity ≥98%)

• Organic solvents (analytical grade, e.g., ethanol, acetone, hexane)

• Glass vials with screw caps (B75204) and PTFE septa

• Orbital shaker or magnetic stirrer with temperature control

• Analytical balance

• Volumetric flasks and pipettes

• Syringes and syringe filters (0.22 µm, PTFE)

• Gas chromatograph equipped with a Flame Ionization Detector (GC-FID)

• Appropriate GC column (e.g., DB-5 or equivalent)

• Helium or nitrogen gas (high purity) for GC carrier and makeup gas

• Hydrogen and air (high purity) for FID

2. Procedure

2.1. Preparation of Saturated Solutions (Shake-Flask Method)

• Accurately weigh an excess amount of (-)-Lavandulyl acetate into a series of glass vials. An excess is visually confirmed by the presence of a separate liquid phase of the acetate after equilibration.

• Add a known volume of the desired organic solvent to each vial.

• Securely cap the vials.

• Place the vials in an orbital shaker or on a magnetic stirrer set to a constant temperature (e.g., 25 °C) and agitation speed.

• Allow the mixtures to equilibrate for a sufficient period, typically 24 to 48 hours, to ensure saturation is reached.[5][6][7]

2.2. Sample Preparation for Analysis

• After equilibration, cease agitation and allow the vials to stand undisturbed for at least 2 hours to allow for phase separation.

• Carefully withdraw an aliquot of the supernatant (the solvent phase saturated with (-)-Lavandulyl acetate) using a syringe.

• Filter the aliquot through a 0.22 µm PTFE syringe filter into a clean vial to remove any undissolved micro-droplets.

• Accurately dilute the filtered saturated solution with the same organic solvent to a concentration that falls within the linear range of the GC-FID calibration curve. A series of dilutions may be necessary to find the optimal concentration.

2.3. Quantification by GC-FID

• Calibration Curve:

  • Prepare a series of standard solutions of (-)-Lavandulyl acetate of known concentrations in the solvent of interest.

  • Inject a fixed volume of each standard solution into the GC-FID system.

  • Record the peak area for each concentration.

  • Plot a calibration curve of peak area versus concentration.

• Sample Analysis:

  • Inject the same fixed volume of the diluted, filtered saturated solution into the GC-FID system under the same conditions as the standards.

  • Record the peak area of the (-)-Lavandulyl acetate peak.

• Calculation:

  • Determine the concentration of (-)-Lavandulyl acetate in the diluted sample using the calibration curve.

  • Calculate the original concentration in the saturated solution by applying the dilution factor. This value represents the solubility of (-)-Lavandulyl acetate in the specific solvent at the tested temperature.

3. Recommended GC-FID Conditions

• Column: DB-5, 30 m x 0.25 mm ID, 0.25 µm film thickness

• Injector Temperature: 250 °C

• Detector Temperature: 280 °C

• Oven Temperature Program: Initial temperature of 80 °C, hold for 2 minutes, then ramp at 10 °C/min to 250 °C, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injection Volume: 1 µL

• Split Ratio: 50:1

Note: These conditions are a starting point and may require optimization based on the specific instrument and solvents used.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the solubility of (-)-Lavandulyl acetate.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Lavandulyl acetate | TargetMol [targetmol.com]
• 3. medkoo.com [medkoo.com]
• 4. gozonepack.com [gozonepack.com]
• 5. Shake-Flask Solubility Assay - Enamine [enamine.net]
• 6. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 7. quora.com [quora.com]
• 8. Quantitative Determination of Cannabis Terpenes Using Gas Chromatography-Flame Ionization Detector - PMC [pmc.ncbi.nlm.nih.gov]

Unraveling the Mosquitocidal Action of (-)-Lavandulyl Acetate: A Technical Guide

For Immediate Release

Introduction

The escalating threat of mosquito-borne diseases, coupled with the rise of insecticide resistance, necessitates the development of novel and effective vector control strategies. Natural products, with their vast chemical diversity, represent a promising reservoir for the discovery of new insecticidal agents. Among these, (-)-Lavandulyl acetate (B1210297), a monoterpenoid ester found in the essential oils of lavender (Lavandula angustifolia) and other aromatic plants, has demonstrated significant potential as a potent mosquito larvicide.[1][2][3] This technical guide provides a comprehensive overview of the current understanding of the mechanism of action of (-)-Lavandulyl acetate, targeted at researchers, scientists, and drug development professionals. While the precise molecular targets are still under active investigation, this document synthesizes the available data on its biological activity and explores the most probable mechanisms based on its chemical structure and the known modes of action of related compounds.

Larvicidal Efficacy of (-)-Lavandulyl Acetate

(-)-Lavandulyl acetate has shown potent larvicidal activity against several medically important mosquito species. The following table summarizes the reported 50% lethal concentration (LC50) values, highlighting its efficacy.

Mosquito Species	LC50 (µg/mL)	Reference
Anopheles subpictus	4.17	[1][3][4]
Aedes albopictus	4.60	[1][3][4]
Culex tritaeniorhynchus	5.11	[1][3][4]

Proposed Mechanisms of Action

While direct experimental evidence for the specific molecular mechanism of (-)-Lavandulyl acetate is limited, the neurotoxic effects of essential oils and their monoterpenoid components on insects are well-documented.[5] The primary modes of action for this class of compounds are believed to involve the disruption of key neurotransmitter systems.

Neurotoxic Effects

The most probable mechanism of action for (-)-Lavandulyl acetate is neurotoxicity, a common trait among essential oil-derived insecticides.[5] This can manifest through the inhibition of critical enzymes in the nervous system or by modulating the function of neurotransmitter receptors.

1. Acetylcholinesterase (AChE) Inhibition: Acetylcholinesterase is a crucial enzyme that breaks down the neurotransmitter acetylcholine (B1216132) in the synaptic cleft, terminating the nerve impulse. Inhibition of AChE leads to an accumulation of acetylcholine, resulting in continuous nerve stimulation, paralysis, and ultimately, death of the insect.[6] Many monoterpenoids have been shown to inhibit AChE. The acetate moiety in (-)-Lavandulyl acetate may play a role in its binding to the active site of AChE, potentially leading to its inhibition.

2. Modulation of GABA and Octopamine Receptors:

• GABA Receptors: Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the insect central nervous system. Compounds that interfere with GABAergic transmission can lead to hyperexcitation and convulsions. While some monoterpenoids like linalool (B1675412) have been shown to modulate GABA receptors, a study on linalyl acetate indicated it does not share this activity, suggesting that the acetate group may alter the interaction with this receptor.[7][8] Further investigation is needed to determine if (-)-Lavandulyl acetate interacts with GABA receptors.

• Octopamine Receptors: Octopamine is a key neurotransmitter, neurohormone, and neuromodulator in insects, involved in various physiological processes. Disruption of octopaminergic signaling can have profound effects on insect behavior and survival. This represents another potential, though unexplored, target for (-)-Lavandulyl acetate.

3. Disruption of Detoxification Enzymes and Midgut Damage: Some essential oil components have been observed to inhibit detoxification enzymes and cause damage to the midgut in mosquito larvae.[5] This can enhance the toxicity of the compound and disrupt nutrient absorption and other vital physiological functions.

The following diagram illustrates the potential neurotoxic mechanisms of action of (-)-Lavandulyl acetate at the synaptic level.

References

• 1. Terpenic Constituents of Essential Oils with Larvicidal Activity against Aedes Aegypti: A QSAR and Docking Molecular Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 2D finger-printing and molecular docking studies identified potent mosquito repellents targeting odorant binding protein 1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Metabolic Products of Linalool and Modulation of GABAA Receptors - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Sensory Properties and Odor Profile of (-)-Lavandulyl Acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

(-)-Lavandulyl acetate (B1210297), the naturally occurring enantiomer of lavandulyl acetate, is a critical contributor to the characteristic aroma of lavender (Lavandula angustifolia). While its presence in essential oils is well-documented, a detailed sensory and analytical profile is essential for its application in fragrance development, aromatherapy, and potential therapeutic contexts. This guide provides a comprehensive overview of the sensory properties, odor profile, and analytical methodologies pertinent to (-)-lavandulyl acetate. It synthesizes qualitative odor descriptions from existing literature, outlines detailed experimental protocols for sensory and instrumental analysis, and illustrates the underlying biochemical and analytical workflows. Due to the limited availability of specific quantitative sensory data in public literature, this guide establishes a framework for such analysis, providing representative protocols and data presentation formats.

Introduction

(-)-Lavandulyl acetate (CAS Registry Number: 20777-39-3) is a chiral monoterpene ester. As an irregular monoterpenoid, its isoprene (B109036) units are not joined in the typical head-to-tail fashion. This structural nuance is significant in its interaction with olfactory receptors, which are highly sensitive to stereochemistry. The sensory properties of chiral molecules can differ dramatically between enantiomers; one may be intensely aromatic while the other is nearly odorless. Research on the precursor alcohol, lavandulol, indicates that the (R)-enantiomer, which corresponds to (-)-lavandulyl acetate, is the primary carrier of the characteristic aroma, while the (S)-enantiomer is described as having a very weak odor. This underscores the importance of evaluating the specific (-)-enantiomer for fragrance applications.

Olfactory Profile of (-)-Lavandulyl Acetate

The odor of (-)-lavandulyl acetate is consistently described as a complex and delicate bouquet. It is a key component of high-quality lavender oil, contributing freshness and smoothness. The primary descriptors found in the literature are:

• Floral: A soft, lavender-like character is the most prominent note.

• Herbal: Possesses a fresh, green, and slightly medicinal herbaceous nuance.

• Fruity: Subtle citrus and fruity undertones, often described as lemon-like, add to its complexity.

• Fresh: A clean and uplifting quality that enhances fragrance compositions.

The overall impression is a gentle and soothing aroma, which aligns with its common use in aromatherapy and personal care products for its relaxing effects.

Quantitative Sensory Data

Precise quantitative data for the sensory properties of isolated (-)-lavandulyl acetate, such as its odor detection threshold and standardized intensity ratings, are not extensively available in the public domain. Such data is typically generated through sensory panel analysis under controlled conditions. Below is a representative table structure for presenting such quantitative data, which is essential for comparative studies and formulation development.

Sensory Attribute	Intensity Score (0-10 Scale)	Odor Detection Threshold (in water)	Notes
Odor Profile	Intensity scores are illustrative and would be determined by a trained sensory panel.
Floral (Lavender-like)	8	Data not available in literature	The dominant and most recognizable characteristic.
Herbal	6	Data not available in literature	A significant secondary note contributing to the natural character.
Fruity (Citrus)	4	Data not available in literature	Provides a subtle brightness and complexity.
Fresh	7	Data not available in literature	A key feature that imparts a clean quality.
Physical Data
Kovats Retention Index	1283-1304 (DB-5 column)	N/A	Value varies based on specific GC conditions (temperature ramp, column type).[1]

Note: The intensity scores are provided as an example of how data from a Quantitative Descriptive Analysis (QDA) would be presented. The Odor Detection Threshold for (-)-lavandulyl acetate has not been found in the reviewed scientific literature.

Experimental Protocols

The following sections detail the methodologies required to generate the quantitative sensory and analytical data for (-)-lavandulyl acetate.

Sensory Analysis: Quantitative Descriptive Analysis (QDA)

This protocol is designed to quantify the intensity of the sensory attributes of (-)-lavandulyl acetate.

• Panelist Selection and Training:

  • Recruit 10-12 panelists screened for olfactory acuity and their ability to describe scents.

  • Conduct training sessions over several days. Familiarize panelists with the odor of (-)-lavandulyl acetate and reference standards for "floral," "herbal," "fruity," and "fresh" notes.

  • Develop a consensus vocabulary and a standardized evaluation procedure.

• Sample Preparation:

  • Prepare a solution of high-purity (>98%) (-)-lavandulyl acetate in an odorless, non-polar solvent (e.g., diethyl phthalate (B1215562) or mineral oil) at a concentration of 1.0% (w/w).

  • Present 10 mL of the solution on odorless paper blotters (1 cm x 10 cm), dipped to a depth of 2 cm.

  • Allow the solvent to evaporate for 60 seconds before evaluation.

• Evaluation Procedure:

  • Conduct the evaluation in individual, well-ventilated sensory booths to prevent cross-contamination of odors.

  • Panelists evaluate the coded, randomized samples and rate the intensity of each agreed-upon attribute (e.g., floral, herbal) on a 10-point line scale, anchored from "not perceptible" (0) to "very strong" (10).

  • Incorporate mandatory breaks between samples to prevent olfactory fatigue.

• Data Analysis:

  • Collect the intensity scores from all panelists.

  • Analyze the data using Analysis of Variance (ANOVA) to assess significant differences and panelist performance.

  • Calculate the mean intensity scores for each attribute to generate the quantitative odor profile.

Instrumental Analysis: Gas Chromatography-Olfactometry (GC-O)

GC-O is used to identify which compounds in a mixture are odor-active and to characterize their specific scent. This protocol is for the analysis of a purified sample of (-)-lavandulyl acetate.

• Instrumentation:

  • Gas Chromatograph (GC) equipped with a Flame Ionization Detector (FID) and an olfactory detection port (ODP).

  • The column effluent is split (e.g., 1:1 ratio) between the FID and the ODP.

  • Humidified air is delivered to the ODP to prevent nasal dehydration of the assessor.

• Chromatographic Conditions (Representative):

  • Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or a chiral column (e.g., Beta DEX™ 225) for enantiomeric separation.[1]

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Oven Temperature Program: Start at 60°C (hold for 2 min), ramp to 240°C at a rate of 4°C/min, and hold for 5 min.[2]

  • Injector: Splitless mode, 250°C.

  • Detectors: FID at 280°C; ODP transfer line at 250°C.

• Sample Preparation:

  • Prepare a 100 ppm solution of (-)-lavandulyl acetate in high-purity hexane (B92381) or ethanol.

  • Inject 1 µL of the solution into the GC.

• Olfactometry Procedure:

  • A trained assessor (or panel) sniffs the effluent from the ODP throughout the chromatographic run.

  • The assessor records the time, duration, and description of each odor event using specialized software or a voice recorder.

  • Techniques like Aroma Extract Dilution Analysis (AEDA) can be employed, where the sample is serially diluted and re-analyzed to determine the Flavour Dilution (FD) factor, indicating the potency of the odorant.

Visualization of Pathways and Workflows

Olfactory Signal Transduction Pathway

The perception of (-)-lavandulyl acetate begins with its interaction with an Olfactory Receptor (OR) in the nasal epithelium. This initiates a G-protein coupled cascade, leading to the generation of an action potential that is sent to the brain. While the specific OR for (-)-lavandulyl acetate is not identified, the general pathway is well-understood.

Figure 1: Generalized Olfactory Signal Transduction Pathway.

Experimental Workflow for Sensory Characterization

The logical flow from sample preparation to data analysis is crucial for obtaining reliable sensory data. This workflow outlines the key stages in the characterization of (-)-lavandulyl acetate.

Figure 2: Workflow for Sensory and Instrumental Analysis.

Conclusion

(-)-Lavandulyl acetate is a pivotal molecule in the fragrance landscape, defined by its soft floral, fresh herbal, and subtle fruity characteristics. While qualitative descriptions are well-established, this guide highlights the need for robust quantitative sensory data, such as odor detection thresholds and standardized intensity profiles, to fully leverage its potential in scientific and commercial applications. The detailed experimental protocols and workflows provided herein offer a standardized framework for generating this critical data. The visualization of the olfactory signaling pathway further contextualizes the biological basis of its perception. Future research should focus on determining the specific olfactory receptors that bind to (-)-lavandulyl acetate and quantifying its sensory attributes to enable more precise and effective use in product development.

References

• 1. Lavandulyl acetate [webbook.nist.gov]
• 2. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]

Protocols & Analytical Methods

Application Note and Protocol: Enantioselective Synthesis of (-)-Lavandulyl Acetate via Enzymatic Kinetic Resolution of Lavandulol

Audience: Researchers, scientists, and drug development professionals.

Introduction

(-)-Lavandulyl acetate (B1210297), an important chiral fragrance compound found in lavender oil, is a valuable target in synthetic chemistry due to its applications in the cosmetic, perfumery, and food industries. The enantioselective synthesis of this ester is crucial as the olfactory properties of chiral molecules are often enantiomer-dependent. This application note details a protocol for the enantioselective synthesis of (-)-Lavandulyl acetate starting from racemic lavandulol (B192245). The method employed is an enzymatic kinetic resolution, which leverages the stereoselectivity of lipases to preferentially acylate one enantiomer of the starting alcohol, allowing for the separation of the unreacted enantiomeric alcohol and the desired enantiomeric ester. Specifically, this protocol utilizes Lipase (B570770) B from Candida antarctica (CALB) for the asymmetric esterification of racemic lavandulol with acetic acid.

Experimental Protocol

This protocol is based on the kinetic resolution of racemic lavandulol using Candida antarctica lipase B (CALB).

Materials:

• Racemic lavandulol

• Candida antarctica lipase B (CALB), immobilized

• Acetic acid

• Hexane (B92381) (anhydrous)

• Standard laboratory glassware

• Magnetic stirrer and stir bar

• Temperature-controlled reaction vessel or water bath

• Gas chromatography (GC) system with a chiral column for monitoring conversion and determining enantiomeric excess (e.e.)

• Silica (B1680970) gel for column chromatography

• Solvents for chromatography (e.g., hexane, ethyl acetate)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve 250 mg of racemic lavandulol in an appropriate volume of hexane to achieve a concentration of 25 mM.

• Addition of Reagents: To the solution of lavandulol, add acetic acid as the acyl donor.

• Enzyme Addition: Add Candida antarctica lipase B (CALB) to the reaction mixture.

• Reaction Conditions: Stir the reaction mixture at a constant temperature.

• Monitoring the Reaction: The progress of the reaction should be monitored by periodically taking small aliquots from the reaction mixture and analyzing them by gas chromatography (GC) using a chiral column. This will allow for the determination of the conversion percentage and the enantiomeric excess (e.e.) of both the remaining lavandulol and the product, lavandulyl acetate.

• Reaction Termination: The reaction should be stopped at approximately 55% conversion to achieve a good balance between the yield and enantiomeric excess of the desired product and the unreacted starting material.[1][2] The enzyme can be removed by filtration.

• Work-up and Purification: After filtration, the solvent can be removed under reduced pressure. The resulting crude mixture containing unreacted (S)-lavandulol and the product, (R)-lavandulyl acetate, can be purified by silica gel column chromatography to separate the two components.

Data Presentation

The following table summarizes the quantitative data obtained from the preparative resolution of 25 mM racemic lavandulol stopped at approximately 55% conversion.[1][2]

Compound	Yield	Enantiomeric Excess (e.e.)
(S)-Lavandulol	42%	52%
(R)-Lavandulyl acetate	51%	48%

Mandatory Visualization

Caption: Workflow for the enantioselective synthesis of (-)-Lavandulyl acetate.

References

• 1. ovid.com [ovid.com]
• 2. Enzymatic esterification of lavandulol--a partial kinetic resolution of (S)-lavandulol and preparation of optically enriched (R)-lavandulyl acetate - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Microbial Biosynthesis of Lavandulyl Acetate in E. coli

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lavandulyl acetate (B1210297), a key fragrance component of lavender essential oil, possesses significant applications in the cosmetics, perfumery, and food industries.[1][2][3][4] Traditional production methods involving plant extraction are often hindered by low yields and sustainability concerns, while chemical synthesis relies on petrochemical feedstocks.[1][2][3][4] This document provides detailed application notes and protocols for the microbial biosynthesis of lavandulyl acetate in Escherichia coli, offering a sustainable and scalable alternative. The described methodology is based on the successful de novo biosynthesis of lavandulol (B192245) and its subsequent conversion to lavandulyl acetate through modular pathway engineering in E. coli.[1][2][3][4]

Principle

The biosynthesis of lavandulyl acetate in engineered E. coli is achieved through a modular, three-plasmid system.[1][2][4] The process begins with the conversion of a simple carbon source, such as glycerol, into the isoprenoid precursors isopentenyl diphosphate (B83284) (IPP) and dimethylallyl diphosphate (DMAPP) via the heterologous mevalonate (B85504) (MVA) pathway. Subsequently, two molecules of DMAPP are condensed in a head-to-middle fashion by a lavandulyl diphosphate synthase from Lavandula x intermedia (LiLPPS) to form lavandulyl diphosphate (LPP).[5] An endogenous E. coli pyrophosphatase, RdgB, then catalyzes the conversion of LPP to lavandulol.[1][2][3][4] Finally, a lavender-derived alcohol acyltransferase, LiAAT4, facilitates the esterification of lavandulol with acetyl-CoA to produce the target molecule, lavandulyl acetate.[1][2][4]

Data Presentation

Table 1: Plasmids and Key Genes for Lavandulyl Acetate Biosynthesis

Plasmid/Module	Key Genes	Function	Promoter System
MVA Pathway Plasmid	Genes of the mevalonate pathway	Synthesis of IPP and DMAPP from acetyl-CoA	Not specified
Lavandulol Biosynthesis Module	LiLPPS (Lavandula x intermedia)	Condensation of two DMAPP molecules to LPP	Not specified
RdgB (E. coli)	Conversion of LPP to lavandulol	Not specified
Lavandulyl Acetate Synthesis Plasmid (pLiAAT4K)	LiAAT4 (Lavandula x intermedia)	Esterification of lavandulol to lavandulyl acetate	Cumate-inducible CymR promoter

Table 2: Production Titers of Lavandulol and Lavandulyl Acetate in Engineered E. coli

Product	Host Strain	Production Titer (mg/L)
Lavandulol	E. coli expressing MVA pathway, LiLPPS, and RdgB	24.9[1][3][4]
Lavandulyl Acetate	E. coli expressing MVA pathway, LiLPPS, RdgB, and LiAAT4	42.4[1][3][4]

Experimental Protocols

Strain and Plasmid Construction

Host Strain: E. coli MG1655 DE3 ΔendA ΔrecA.[2]

Plasmid Construction:

• MVA Pathway Plasmid: A plasmid containing the genes for the mevalonate pathway for the production of IPP and DMAPP is required.

• Lavandulol Biosynthesis Plasmid: The coding sequences for Lavandula x intermedia lavandulyl diphosphate synthase (LiLPPS) and E. coli RdgB are to be cloned into a suitable expression vector.

• Lavandulyl Acetate Synthesis Plasmid (pLiAAT4K): The gene encoding the Lavandula x intermedia alcohol acyltransferase, LiAAT4, is cloned under the control of a cumate-inducible promoter.[2][4]

Note: The specific details of plasmid backbones, promoters for the MVA and lavandulol biosynthesis modules, and cloning strategies should be designed based on standard molecular biology techniques and the desired expression levels.

Media Preparation

M2 Medium (for lavandulol biosynthesis): [2]

• Glycerol: 10 g/L

• Tryptone: 10 g/L

• Yeast Extract: 5 g/L

• KH2PO4: 13.3 g/L

• (NH4)2HPO4: 4 g/L

• Adjust pH to 7.0 with NaOH and autoclave at 121°C for 20 minutes.

TB Medium (for lavandulyl acetate biosynthesis): [2]

• Glycerol: 10 g/L

• Tryptone: 12 g/L

• Yeast Extract: 24 g/L

• KH2PO4: 2.2 g/L

• (NH4)2HPO4: 9.4 g/L

• Autoclave at 121°C for 20 minutes.

Fermentation Protocol

• Inoculum Preparation: Inoculate a single colony of the engineered E. coli strain into 5 mL of LB medium with appropriate antibiotics and grow overnight at 37°C with shaking at 220 rpm.

• Production Culture: Inoculate 50 mL of M2 or TB medium in a 250 mL shake flask with the overnight culture to an initial OD600 of 0.1.

• Induction:

  • Grow the culture at 30°C with shaking.

  • When the OD600 reaches approximately 0.6-0.8, induce the expression of the biosynthetic pathway genes.

  • For the three-plasmid system for lavandulyl acetate production, add the following inducers:[4]

    • 0.1 mM IPTG

    • 0.1 μM 3OC6-HSL

    • 0.1 mM cumic acid

• In situ Extraction: To minimize product loss due to volatility, add a 10% (v/v) overlay of hexadecane (B31444) to the culture medium at the time of induction.[2]

• Cultivation: Continue the cultivation at 30°C for 48-72 hours.

• Ethanol (B145695) Supplementation (Optional): To potentially enhance the acetyl-CoA supply for lavandulyl acetate production, 10 g/L of ethanol can be added to the culture medium.

Product Extraction and Analysis

• Sample Preparation: Collect 1 mL of the culture broth.

• Extraction: Add 1 mL of ethyl acetate to the culture sample and vortex vigorously for 1 minute.

• Phase Separation: Centrifuge the sample at 10,000 x g for 5 minutes to separate the organic and aqueous phases.

• Analysis by GC-MS:

  • Transfer the upper organic phase (ethyl acetate) to a new vial for analysis.

  • Analyze the sample using a Gas Chromatography-Mass Spectrometry (GC-MS) system.

  • GC Conditions (suggested):

    • Column: HP-5MS or equivalent.

    • Injector Temperature: 250°C.

    • Oven Program: Start at 80°C, hold for 2 minutes, ramp to 250°C at 10°C/min, and hold for 5 minutes.

    • Carrier Gas: Helium.

  • MS Conditions:

    • Ion Source Temperature: 230°C.

    • Scan Range: 40-500 m/z.[1]

  • Quantification: Use a standard curve of authentic lavandulyl acetate to quantify the product concentration.

Visualizations

Caption: Biosynthetic pathway for lavandulyl acetate in engineered E. coli.

Caption: Experimental workflow for lavandulyl acetate production.

References

• 1. researchgate.net [researchgate.net]
• 2. biorxiv.org [biorxiv.org]
• 3. biorxiv.org [biorxiv.org]
• 4. biorxiv.org [biorxiv.org]
• 5. The biosynthetic origin of irregular monoterpenes in Lavandula: isolation and biochemical characterization of a novel cis-prenyl diphosphate synthase gene, lavandulyl diphosphate synthase - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Extraction and Purification of (-)-Lavandulyl Acetate from Lavender Oil

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Lavandulyl acetate (B1210297) is a naturally occurring monoterpene ester found in lavender oil, contributing to its characteristic aroma. Beyond its fragrance, this compound has garnered interest for its potential therapeutic properties. This document provides detailed protocols for the extraction of lavender essential oil and the subsequent purification of (-)-Lavandulyl acetate. The methodologies are designed to yield a high-purity product suitable for research and preclinical drug development.

Data Presentation

The concentration of (-)-Lavandulyl acetate in lavender oil is influenced by the lavender species, cultivation conditions, and the extraction method employed. The following tables summarize the typical composition of lavender oil obtained through different extraction techniques.

Table 1: Composition of Lavender Essential Oil from Lavandula angustifolia using different extraction methods.

Compound	Steam Distillation (%)	Supercritical Fluid Extraction (CO2) (%)	Solvent Extraction (Ethanol) (%)
Linalool	28.0 - 45.0	25.0 - 40.0	18.7 - 35.8
Linalyl acetate	25.0 - 47.0	30.0 - 55.0	2.6 - 35.4
(-)-Lavandulyl acetate	2.0 - 6.0	4.0 - 8.0	~4.0
Camphor	0.5 - 1.0	< 0.5	7.2
1,8-Cineole	< 2.5	< 1.0	~4.9
Terpinen-4-ol	2.0 - 6.0	2.0 - 5.0	Not Reported
α-Terpineol	< 2.0	< 2.0	5.2

Note: The ranges presented are approximate and can vary based on specific experimental conditions. Data compiled from multiple sources.

Experimental Protocols

Part 1: Extraction of Lavender Essential Oil

Two primary methods for extracting essential oil from lavender flowers are detailed below: Steam Distillation and Supercritical Fluid Extraction (SFE). SFE is generally preferred for obtaining an extract with a higher concentration of esters like (-)-Lavandulyl acetate due to the milder processing conditions that minimize hydrolysis[1].

This traditional method is widely used for the extraction of essential oils.

Materials:

• Fresh or dried lavender flowers (Lavandula angustifolia)

• Steam distillation apparatus (still, condenser, separator)

• Heating mantle

• Deionized water

Procedure:

• Pack the still with lavender flowers. Ensure the material is packed tightly to prevent the formation of channels for the steam to pass through without sufficient contact with the plant material.

• Fill the still with deionized water to a level just below the plant material.

• Heat the water to generate steam. The steam will pass through the lavender flowers, causing the essential oil to vaporize.

• The steam and essential oil vapor mixture travels to the condenser, where it is cooled and condenses back into a liquid.

• Collect the distillate, which consists of a mixture of essential oil and water (hydrosol), in the separator.

• Allow the mixture to stand until the oil and water layers fully separate.

• Carefully separate the upper layer of lavender essential oil from the hydrosol.

• Dry the essential oil over anhydrous sodium sulfate (B86663) to remove any residual water.

• Store the dried essential oil in a sealed, dark glass vial at 4°C.

SFE utilizes carbon dioxide in its supercritical state as a solvent, offering a clean and efficient extraction with minimal thermal degradation of the target compounds.

Materials:

• Dried and ground lavender flowers

• Supercritical fluid extractor

• High-purity carbon dioxide (CO2)

Procedure:

• Load the dried and ground lavender flowers into the extraction vessel of the SFE system.

• Pressurize and heat the CO2 to bring it to its supercritical state (typically above 73.8 bar and 31.1°C). Optimal conditions for lavender oil extraction are often in the range of 100-150 bar and 40-50°C.

• Introduce the supercritical CO2 into the extraction vessel.

• The supercritical CO2 will dissolve the essential oil from the plant material.

• The CO2-oil mixture is then passed into a separator where the pressure and/or temperature is reduced, causing the CO2 to return to its gaseous state and the essential oil to precipitate.

• Collect the extracted lavender oil from the separator.

• Store the oil in a sealed, dark glass vial at 4°C.

Part 2: Purification of (-)-Lavandulyl Acetate

The crude lavender oil is a complex mixture of compounds. The following protocols describe the purification of (-)-Lavandulyl acetate using fractional distillation followed by preparative gas chromatography.

This technique separates compounds based on their boiling points. Operating under a vacuum allows for distillation at lower temperatures, preventing the degradation of heat-sensitive compounds. The boiling point of lavandulyl acetate is approximately 228-229°C at atmospheric pressure[2][3].

Materials:

• Crude lavender essential oil

• Fractional distillation apparatus with a vacuum pump and a fractionating column (e.g., Vigreux column)

• Heating mantle with a magnetic stirrer

• Thermometer

• Receiving flasks

Procedure:

• Set up the fractional distillation apparatus in a fume hood.

• Place the crude lavender oil into the distillation flask along with a magnetic stir bar.

• Begin to slowly reduce the pressure using the vacuum pump to the desired level (e.g., 10-20 mmHg).

• Gently heat the distillation flask while stirring.

• Monitor the temperature at the head of the fractionating column.

• Collect the initial fractions, which will be enriched in lower boiling point compounds like linalool.

• As the temperature rises, collect fractions at different temperature ranges. The fraction containing (-)-Lavandulyl acetate will distill at a temperature corresponding to its boiling point at the applied vacuum.

• Analyze each fraction using Gas Chromatography-Mass Spectrometry (GC-MS) to determine the composition and identify the fraction with the highest concentration of lavandulyl acetate.

For achieving high purity, the fraction enriched in (-)-Lavandulyl acetate from the fractional distillation is further purified using preparative gas chromatography.

Materials:

• Fraction enriched in (-)-Lavandulyl acetate

• Preparative gas chromatograph equipped with a suitable column (e.g., a polar column like DB-WAX) and a fraction collector.

• Carrier gas (e.g., Helium or Nitrogen)

Procedure:

• Optimize the preparative GC method using an analytical GC-MS to determine the retention time of (-)-Lavandulyl acetate and to ensure good separation from other components.

• Inject the enriched fraction onto the preparative GC column.

• The compounds will separate based on their volatility and interaction with the stationary phase of the column.

• Set the fraction collector to collect the eluent at the retention time corresponding to (-)-Lavandulyl acetate.

• Multiple injections and collections may be necessary to obtain the desired quantity of pure compound.

• Analyze the collected fraction by analytical GC-MS to confirm its purity. A purity of >95% is typically achievable.

• Store the purified (-)-Lavandulyl acetate in a sealed, dark glass vial at -20°C.

Mandatory Visualization

Caption: Workflow for the extraction and purification of (-)-Lavandulyl acetate.

Caption: Detailed workflow of the steam distillation process.

Caption: Logical relationship of the purification steps.

References

• 1. youtube.com [youtube.com]
• 2. tf.ni.ac.rs [tf.ni.ac.rs]
• 3. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]

Application Note: Quantification of (-)-Lavandulyl Acetate using Gas Chromatography-Mass Spectrometry (GC-MS)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a comprehensive protocol for the quantitative analysis of (-)-Lavandulyl acetate (B1210297), a significant monoterpene ester found in lavender oil and other essential oils, using Gas Chromatography-Mass Spectrometry (GC-MS). The described methodology provides a robust framework for sample preparation, instrument setup, and data analysis, ensuring accurate and reproducible quantification. This protocol is designed for researchers in natural product chemistry, quality control of essential oils, and drug development professionals investigating the therapeutic properties of specific terpenes.

Introduction

(-)-Lavandulyl acetate is a chiral monoterpenoid ester that contributes to the characteristic aroma of lavender (Lavandula angustifolia) essential oil[1][2][3]. Beyond its aromatic properties, there is growing interest in the pharmacological activities of individual terpene isomers. Accurate quantification of these compounds is crucial for the standardization of essential oils, investigation of their biological effects, and development of terpene-based therapeutics. Gas Chromatography coupled with Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds like (-)-Lavandulyl acetate in complex matrices[2][4]. This document provides a detailed protocol for the quantification of (-)-Lavandulyl acetate using GC-MS in Selected Ion Monitoring (SIM) mode, which offers enhanced sensitivity and selectivity.

Experimental Protocol

Materials and Reagents

• Solvent: Ethyl acetate or n-Hexane (GC grade or higher)

• Standard: (-)-Lavandulyl acetate (≥95% purity)

• Internal Standard (IS): n-Tridecane or other suitable n-alkane not present in the sample[5]

• Sample: Essential oil or other matrix containing (-)-Lavandulyl acetate

• Equipment:

  • Gas Chromatograph with Mass Spectrometer (GC-MS)

  • Autosampler vials (2 mL) with inserts

  • Micropipettes

  • Vortex mixer

  • Centrifuge

Standard and Sample Preparation

2.1. Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of (-)-Lavandulyl acetate standard and dissolve it in 10 mL of ethyl acetate in a volumetric flask.

2.2. Internal Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of n-Tridecane and dissolve it in 10 mL of ethyl acetate in a volumetric flask.

2.3. Calibration Standards: Prepare a series of calibration standards by serial dilution of the standard stock solution with ethyl acetate to achieve a concentration range of, for example, 0.1, 0.5, 1, 5, 10, 25, and 50 µg/mL. Spike each calibration standard with the internal standard to a final concentration of 10 µg/mL.

2.4. Sample Preparation: Accurately weigh 100 mg of the essential oil or sample matrix into a 10 mL volumetric flask. Dissolve and bring to volume with ethyl acetate. Dilute the sample solution further if the concentration of (-)-Lavandulyl acetate is expected to be high. Spike the final diluted sample with the internal standard to a final concentration of 10 µg/mL. Vortex the solution and, if necessary, centrifuge to remove any particulates before transferring to a GC-MS vial.

GC-MS Instrumentation and Conditions

The following parameters can be used as a starting point and should be optimized for the specific instrument.

Parameter	Condition
Gas Chromatograph	Agilent 7890B or equivalent
Column	DB-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent[5]
Injector Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Split (e.g., 50:1) or Splitless, depending on concentration
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Temperature Program	Initial temperature of 60 °C, hold for 2 minutes, ramp at 5 °C/min to 240 °C, hold for 5 minutes[6]
Mass Spectrometer	Agilent 5977B or equivalent
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV[7]
Acquisition Mode	Selected Ion Monitoring (SIM)[4][8]
Transfer Line Temperature	280 °C

Selected Ion Monitoring (SIM) Parameters

For the quantification of (-)-Lavandulyl acetate, the following ions are recommended based on its mass spectrum. The most abundant and specific ion should be chosen as the quantifier ion, with one or two other characteristic ions as qualifiers to ensure peak identity.

Compound	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ion(s) (m/z)
(-)-Lavandulyl acetate	~12-15 (dependent on exact conditions)	69	43, 93, 121
n-Tridecane (IS)	~10-12 (dependent on exact conditions)	57	43, 71

Note: The retention times are estimates and should be confirmed by injecting the pure standard.

Quantitative Data and Method Validation

A calibration curve should be generated by plotting the ratio of the peak area of (-)-Lavandulyl acetate to the peak area of the internal standard against the concentration of the calibration standards. The linearity of the method should be assessed by the coefficient of determination (R²), which should be ≥ 0.99.

Table 1: Summary of Quantitative and Validation Parameters (Typical Values)

Parameter	(-)-Lavandulyl acetate
Molecular Formula	C₁₂H₂₀O₂[9]
Molecular Weight	196.29 g/mol
CAS Number	20777-39-3[9]
Retention Index (DB-5 type column)	~1280 - 1310
Quantifier Ion (m/z)	69[7]
Qualifier Ions (m/z)	43, 93, 121[7]
Linearity Range (µg/mL)	0.1 - 50
Coefficient of Determination (R²)	≥ 0.99[5]
Limit of Detection (LOD) (µg/mL)	~0.05 - 0.25[5][10]
Limit of Quantification (LOQ) (µg/mL)	~0.15 - 0.75[5][10]
Accuracy (% Recovery)	85 - 115%[4][5]
Precision (% RSD)	< 15%[4][5]

Note: The values for LOD, LOQ, Accuracy, and Precision are typical ranges observed for terpene analysis and should be experimentally determined for this specific method.[4][5][10]

Experimental Workflow Diagram

References

• 1. Chemometric Analysis of Lavender Essential Oils Using Targeted and Untargeted GC-MS Acquired Data for the Rapid Identification and Characterization of Oil Quality - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. A Validated GC‐MS Method for Major Terpenes Quantification in Hydrodistilled Cannabis sativa Essential oil - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Analysis of Terpenes in Cannabis sativa L. Using GC/MS: Method Development, Validation, and Application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. massbank.eu [massbank.eu]
• 8. taylorandfrancis.com [taylorandfrancis.com]
• 9. Lavandulyl acetate [webbook.nist.gov]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for (-)-Lavandulyl Acetate in Insect Repellent Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

(-)-Lavandulyl acetate (B1210297), a monoterpenoid ester found in lavender (Lavandula angustifolia) essential oil, has garnered attention for its potential as a natural insect repellent.[1][2] These application notes provide a comprehensive overview of its formulation for insect repellent applications, summarizing available data, outlining experimental protocols, and identifying areas for future research. While data on its larvicidal activity are available, further studies are needed to fully elucidate its efficacy as a repellent against adult insects.[1][3]

Physicochemical Properties of (-)-Lavandulyl Acetate

A clear understanding of the physicochemical properties of (-)-Lavandulyl acetate is essential for developing stable and effective formulations.

Property	Value	Reference
Molecular Formula	C₁₂H₂₀O₂	[4]
Molecular Weight	196.29 g/mol	[4]
Appearance	Colorless clear oily liquid (estimated)	[5]
Specific Gravity	0.909 to 0.915 @ 25°C	[5]
Boiling Point	228 to 229 °C @ 760 mmHg	[5]
Flash Point	70.56 °C (159.00 °F)	[5]
Solubility	Soluble in alcohol, insoluble in water	[5]

Efficacy Data

Current research primarily highlights the larvicidal properties of (-)-Lavandulyl acetate against various mosquito species. Data on its repellent efficacy against adult mosquitoes, particularly the Complete Protection Time (CPT), is limited and presents a critical area for future investigation.

Larvicidal Activity

(-)-Lavandulyl acetate has demonstrated significant toxicity to the larvae of several medically important mosquito species.

Mosquito Species	LC₅₀ (µg/mL)	Exposure Time (hours)	Reference
Anopheles subpictus	4.17	24	[1][3]
Aedes albopictus	4.60	24	[1][3]
Culex tritaeniorhynchus	5.11	24	[1][3]

Formulation Protocols

General Formulation Workflow

The following diagram illustrates a general workflow for developing a topical insect repellent formulation containing (-)-Lavandulyl acetate.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Lavandulyl acetate - Wikipedia [en.wikipedia.org]
• 3. (-)-Lavandulyl acetate | CAS#:20777-39-3 | Chemsrc [chemsrc.com]
• 4. scbt.com [scbt.com]
• 5. lavandulyl acetate, 25905-14-0 [thegoodscentscompany.com]

Application Notes and Protocols for the Analytical Determination of Lavandulyl Acetate in Complex Mixtures

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lavandulyl acetate (B1210297), a monoterpene ester, is a significant contributor to the characteristic aroma of lavender (Lavandula angustifolia) and other essential oils.[1] Its accurate detection and quantification in complex matrices such as essential oils, herbal extracts, and pharmaceutical formulations are crucial for quality control, authenticity assessment, and formulation development. These application notes provide detailed methodologies for the analysis of lavandulyl acetate, primarily focusing on Gas Chromatography-Mass Spectrometry (GC-MS), a powerful and widely used technique for the analysis of volatile and semi-volatile compounds.

Analytical Methods

The primary and most effective method for the analysis of lavandulyl acetate in complex mixtures is Gas Chromatography (GC) coupled with either a Mass Spectrometer (MS) or a Flame Ionization Detector (FID). GC provides the necessary separation of the analyte from other components in the mixture, while MS allows for definitive identification based on the mass-to-charge ratio of fragmented ions. FID can be used for quantification, often in conjunction with MS for confirmation.

Key Analytical Parameters

Successful analysis of lavandulyl acetate relies on the optimization of several key parameters:

• Sample Preparation: Proper sample preparation is critical to ensure accurate and reproducible results. The goal is to extract lavandulyl acetate from the matrix and present it in a form suitable for GC injection.

• Gas Chromatography (GC): The choice of the GC column and the temperature program are the most important factors for achieving good separation.

• Mass Spectrometry (MS): The MS parameters determine the sensitivity and selectivity of the detection.

Quantitative Data Summary

The following tables summarize key quantitative data for the analysis of lavandulyl acetate.

Table 1: GC-MS Parameters for Lavandulyl Acetate Analysis

Parameter	Recommended Setting	Source(s)
GC Column	DB-5ms (non-polar), 30 m x 0.25 mm ID, 0.25 µm film thickness	[2]
HP-INNOWax (polar), 30 m x 0.25 mm ID, 0.25 µm film thickness	[3]
Injector Temperature	250 °C	[3][4]
Carrier Gas	Helium	[3][4]
Flow Rate	1.0 - 1.5 mL/min	[5]
Oven Temperature Program	Initial: 60°C, hold for 2 min; Ramp: 3-5°C/min to 240-280°C, hold for 5-10 min	[2][4]
MS Transfer Line Temp.	240 - 280 °C	[2]
Ion Source Temperature	200 - 230 °C	[4]
Ionization Mode	Electron Ionization (EI)	[6]
Ionization Energy	70 eV	[6]
Mass Scan Range	40 - 415 m/z

Table 2: Identification and Quantification Parameters for Lavandulyl Acetate

Parameter	Value	Source(s)
Molecular Formula	C₁₂H₂₀O₂	[7][8]
Molecular Weight	196.29 g/mol	[9]
CAS Registry Number	20777-39-3	[7][8]
Kovats Retention Index (non-polar column, e.g., DB-5)	1267 - 1304	[7][10]
Kovats Retention Index (polar column, e.g., Carbowax 20M)	~1609	[8]
Key Mass Fragments (m/z)	41, 43, 68, 69, 80, 93, 121, 136	[6]
Quantification Ion (recommended)	93	[6]
Typical Concentration in Lavender Oil	0.2% - 5.4%	[11]

Experimental Protocols

Protocol 1: Quantification of Lavandulyl Acetate in Essential Oils by GC-MS

1. Scope: This protocol describes the quantitative analysis of lavandulyl acetate in essential oil samples.

2. Principle: The essential oil is diluted in a suitable solvent and injected into a GC-MS system. The separation is achieved on a capillary column, and the detection is performed by a mass spectrometer. Quantification is typically performed using an internal standard method.

3. Materials and Reagents:

• Lavandulyl acetate certified reference material (CRM)
• Internal Standard (IS): n-Tridecane or other suitable n-alkane
• Solvent: Hexane (B92381) or Ethyl Acetate (GC grade)
• Essential oil sample
• Volumetric flasks, pipettes, and autosampler vials

4. Instrumentation:

• Gas Chromatograph with a Mass Spectrometer detector (GC-MS)
• Capillary GC column (e.g., DB-5ms or equivalent)

5. Standard Preparation:

• Internal Standard Stock Solution (IS): Prepare a 1 mg/mL solution of n-tridecane in hexane.
• Lavandulyl Acetate Stock Solution: Accurately weigh and dissolve lavandulyl acetate CRM in hexane to prepare a 1 mg/mL stock solution.
• Calibration Standards: Prepare a series of calibration standards by diluting the lavandulyl acetate stock solution with hexane to cover the expected concentration range in the samples. Add a constant amount of the IS stock solution to each calibration standard.

6. Sample Preparation:

• Accurately weigh approximately 100 mg of the essential oil sample into a 10 mL volumetric flask.
• Add a known volume of the internal standard stock solution.
• Dilute to the mark with hexane and mix thoroughly.
• Transfer an aliquot to an autosampler vial for GC-MS analysis.

7. GC-MS Analysis:

• Set up the GC-MS instrument according to the parameters outlined in Table 1.
• Inject 1 µL of the prepared sample or standard solution.
• Acquire the data in full scan mode to confirm the identity of lavandulyl acetate and in selected ion monitoring (SIM) mode for enhanced sensitivity in quantification, monitoring the ions listed in Table 2.

8. Data Analysis and Calculation:

• Identify the lavandulyl acetate peak in the chromatogram based on its retention time and mass spectrum.
• Calculate the response factor of lavandulyl acetate relative to the internal standard from the calibration standards.
• Quantify the amount of lavandulyl acetate in the sample using the following formula: Concentration (mg/g) = (Area_analyte / Area_IS) * (Concentration_IS / Response_Factor) * (Volume_sample / Weight_sample)

Protocol 2: Method Validation for Lavandulyl Acetate Analysis

1. Scope: This protocol outlines the steps for validating the analytical method described in Protocol 1.

2. Validation Parameters:

• Linearity: Analyze the calibration standards at a minimum of five concentration levels. Plot the peak area ratio (analyte/IS) against the concentration and determine the coefficient of determination (r²), which should be ≥ 0.99.
• Limit of Detection (LOD) and Limit of Quantification (LOQ): Determine the LOD and LOQ from the standard deviation of the response and the slope of the calibration curve or by analyzing standards at decreasing concentrations.
• Accuracy (Recovery): Spike a blank matrix or a sample with a known low concentration of lavandulyl acetate at three different concentration levels. Analyze the spiked samples and calculate the percentage recovery. The acceptable range is typically 80-120%.
• Precision (Repeatability and Intermediate Precision):
• Repeatability (Intra-day precision): Analyze a standard or sample solution multiple times (n≥6) on the same day.
• Intermediate Precision (Inter-day precision): Analyze a standard or sample solution on different days, by different analysts, or using different instruments.
• Calculate the relative standard deviation (%RSD) for both. The acceptance criterion is typically ≤ 15%.
• Specificity: Analyze a blank matrix to ensure no interfering peaks are present at the retention time of lavandulyl acetate.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 4. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]
• 5. tandfonline.com [tandfonline.com]
• 6. massbank.eu [massbank.eu]
• 7. Lavandulyl acetate | C12H20O2 | CID 30247 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Lavandulyl acetate [webbook.nist.gov]
• 9. (R)-Lavandulyl Acetate - CAS - 20777-39-3 | Axios Research [axios-research.com]
• 10. Lavandulyl acetate [webbook.nist.gov]
• 11. Chemometric Analysis of Lavender Essential Oils Using Targeted and Untargeted GC-MS Acquired Data for the Rapid Identification and Characterization of Oil Quality - PMC [pmc.ncbi.nlm.nih.gov]

Application of (-)-Lavandulyl Acetate in the Development of Natural Pesticides

Application Notes

(-)-Lavandulyl acetate (B1210297) is an irregular monoterpene ester naturally occurring in plants such as Lavender (Lavandula angustifolia).[1][2] It has garnered significant interest as a potential lead compound for the development of natural pesticides due to its demonstrated efficacy against various insect pests. Its application spans several modes of action, including larvicidal, fumigant, repellent, and antifeedant activities, positioning it as a versatile tool for integrated pest management strategies.

The primary advantages of using (-)-Lavandulyl acetate and related essential oil components include their biodegradability and potentially lower toxicity to non-target organisms compared to synthetic pesticides. Research has shown potent larvicidal effects against several species of mosquito vectors, including those responsible for malaria, dengue, and Japanese encephalitis.[1] Furthermore, as a component of lavender essential oil, it contributes to fumigant toxicity against common stored-product pests like the granary weevil (Sitophilus granarius) and the lesser grain borer (Rhyzopertha dominica).[2][3][4]

The mechanism of action for monoterpenes like lavandulyl acetate is often neurotoxic.[5][6] Studies on related compounds in lavender oil suggest they can inhibit key enzymes in the insect nervous system, such as acetylcholinesterase (AChE).[5][6][7] This inhibition leads to the accumulation of the neurotransmitter acetylcholine, causing hyperexcitation, paralysis, and eventual death of the insect. This multifaceted activity makes (-)-Lavandulyl acetate a promising candidate for further research and formulation into eco-friendly insecticides.

Quantitative Data Summary

The efficacy of (-)-Lavandulyl acetate and essential oils containing it has been quantified against various pests. The following tables summarize the key findings.

Table 1: Larvicidal Activity of (-)-Lavandulyl Acetate

Target Pest	Assay Type	Efficacy Metric (LC50)	Exposure Time	Reference
Anopheles subpictus (Malaria vector)	Larvicidal Bioassay	4.17 µg/mL	24 h	[1]
Aedes albopictus (Dengue vector)	Larvicidal Bioassay	4.60 µg/mL	24 h	[1]
Culex tritaeniorhynchus (JE vector)	Larvicidal Bioassay	5.11 µg/mL	24 h	[1]
Culex pipiens (West Nile vector)	Larvicidal Bioassay	140 µg/mL*	24 h	[8]

Note: This value is for the whole essential oil of L. angustifolia, which contains lavandulyl acetate.

Table 2: Fumigant & Repellent Activity of Essential Oils Containing Lavandulyl Acetate

Target Pest	Assay Type	Efficacy Metric	Exposure Time	Reference
Sitophilus granarius	Fumigant Toxicity	LC90: 0.118 µL/mL air	24 h	[2][4]
Sitophilus granarius	Repellency Assay	86% Repellency at 0.05 µL/cm²	6 h	[2][4]
Rhyzopertha dominica	Fumigant Toxicity	LC95: 28.9 µL/L air	48 h	[3][9]

| Callosobruchus maculatus | Fumigant Toxicity | LC50: 4.01 µL/L air | 24 h |[7] |

Experimental Protocols

Detailed methodologies are crucial for the standardized evaluation of natural compounds. Below are protocols for assessing the insecticidal properties of (-)-Lavandulyl acetate.

Protocol 1: Larvicidal Bioassay (WHO Standard Adaptation)

This protocol is adapted from the World Health Organization (WHO) standard methodology for testing mosquito larvicides.

• Objective: To determine the median lethal concentration (LC50) of (-)-Lavandulyl acetate against mosquito larvae.

• Materials:

  • Late 3rd or early 4th instar larvae of the target mosquito species.

  • (-)-Lavandulyl acetate stock solution (e.g., 1% in ethanol).

  • Dechlorinated water or distilled water.

  • 250 mL glass beakers or disposable cups.

  • Pipettes and graduated cylinders.

  • Ethanol (B145695) (as a solvent control).

• Procedure:

  • Preparation of Test Solutions: Prepare a series of dilutions from the stock solution to achieve the desired final concentrations (e.g., 1, 2.5, 5, 7.5, 10 µg/mL). For each concentration, add the required volume of the stock solution to 199 mL of water in a beaker. A control group should be prepared with 1 mL of ethanol in 199 mL of water.

  • Introduction of Larvae: Introduce 25 late 3rd or early 4th instar larvae into each beaker.

  • Incubation: Keep the beakers at a constant temperature (e.g., 27 ± 2°C) and humidity, away from direct sunlight.

  • Mortality Assessment: Record the number of dead larvae after 24 hours of exposure. Larvae are considered dead if they are motionless and do not respond to gentle prodding with a needle.

• Data Analysis:

  • Calculate the percentage mortality for each concentration, correcting for control mortality using Abbott's formula if necessary.

  • Use probit analysis to determine the LC50 and LC90 values, which represent the concentrations required to kill 50% and 90% of the larvae, respectively.

Protocol 2: Fumigant Toxicity Bioassay for Stored-Product Pests

This protocol is used to assess the toxicity of volatile compounds against stored-product insects.

• Objective: To determine the fumigant toxicity of (-)-Lavandulyl acetate against adult stored-product insects.

• Materials:

  • Adult insects (e.g., Sitophilus granarius or Tribolium castaneum).

  • Glass jars or vials of a known volume (e.g., 500 mL) with airtight lids.

  • Filter paper discs (e.g., Whatman No. 1).

  • (-)-Lavandulyl acetate solution in a volatile solvent (e.g., acetone).

  • Micropipette.

• Procedure:

  • Preparation: Place a small cage made of mesh inside each glass jar to contain the insects and prevent direct contact with the treated filter paper.

  • Application of Compound: Apply a specific volume of the test solution onto the filter paper disc to achieve a range of concentrations (e.g., 10, 50, 100, 200 µL/L air).

  • Solvent Evaporation: Allow the solvent to evaporate completely (approx. 1-2 minutes).

  • Introduction of Insects: Introduce a known number of adult insects (e.g., 20) into the mesh cage.

  • Sealing and Incubation: Attach the treated filter paper to the underside of the lid and seal the jar. A control jar should be prepared using solvent only. Incubate the jars in the dark at a controlled temperature (e.g., 28 ± 1°C).

  • Mortality Assessment: Record mortality at set intervals, typically 24, 48, and 72 hours.

• Data Analysis: Calculate percentage mortality and determine LC50 values using probit analysis for each time point.

Protocol 3: Area Preference Repellency Assay

This method assesses the ability of a compound to repel insects from a treated area.

• Objective: To quantify the repellent effect of (-)-Lavandulyl acetate.

• Materials:

  • Petri dishes (e.g., 9 cm diameter).

  • Filter paper discs (9 cm diameter).

  • (-)-Lavandulyl acetate solution in a volatile solvent.

  • Adult insects.

• Procedure:

  • Preparation of Test Arena: Cut a filter paper disc in half. Apply the test solution to one half at a specific concentration (e.g., 0.05 µL/cm²). Apply only the solvent to the other half as the control.[4]

  • Assembly: After the solvent evaporates, reassemble the two halves in a Petri dish.

  • Introduction of Insects: Release a known number of insects (e.g., 20 adults) into the center of the Petri dish and cover it.

  • Observation: After a set period (e.g., 2, 4, and 6 hours), count the number of insects on the treated half (Nt) and the control half (Nc).

• Data Analysis: Calculate the Percent Repellency (PR) using the formula: PR (%) = [(Nc - Nt) / (Nc + Nt)] x 100. Classify the repellency based on the calculated PR values.

Visualizations

The following diagrams illustrate the experimental workflow and proposed mechanism of action for (-)-Lavandulyl acetate.

Caption: Experimental workflow for evaluating (-)-Lavandulyl acetate as a natural pesticide.

Caption: Proposed neurotoxic mechanism of action via Acetylcholinesterase (AChE) inhibition.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. dergipark.org.tr [dergipark.org.tr]
• 3. entomol.org [entomol.org]
• 4. researchgate.net [researchgate.net]
• 5. cat.journals.ekb.eg [cat.journals.ekb.eg]
• 6. researchgate.net [researchgate.net]
• 7. Lavandula dentata L.: Phytochemical Analysis, Antioxidant, Antifungal and Insecticidal Activities of Its Essential Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for (-)-Lavandulyl Acetate as a Fragrance Ingredient in Cosmetics

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive technical data and detailed experimental protocols for the use of (-)-Lavandulyl acetate (B1210297) as a fragrance ingredient in cosmetic formulations. The information is intended to guide research, development, and safety assessment of this compound.

Introduction

(-)-Lavandulyl acetate is a naturally occurring monoterpene ester found in lavender oil and other essential oils[1][2]. It possesses a characteristic soft, floral, and slightly fruity aroma, making it a valuable ingredient in the fragrance industry for use in perfumes, skincare, and personal care products[1][2][3]. Understanding its physicochemical properties, safety profile, and behavior in formulations is crucial for its effective and safe application in cosmetics.

Physicochemical Properties

A summary of the key physicochemical properties of (-)-Lavandulyl acetate is presented in Table 1. This data is essential for formulation development, stability testing, and quality control.

Table 1: Physicochemical Properties of (-)-Lavandulyl Acetate

Property	Value	Reference(s)
Synonyms	5-Methyl-2-(1-methylethenyl)-4-hexen-1-ol acetate	[4]
CAS Number	25905-14-0	[4][5]
Molecular Formula	C₁₂H₂₀O₂	[4][5]
Molecular Weight	196.29 g/mol	[4][5]
Appearance	Colorless to pale yellow liquid	[5]
Odor Profile	Soft, floral, slightly fruity, herbal with citrus nuances	[1]
Boiling Point	228-229 °C at 760 mmHg	[3]
Flash Point	113.1 °C	[5]
Specific Gravity	0.909 - 0.915 @ 25°C	[3]
Refractive Index	1.453 - 1.459 @ 20°C	[3]
Solubility	Soluble in organic solvents; insoluble in water	[5]
Purity	≥96%	[4]

Application in Cosmetic Formulations

(-)-Lavandulyl acetate is used as a perfuming agent in a wide range of cosmetic products. Its pleasant and calming scent makes it suitable for fine fragrances, skincare, and rinse-off products[1][2].

Recommended Usage Levels

The Research Institute for Fragrance Materials (RIFM) has established maximum acceptable concentrations for lavandulyl acetate in various cosmetic product categories to minimize the risk of skin sensitization[6]. These levels are based on the Dermal Sensitization Threshold (DST) for non-reactive materials[6].

Table 2: Maximum Acceptable Concentrations of (-)-Lavandulyl Acetate in Cosmetic Products

IFRA Category	Product Type	Maximum Acceptable Concentration (%)
1	Lip products	0.069
2	Deodorants and antiperspirants	0.021
3	Products applied to the face with fingertips	0.41
4	Fine fragrance	Not specified in the provided search results
5A	Body lotions	1.00
5B	Face moisturizers	1.00
5C	Hand creams	1.00
5D	Baby creams, lotions, and powders	0.50
6	Mouthwash, toothpaste	Not suitable
7A	Hair dyes (rinse-off)	1.00
7B	Hair styling aids (leave-on)	1.00
8	Intimate wipes, baby wipes	0.50
9	Rinse-off toiletries (soaps, shower gels, shampoos)	2.50
10A	Household cleaning products (hand contact)	2.50
10B	Air fresheners (aerosol)	5.00
11A	Feminine hygiene, diapers	1.00
11B	Facial tissues, napkins, paper towels	1.00
12	Non-skin contact home fragrances (candles, incense)	10-100 (Generally unrestricted)

Source: RIFM Fragrance Ingredient Safety Assessment, 2021[6]

Safety and Toxicology

The safety of (-)-Lavandulyl acetate as a cosmetic ingredient has been evaluated by RIFM. The existing data supports its use at the current declared levels[6].

Skin Sensitization

While (-)-Lavandulyl acetate itself is considered to have a low potential for skin sensitization, it is important to note that autoxidation of this and other terpenes can lead to the formation of more potent sensitizers[6]. A human maximization test showed no skin sensitization with 10% lavandulyl acetate[6]. However, to act conservatively, the dermal sensitization threshold (DST) for non-reactive materials is applied[6].

Cytotoxicity

In vitro studies have shown that lavender oil and its major components, including linalyl acetate and linalool, can be cytotoxic to human skin cells at certain concentrations[7][8][9]. While specific data for (-)-Lavandulyl acetate was not found, it is a component of lavender oil and this potential should be considered during safety assessments.

Genotoxicity, Reproductive, and Repeated Dose Toxicity

Based on read-across data and the Threshold of Toxicological Concern (TTC), (-)-Lavandulyl acetate is not expected to be genotoxic, and systemic exposure from cosmetic use is below the TTC for reproductive and repeated dose toxicity[6].

Experimental Protocols

The following are detailed protocols for key experiments relevant to the use of (-)-Lavandulyl acetate in cosmetics.

Gas Chromatography-Mass Spectrometry (GC-MS) for Purity and Identity

This protocol outlines a general method for the analysis of (-)-Lavandulyl acetate in essential oils or as a raw material.

Objective: To determine the purity of (-)-Lavandulyl acetate and identify other volatile components.

Materials and Equipment:

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Capillary column (e.g., InertCap5, 60.0 m x 0.25 mm x 0.25 µm)[10]

• Helium (carrier gas)

• (-)-Lavandulyl acetate standard

• Solvent (e.g., n-hexane)

• Autosampler vials and caps

• Micropipettes

Procedure:

• Sample Preparation: Prepare a dilute solution of the (-)-Lavandulyl acetate sample in n-hexane (e.g., 1% v/v). If analyzing a cosmetic product, an appropriate extraction method may be required first.

• GC-MS Conditions:

  • Injector Temperature: 250°C[10]

  • Injection Mode: Split (e.g., split ratio 1:5)[10]

  • Carrier Gas Flow: Helium at a constant flow (e.g., 1.0 mL/min).

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 4 minutes.

    • Ramp to 280°C at a rate of 4°C/min.

    • Hold at 280°C for 10 minutes[10].

  • MS Conditions:

    • Ion Source Temperature: 200°C[10]

    • Mass Range: Scan from m/z 40 to 400.

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

• Data Analysis:

  • Identify the peak corresponding to (-)-Lavandulyl acetate by comparing its retention time and mass spectrum with that of a pure standard.

  • Determine the purity by calculating the peak area percentage of (-)-Lavandulyl acetate relative to the total peak area of all components in the chromatogram.

  • Identify other components by comparing their mass spectra with a library database (e.g., NIST).

Stability Testing of a Cosmetic Formulation Containing (-)-Lavandulyl Acetate

This protocol describes an accelerated stability testing procedure for a cosmetic emulsion.

Objective: To assess the physical and chemical stability of a cosmetic formulation containing (-)-Lavandulyl acetate under accelerated conditions.

Materials and Equipment:

• Cosmetic formulation containing a known concentration of (-)-Lavandulyl acetate.

• Inert containers (e.g., glass jars) and the final product packaging[11].

• Temperature-controlled ovens (37°C, 40°C, 45°C)[12].

• Refrigerator (4°C)

• Freezer (-10°C)[13]

• pH meter

• Viscometer

• Microscope

• GC-MS for chemical analysis

Procedure:

• Initial Analysis (Time 0):

  • Record the initial characteristics of the formulation: appearance, color, odor, pH, and viscosity.

  • Perform a GC-MS analysis to determine the initial concentration of (-)-Lavandulyl acetate.

• Storage Conditions:

  • Store samples of the formulation in both inert and final packaging at the following conditions:

    • 4°C (refrigerator) - Control

    • Room Temperature (20-25°C)

    • 37°C, 40°C, and 45°C (accelerated stability)[12]

    • Freeze-thaw cycling: -10°C for 24 hours, then room temperature for 24 hours (repeat for 3 cycles)[13].

• Evaluation Intervals:

  • Evaluate the samples at regular intervals (e.g., 1, 2, and 3 months for accelerated testing).

• Evaluation Parameters:

  • Physical Stability:

    • Appearance: Check for any changes in color, phase separation, creaming, or crystallization.

    • Odor: Evaluate any changes in the fragrance profile.

    • pH: Measure the pH of the formulation.

    • Viscosity: Measure the viscosity.

    • Microscopic Examination: Observe for any changes in the emulsion structure.

  • Chemical Stability:

    • Perform GC-MS analysis to quantify the concentration of (-)-Lavandulyl acetate to assess its degradation over time.

• Data Analysis:

  • Compare the results at each time point to the initial analysis and the control sample stored at 4°C. Significant changes in any of the parameters may indicate instability.

Human Repeat Insult Patch Test (HRIPT) for Skin Sensitization Potential

This protocol is a summary of the RIFM standard HRIPT protocol. It should be conducted by a qualified clinical research organization.

Objective: To confirm the absence of skin sensitization potential of a cosmetic formulation containing (-)-Lavandulyl acetate in a human population.

Materials and Equipment:

• Test formulation containing (-)-Lavandulyl acetate at a pre-determined non-irritating concentration.

• Occlusive or semi-occlusive patches (e.g., Hill Top Chambers)[14].

• Negative control (e.g., saline or vehicle).

• Scoring scale for dermal reactions (e.g., modified Draize scale).

Procedure:

• Subject Recruitment: Recruit a panel of healthy adult volunteers (typically around 100) with no known skin conditions.

• Induction Phase (3 weeks):

  • Apply the test material on a patch to the same site on the upper back of each subject for 24 hours.

  • Remove the patch and allow a 24-hour rest period.

  • Repeat this procedure nine times over a three-week period[14][15].

  • Score the patch site for any skin reactions before each new application.

• Rest Period (2 weeks): A two-week period with no patch applications.

• Challenge Phase:

  • Apply a single patch with the test material to a naive site on the back for 24 hours[14].

  • Score the challenge site at 24, 48, and 72/96 hours after patch application[14].

• Interpretation:

  • A reaction at the challenge site that is greater than any reaction observed during the induction phase may be indicative of induced sensitization. A rechallenge may be performed to confirm the reaction.

In Vitro Cytotoxicity Assay on Human Skin Cells

This protocol describes a general method for assessing the cytotoxicity of (-)-Lavandulyl acetate on human skin cell lines.

Objective: To determine the potential of (-)-Lavandulyl acetate to cause cell death in human skin cells in vitro.

Materials and Equipment:

• Human skin cell lines (e.g., HaCaT keratinocytes, HNDF fibroblasts)[9].

• Cell culture medium (e.g., DMEM) with supplements (e.g., fetal bovine serum, penicillin-streptomycin).

• (-)-Lavandulyl acetate.

• Solvent for (-)-Lavandulyl acetate (e.g., DMSO).

• 96-well cell culture plates.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent.

• Plate reader.

Procedure:

• Cell Seeding: Seed the human skin cells into 96-well plates at a predetermined density and allow them to adhere overnight.

• Treatment:

  • Prepare a series of dilutions of (-)-Lavandulyl acetate in the cell culture medium. Ensure the final solvent concentration is non-toxic to the cells.

  • Remove the old medium from the cells and replace it with the medium containing different concentrations of (-)-Lavandulyl acetate. Include a vehicle control (medium with solvent) and an untreated control.

• Incubation: Incubate the cells with the test substance for a specified period (e.g., 24 hours).

• MTT Assay:

  • After the incubation period, remove the treatment medium and add MTT solution to each well.

  • Incubate for a few hours to allow viable cells to convert the MTT into formazan (B1609692) crystals.

  • Solubilize the formazan crystals with a suitable solvent (e.g., DMSO or isopropanol).

• Data Analysis:

  • Measure the absorbance of the formazan solution using a plate reader at the appropriate wavelength.

  • Calculate the percentage of cell viability for each concentration relative to the untreated control.

  • Determine the IC50 value (the concentration that causes a 50% reduction in cell viability).

Signaling Pathways and Experimental Workflows

Olfactory Signaling Pathway for Floral Esters

The perception of fragrance from molecules like (-)-Lavandulyl acetate is initiated by their interaction with olfactory receptors in the nasal epithelium. This triggers a G-protein-coupled receptor (GPCR) signaling cascade.

References

• 1. monq.com [monq.com]
• 2. Lavandulyl Acetate (25905-14-0) | Reliable Chemical Trader [chemicalbull.com]
• 3. lavandulyl acetate, 25905-14-0 [thegoodscentscompany.com]
• 4. scbt.com [scbt.com]
• 5. chemicalbull.com [chemicalbull.com]
• 6. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 7. Cytotoxicity of lavender oil and its major components to human skin cells : WestminsterResearch [westminsterresearch.westminster.ac.uk]
• 8. Cytotoxicity of lavender oil and its major components to human skin cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]
• 11. skinconsult.com [skinconsult.com]
• 12. Quick and Dirty Guide to Stability Testing — Botanical Formulations [botanicalformulations.com]
• 13. makingcosmetics.com [makingcosmetics.com]
• 14. Fragrance Skin Sensitization Evaluation and Human Testing: 30-Year Experience - PMC [pmc.ncbi.nlm.nih.gov]
• 15. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]

Application Notes and Protocols for the Sensory Evaluation of Lavandulyl Acetate

Introduction

Lavandulyl acetate (B1210297) is an ester that serves as a significant component in lavender oil and other essential oils, prized for its characteristic aroma.[1][2] It is a monoterpene and a key ingredient in the flavor and fragrance industry, contributing a soft, floral, and slightly fruity fragrance to a wide array of products.[1][3] Its scent profile is often described as gentle, herbal, and complemented by citrus undertones.[4] These application notes provide a comprehensive protocol for the sensory evaluation of lavandulyl acetate, intended for researchers, scientists, and professionals in product development. The protocols outlined herein are designed to standardize the assessment of its aroma and flavor characteristics, ensuring reproducible and comparable results.

Sensory Profile of Lavandulyl Acetate

Lavandulyl acetate's sensory characteristics are multifaceted. While it is a primary component of lavender's aroma, its profile is distinct. It is known to soften harsher herbal notes and add a unique floral sweetness to fragrance compositions.[5]

Table 1: Olfactory and Flavor Descriptors for Lavandulyl Acetate

Attribute Category	Descriptors	Source
Odor (Aroma)	Soft, floral, slightly fruity, fresh, gentle, herbal, citrus hints, sweet, warm, spicy.	[1][4][6][7]
Flavor	Contributes to the overall floral and fresh notes of lavender. Described as sweet, fruity, floral, herbaceous, or spicy with a clean nuance.[6]	[6]

Note: The primary application of lavandulyl acetate is in fragrances. Its use in flavor is typically as a component of a more complex flavor profile, such as lavender.

Quantitative and Physicochemical Data

Table 2: Physicochemical Properties of Lavandulyl Acetate

Property	Value	Source
CAS Number	25905-14-0	[2]
Molecular Formula	C₁₂H₂₀O₂	[2]
Molar Mass	196.290 g·mol⁻¹	[2]
Appearance	Colorless, oily liquid	[7]
Specific Gravity	0.90900 to 0.91500 @ 25°C	[8]
Refractive Index	1.45300 to 1.45900 @ 20°C	[8]
Boiling Point	228.00 to 229.00 °C @ 760.00 mm Hg	[8]
Flash Point	159.00 °F (70.56 °C) [TCC]	[8]
Solubility	Soluble in alcohol; Water solubility approx. 6.816 mg/L @ 25°C (est).	[8]

Experimental Protocols

The following section details standardized methods for the sensory evaluation of lavandulyl acetate. These protocols are foundational for quality control, product development, and research applications.

Panelist Selection and Training

The reliability of sensory data is critically dependent on the panelists.

• Selection: Panelists should be screened for their ability to detect and describe basic odors and tastes. They should be free of allergies or conditions that could impair their sensory functions.

• Training: A trained panel is essential for descriptive analysis.[9][10] Panelists must be trained to identify and quantify the specific sensory attributes of lavandulyl acetate using a standardized vocabulary (as outlined in Table 1). Training sessions should involve exposure to reference standards for each descriptor to ensure calibration among panelists.

Protocol for Descriptive Sensory Analysis

This method quantifies the intensity of the sensory attributes of lavandulyl acetate.[11]

• Objective: To create a detailed sensory profile of a lavandulyl acetate sample.

• Materials:

  • High-purity lavandulyl acetate sample(s).

  • Odorless solvent (e.g., ethanol, propylene (B89431) glycol, or mineral oil).

  • Professional perfumer's smelling strips.

  • Glass beakers and graduated cylinders.

  • Controlled evaluation booths with neutral lighting and air circulation.

• Procedure:

  • Sample Preparation: Prepare a 1% to 5% dilution of lavandulyl acetate in the chosen solvent. The concentration should be high enough to be clearly perceptible but not overwhelming.

  • Sample Presentation: Dip the smelling strips to a depth of 1 cm into the solution. Allow the solvent to evaporate for 30 seconds. Present the labeled strip to the panelist.

  • Evaluation: Panelists evaluate the sample orthonasally (by sniffing) and rate the intensity of each predefined descriptor (e.g., 'floral', 'fruity', 'herbal') on a structured scale (e.g., a 15-point intensity scale from 0 = not perceptible to 15 = extremely strong).

  • Data Collection: Record the intensity ratings from each panelist.

  • Data Analysis: Calculate the mean intensity for each attribute across all panelists. The results are commonly visualized using a spider web (or radar) plot to provide a comprehensive aroma profile.[11]

Caption: Workflow for Descriptive Sensory Analysis.

Protocol for Triangle Test (Discriminative)

This test determines if a sensory difference exists between two samples.[9][11]

• Objective: To establish if a change in supplier, process, or storage has created a perceptible change in the sensory character of lavandulyl acetate.

• Materials:

  • Two samples of lavandulyl acetate (A and B).

  • Appropriate dilution solvent and smelling strips.

• Procedure:

  • Sample Preparation: Prepare solutions of both samples at the same concentration.

  • Sample Presentation: Present three coded samples to each panelist. Two samples are identical (e.g., A, A) and one is different (e.g., B). The order is randomized for each panelist (e.g., AAB, ABA, BAA).

  • Evaluation: Panelists are asked to identify the "odd" or different sample.

  • Data Analysis: The number of correct identifications is tallied. Statistical tables (based on the binomial distribution) are used to determine if the number of correct judgments is statistically significant at a chosen confidence level (typically p < 0.05).

Caption: Logical Flow of a Triangle Discrimination Test.

Protocol for Odor Threshold Determination

This protocol determines the lowest concentration of lavandulyl acetate that can be detected.

• Objective: To quantify the detection threshold of lavandulyl acetate in a specific medium (e.g., air, water, or oil).

• Method: The American Society for Testing and Materials (ASTM) E679, "Standard Practice for Determination of Odor and Taste Thresholds by a Forced-Choice Ascending Concentration Series Method of Limits," is a recommended approach.

• Procedure:

  • Series Preparation: Prepare a series of dilutions of lavandulyl acetate in the desired medium, increasing in concentration by a factor of two or three.

  • Presentation: In a triangle test format, present panelists with three samples at each concentration level. Two are blanks (medium only), and one contains the lavandulyl acetate dilution.

  • Evaluation: Panelists are asked to identify the sample that is different, starting from the lowest concentration and moving up.

  • Threshold Calculation: The individual threshold is the geometric mean of the last concentration missed and the first concentration correctly identified. The group threshold is the geometric mean of the individual thresholds.

Advanced Analytical Methods: GC-Olfactometry (GC-O)

For in-depth analysis, especially when lavandulyl acetate is part of a complex mixture, Gas Chromatography-Olfactometry (GC-O) is an invaluable tool.[9]

• Principle: A gas chromatograph separates the volatile compounds in a sample. The effluent from the GC column is split, with one part going to a chemical detector (like a mass spectrometer) and the other to a sniffing port.[9] A trained analyst sniffs the port and records the time, duration, and character of any detected odors.

• Application for Lavandulyl Acetate:

  • Purity Assessment: Confirms that the odor of the lavandulyl acetate peak is consistent with its known descriptors and free from co-eluting impurities with off-odors.

  • Impact Analysis: Determines the specific contribution of lavandulyl acetate to the overall aroma of a complex fragrance or flavor.

  • Off-Note Identification: Helps identify trace impurities that may negatively impact the sensory profile.

Caption: General Workflow for Sensory Evaluation Projects.

References

• 1. Lavandulyl Acetate (25905-14-0) | Reliable Chemical Trader [chemicalbull.com]
• 2. Lavandulyl acetate - Wikipedia [en.wikipedia.org]
• 3. specialchem.com [specialchem.com]
• 4. monq.com [monq.com]
• 5. Linalyl Acetate | The Floral–fruity Backbone Of Lavender Fragrances | Chemicalbull [chemicalbull.com]
• 6. islandlavender.com [islandlavender.com]
• 7. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 8. lavandulyl acetate [flavscents.com]
• 9. Fragrance And Flavor Component Analysis: Techniques And Applications - Blogs - News [alwsci.com]
• 10. How to validate flavorings: aroma testing and sensory evaluation [mbrfingredients.com.br]
• 11. Sensory Analysis - aromaLAB [aromalab.de]

Technical Notes & Optimization

Technical Support Center: Stereospecific Synthesis of (-)-Lavandulyl Acetate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for challenges encountered during the stereospecific synthesis of (-)-Lavandulyl acetate (B1210297). The content is tailored for researchers, scientists, and drug development professionals.

Troubleshooting Guides

This section addresses specific issues that may arise during the synthesis of (-)-Lavandulyl acetate, categorized by the synthetic approach.

Chemical Synthesis: Acetylation of (-)-Lavandulol

Issue 1: Low Yield of (-)-Lavandulyl Acetate

Potential Cause	Troubleshooting Action	Expected Outcome
Incomplete Reaction	- Increase reaction time. - Increase temperature, if the substrate and product are stable. - Use a more efficient acetylating agent (e.g., acetic anhydride (B1165640) over acetic acid).[1] - Add a catalyst (e.g., DMAP, pyridine) to accelerate the reaction.	Increased conversion of lavandulol (B192245) to the acetate ester.
Side Reactions	- Use milder reaction conditions (e.g., lower temperature). - Employ a less acidic or basic catalyst to prevent degradation of the allylic alcohol. - Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.	Minimized formation of byproducts and increased yield of the desired product.
Product Loss During Workup	- Ensure complete extraction of the product from the aqueous phase by using a suitable organic solvent and performing multiple extractions. - Avoid vigorous shaking during extraction to prevent emulsion formation. - Carefully neutralize the reaction mixture to prevent hydrolysis of the ester.	Improved recovery of crude (-)-Lavandulyl acetate.
Steric Hindrance	Although lavandulol is a primary alcohol, steric bulk near the reaction center can slow down the reaction. Consider using a more reactive acylating agent or a more potent catalyst.	Enhanced reaction rate and yield.

Issue 2: Formation of Impurities and Side Products

Observed Impurity	Potential Cause	Troubleshooting Action
Unreacted Lavandulol	Incomplete reaction.	See "Troubleshooting Action" for "Incomplete Reaction" in Issue 1.
Di-lavandulyl ether	Acid-catalyzed dehydration of lavandulol.	Use a non-acidic catalyst or a milder acid catalyst. Add a non-nucleophilic base to scavenge protons.
Isomerized products	Rearrangement of the allylic alcohol or acetate under acidic or thermal conditions.	Employ milder reaction conditions. Buffer the reaction mixture if using an acid catalyst.
Polymerization	For syntheses starting from precursors like prenyl acetate, polymerization can be a significant side reaction.	Control the reaction temperature carefully and use appropriate inhibitors if necessary.

Enzymatic Kinetic Resolution of Racemic Lavandulol

Issue 3: Low Enantiomeric Excess (e.e.) of (-)-Lavandulyl Acetate or Unreacted (+)-Lavandulol

Potential Cause	Troubleshooting Action	Expected Outcome
Suboptimal Enzyme Choice	The selected lipase (B570770) may not have high enantioselectivity for lavandulol.	Screen different lipases (e.g., Candida antarctica lipase B (CALB), Pseudomonas sp. lipase) to find one with higher selectivity.
Incorrect Acyl Donor	The acyl donor can influence the enantioselectivity of the enzyme.	Test various acyl donors such as vinyl acetate, acetic anhydride, or ethyl acetate.
Suboptimal Reaction Conditions	Temperature, solvent, and water activity can affect enzyme activity and selectivity.	Optimize the reaction temperature and screen different organic solvents. Ensure the enzyme's microenvironment has the optimal water activity.
Reaction Proceeded Past 50% Conversion	In a kinetic resolution, the maximum yield for one enantiomer is 50%. Pushing the reaction further will decrease the e.e. of both the product and the remaining substrate.	Monitor the reaction progress closely (e.g., by GC) and stop the reaction at or near 50% conversion.

Issue 4: Low Reaction Rate

Potential Cause	Troubleshooting Action	Expected Outcome
Low Enzyme Activity	The enzyme may be denatured or inhibited.	Ensure the enzyme is stored correctly and that the reaction conditions (pH, temperature, solvent) are within its optimal range.
Poor Substrate Solubility	Lavandulol or the acyl donor may not be sufficiently soluble in the chosen solvent.	Select a solvent in which both substrates are readily soluble.
Mass Transfer Limitations	If using an immobilized enzyme, diffusion of the substrate to the active site may be limited.	Increase agitation speed or use a smaller particle size for the immobilized support.

Microbial Biosynthesis

Issue 5: Low Titer of (-)-Lavandulyl Acetate

Potential Cause	Troubleshooting Action	Expected Outcome
Suboptimal Host Strain	The metabolic flux in the host strain may not be directed efficiently towards the desired product.	Engineer the host strain by overexpressing precursor-producing pathways (e.g., the mevalonate (B85504) pathway) and knocking out competing pathways.[2]
Inefficient Enzyme Expression or Activity	The enzymes in the biosynthetic pathway (e.g., lavandulyl diphosphate (B83284) synthase, alcohol acyltransferase) may have low expression levels or poor catalytic efficiency.	Optimize codon usage for the host, use stronger promoters, and consider protein engineering to improve enzyme kinetics.[2]
Toxicity of Intermediates or Product	Accumulation of lavandulol or lavandulyl acetate may be toxic to the host cells.	Implement in situ product removal strategies, such as using a solvent overlay (e.g., hexadecane) to extract the product from the culture medium.[3]
Suboptimal Fermentation Conditions	Media composition, pH, temperature, and aeration can significantly impact product yield.	Optimize fermentation parameters, including media components, inducer concentrations, temperature, and shaking speed.[3]

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the stereospecific synthesis of (-)-Lavandulyl acetate?

A1: The primary challenges include:

• Achieving high enantioselectivity: This is crucial for obtaining the desired stereoisomer. Methods like enzymatic kinetic resolution or the use of chiral catalysts are often employed.

• Controlling side reactions: The allylic alcohol functionality in lavandulol can be prone to rearrangement and other side reactions under harsh conditions.

• Low yields: Both chemical and biological synthesis routes can suffer from low yields due to incomplete reactions, side product formation, or product degradation.[4]

• Purification: Separating the desired product from the starting materials, byproducts, and, in the case of kinetic resolution, the other enantiomer, can be challenging.

Q2: Which analytical methods are suitable for determining the enantiomeric excess (e.e.) of (-)-Lavandulyl acetate?

A2: Chiral gas chromatography (GC) is the most common and effective method for determining the e.e. of volatile compounds like (-)-Lavandulyl acetate. A GC equipped with a chiral stationary phase column can separate the enantiomers, and the e.e. can be calculated from the relative peak areas.

Q3: How can I purify (-)-Lavandulyl acetate from the reaction mixture?

A3: Column chromatography using silica (B1680970) gel is a standard method for purifying terpene esters like lavandulyl acetate. A non-polar mobile phase, such as a mixture of hexane (B92381) and ethyl acetate, is typically used. The polarity of the solvent system can be adjusted to achieve optimal separation.

Q4: In enzymatic kinetic resolution, how do I separate the product (-)-Lavandulyl acetate from the unreacted (+)-Lavandulol?

A4: The difference in polarity between the acetate ester and the alcohol allows for their separation by column chromatography. The less polar acetate will elute before the more polar alcohol.

Q5: What are the advantages of microbial biosynthesis over chemical synthesis for producing (-)-Lavandulyl acetate?

A5: Microbial biosynthesis offers several potential advantages, including:

• Sustainability: It utilizes renewable feedstocks instead of petrochemicals.[2][5]

• Stereospecificity: The use of enzymes can lead to the production of a single enantiomer, avoiding the need for chiral resolution.

• Milder reaction conditions: Biological systems operate at or near ambient temperature and pressure, reducing energy consumption.

• Reduced hazardous waste: Biocatalytic processes can minimize the use of harsh reagents and organic solvents.[2]

Quantitative Data Summary

Table 1: Comparison of Yields in Different Synthetic Approaches

Synthetic Method	Key Reagents/System	Product	Yield	Reference
Microbial Biosynthesis	Engineered E. coli	(-)-Lavandulyl acetate	42.4 mg/L	[3][6]
Enzymatic Resolution	Candida antarctica lipase B, acetic acid	(R)-Lavandulyl acetate	51%	[7]
Biomimetic Chemical Synthesis	Prenyl acetate, AlCl₃	Lavandulyl acetate	~3.5-28%	[4]

Table 2: Enantiomeric Excess in Enzymatic Resolution

Enzyme	Acyl Donor	Product	e.e.	Reference
Candida antarctica lipase B	Acetic acid	(R)-Lavandulyl acetate	48%	[7]
Porcine pancreas lipase	Vinyl acetate (two cycles)	(R)-Lavandulol	96.7%	[8]
Porcine pancreas lipase	Vinyl acetate (two cycles)	(S)-Lavandulol	92.6%	[8]

Experimental Protocols

Protocol 1: Enzymatic Kinetic Resolution of Racemic Lavandulol

This protocol is adapted from the literature for the lipase-catalyzed acylation of lavandulol.[7]

• Materials:

  • Racemic lavandulol

  • Immobilized Candida antarctica lipase B (CALB)

  • Vinyl acetate

  • Anhydrous organic solvent (e.g., hexane or toluene)

  • Molecular sieves (for drying)

• Procedure:

  • To a dried flask containing the anhydrous organic solvent, add racemic lavandulol.

  • Add the acyl donor (e.g., vinyl acetate, 1.5 equivalents).

  • Add the immobilized lipase (e.g., 10-20% by weight of the substrate).

  • Stir the reaction mixture at a controlled temperature (e.g., 30-40 °C).

  • Monitor the reaction progress by taking aliquots and analyzing them by chiral GC.

  • Stop the reaction at approximately 50% conversion by filtering off the enzyme.

  • Evaporate the solvent under reduced pressure.

  • Purify the resulting mixture of (-)-Lavandulyl acetate and (+)-Lavandulol by silica gel column chromatography.

Protocol 2: Microbial Biosynthesis of (-)-Lavandulyl Acetate in E. coli

This protocol is a summary of the method described for de novo biosynthesis.[3][6]

• Strain and Plasmids:

  • Use an E. coli strain engineered with the mevalonate (MVA) pathway, a lavandulyl diphosphate synthase, and a lavandulol acetyltransferase (e.g., LiAAT4).

• Cultivation and Induction:

  • Grow a starter culture of the engineered E. coli strain overnight in LB medium with appropriate antibiotics.

  • Inoculate a suitable production medium (e.g., M9 medium with glycerol) with the starter culture.

  • Grow the culture at 37 °C until the OD₆₀₀ reaches 0.6-0.8.

  • Induce protein expression with the appropriate inducers (e.g., IPTG for the MVA pathway and lavandulyl synthase, and cumate for the acetyltransferase).

  • Add a solvent overlay (e.g., 20% v/v hexadecane) for in situ product extraction.

  • Continue cultivation at a lower temperature (e.g., 30 °C) for 48-72 hours.

• Extraction and Analysis:

  • Separate the hexadecane (B31444) layer from the culture broth by centrifugation.

  • Analyze the hexadecane layer for lavandulyl acetate concentration and purity using GC-MS.

Visualizations

Caption: Synthetic routes to (-)-Lavandulyl acetate.

References

• 1. waters.com [waters.com]
• 2. column-chromatography.com [column-chromatography.com]
• 3. scielo.br [scielo.br]
• 4. pharmacophorejournal.com [pharmacophorejournal.com]
• 5. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. jocpr.com [jocpr.com]
• 8. biotage.com [biotage.com]

byproducts and impurities in the chemical synthesis of lavandulyl acetate

Welcome to the technical support center for the chemical synthesis of lavandulyl acetate (B1210297). This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the synthesis of this valuable fragrance and pharmaceutical intermediate.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific problems that may arise during the esterification of lavandulol (B192245) to produce lavandulyl acetate.

Q1: My reaction yield of lavandulyl acetate is significantly lower than expected. What are the potential causes?

Low yields in the synthesis of lavandulyl acetate can stem from several factors. One common issue is the incomplete conversion of the starting material, lavandulol. This can be due to suboptimal reaction conditions such as incorrect temperature, insufficient reaction time, or a non-ideal ratio of reactants and catalyst. Additionally, side reactions can consume the starting material or the desired product, leading to a diminished yield. It is also worth noting that some synthetic routes for lavandulyl acetate are known to produce modest yields, with researchers reporting yields as low as 3.5% when following certain protocols, though optimization can significantly improve this.

Q2: I've observed unexpected peaks in the Gas Chromatography (GC) analysis of my product. What could these impurities be?

The presence of unexpected peaks in your GC chromatogram often indicates the formation of byproducts or the presence of unreacted starting materials. Common impurities in the synthesis of lavandulyl acetate include:

• Unreacted Lavandulol: The most straightforward impurity to identify will be the starting alcohol, lavandulol.

• Isomeric Acetates: Under certain reaction conditions, particularly with acid catalysis, lavandulol can undergo rearrangement to its isomers, such as geraniol (B1671447) and nerol. These isomeric alcohols can then be acetylated to form geranyl acetate and neryl acetate, respectively.

• Dehydration Products: Acidic conditions and heat can lead to the dehydration of lavandulol, resulting in the formation of various terpene hydrocarbons.

• Byproducts from the Acetylating Agent: Depending on the acetylating agent used (e.g., acetic anhydride (B1165640) or acetyl chloride), byproducts such as acetic acid or hydrochloric acid will be generated. Residual amounts of these can remain if the work-up procedure is not thorough.

Q3: How can I minimize the formation of isomeric byproducts like geranyl acetate and neryl acetate?

The formation of isomeric acetates is often a result of acid-catalyzed rearrangement of the lavandulol backbone. To minimize these byproducts:

• Choice of Catalyst: Consider using a milder, non-acidic catalyst or a base-catalyzed approach. For example, using acetyl chloride with a base like pyridine (B92270) can avoid the strongly acidic conditions that promote rearrangement.

• Reaction Temperature: Keep the reaction temperature as low as feasible to disfavor rearrangement reactions, which often have a higher activation energy than the desired esterification.

• Reaction Time: Monitor the reaction progress closely (e.g., by TLC or GC) and stop the reaction as soon as the lavandulol is consumed to prevent further isomerization of the product.

Q4: What are the recommended methods for purifying the final lavandulyl acetate product?

Purification of lavandulyl acetate typically involves the following steps:

• Work-up: After the reaction is complete, the mixture should be washed to remove the catalyst, any remaining acetylating agent, and water-soluble byproducts. A typical work-up may involve washing with a saturated sodium bicarbonate solution to neutralize any acid, followed by a brine wash.

• Drying: The organic layer should be dried over an anhydrous drying agent such as magnesium sulfate (B86663) or sodium sulfate.

• Solvent Removal: The solvent is removed under reduced pressure using a rotary evaporator.

• Distillation or Chromatography: For higher purity, the crude product can be purified by vacuum distillation or column chromatography on silica (B1680970) gel.

Data Presentation

Table 1: Common Byproducts in Lavandulyl Acetate Synthesis and Their Identification

Byproduct/Impurity	Potential Cause	Identification Method
Lavandulol	Incomplete reaction	GC-MS, NMR
Geranyl Acetate	Acid-catalyzed isomerization of lavandulol	GC-MS, NMR
Neryl Acetate	Acid-catalyzed isomerization of lavandulol	GC-MS, NMR
Terpene Hydrocarbons	Dehydration of lavandulol under acidic conditions	GC-MS
Acetic Acid	Byproduct of acetylation with acetic anhydride	GC-MS, Titration

Experimental Protocols

Protocol 1: Synthesis of Lavandulyl Acetate using Acetyl Chloride and Pyridine

This method aims to minimize acid-catalyzed rearrangements.

Materials:

• Lavandulol

• Acetyl chloride

• Pyridine (anhydrous)

• Diethyl ether (anhydrous)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Dissolve lavandulol (1 equivalent) in anhydrous diethyl ether in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Slowly add pyridine (1.2 equivalents) to the solution with stirring.

• Add acetyl chloride (1.1 equivalents) dropwise to the cooled solution. Maintain the temperature at 0 °C during the addition.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by TLC.

• Upon completion, quench the reaction by slowly adding water.

• Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl (to remove pyridine), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude lavandulyl acetate.

• Purify the crude product by vacuum distillation or column chromatography.

Mandatory Visualization

Caption: Chemical synthesis pathway of lavandulyl acetate and potential side reactions.

Caption: Troubleshooting workflow for lavandulyl acetate synthesis.

Technical Support Center: Purification of Synthetic Lavandulyl Acetate Isomers

Welcome to the technical support center for the purification of synthetic lavandulyl acetate (B1210297) isomers. This resource is designed for researchers, scientists, and professionals in drug development and chemical synthesis. Here you will find troubleshooting guides and frequently asked questions (FAQs) to assist you in overcoming common challenges during the purification process.

Frequently Asked Questions (FAQs)

Q1: What are the common isomers of lavandulyl acetate I need to consider during purification?

A1: Synthetic lavandulyl acetate is typically a racemic mixture of its enantiomers, (R)-lavandulyl acetate and (S)-lavandulyl acetate. Depending on the synthetic route, you may also encounter diastereomers if additional chiral centers are present in the precursors. It is also important to be aware of constitutional isomers that may arise from side reactions during synthesis.

Q2: Which analytical techniques are recommended for identifying and quantifying lavandulyl acetate isomers?

A2: Gas chromatography (GC) coupled with mass spectrometry (GC-MS) is the most common and effective method for both identifying and quantifying isomers of lavandulyl acetate. Chiral GC columns can be used to separate and quantify the enantiomers.[1][2][3] Nuclear Magnetic Resonance (NMR) spectroscopy can also be a powerful tool for structural elucidation of the isomers.

Q3: What are the primary strategies for purifying lavandulyl acetate isomers?

A3: The main strategies for separating isomers of lavandulyl acetate include:

• Fractional Distillation: This technique can be effective for separating diastereomers or constitutional isomers with sufficiently different boiling points.[4]

• Preparative Chromatography: High-performance liquid chromatography (HPLC) and preparative gas chromatography (GC) are powerful techniques for isolating isomers with high purity.[5] Chiral chromatography is specifically required for the separation of enantiomers.

• Enzymatic Resolution: This method can be employed to selectively react with one enantiomer of the precursor alcohol (lavandulol), facilitating the separation of the resulting diastereomeric products.[6][7]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Poor separation of isomers using fractional distillation.	Boiling points of the isomers are too close.	- Increase the efficiency of the distillation column (e.g., use a longer column or one with higher theoretical plates).- Perform the distillation under reduced pressure to lower the boiling points and potentially increase the boiling point difference.- Consider an alternative purification method like preparative chromatography.
Co-elution of isomers during preparative HPLC or GC.	- Inappropriate column selection.- Suboptimal mobile/stationary phase.- Isomers have very similar polarities or volatilities.	- For HPLC: Screen different stationary phases (e.g., normal phase, reverse phase, chiral). Optimize the mobile phase composition and gradient.- For GC: Use a column with a different stationary phase polarity. For enantiomers, a chiral column is necessary. Optimize the temperature program.[1][2][3]
Low recovery of purified isomers.	- Degradation of the compound on the column.- Irreversible adsorption to the stationary phase.- Loss during solvent evaporation.	- Use milder purification conditions (e.g., lower temperatures for distillation or GC).- Deactivate active sites on the chromatography column (e.g., by silanization).- Use careful and controlled solvent removal techniques (e.g., rotary evaporation at low temperature and pressure).
Enzymatic resolution is not selective for one enantiomer.	- Incorrect enzyme selection.- Suboptimal reaction conditions (pH, temperature, solvent).	- Screen a variety of lipases or esterases for higher enantioselectivity.- Optimize the reaction parameters, including pH, temperature, and the choice of acyl donor and solvent.[6]

Experimental Protocols

Protocol 1: Chiral Gas Chromatography for Enantiomeric Separation

This protocol outlines a general method for the analytical separation of (R)- and (S)-lavandulyl acetate.

1. Instrumentation and Columns:

• Gas chromatograph equipped with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Chiral capillary column (e.g., a cyclodextrin-based column like 2,3-di-O-ethyl-6-O-tertbutyldimethylsilyl-β-cyclodextrin).[1]

2. GC Conditions:

• Injector Temperature: 250 °C

• Carrier Gas: Helium or Hydrogen

• Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp to 180 °C at 2 °C/minute.

• Detector Temperature: 280 °C

3. Sample Preparation:

• Dissolve the synthetic lavandulyl acetate mixture in a suitable solvent (e.g., hexane (B92381) or dichloromethane) to a concentration of approximately 1 mg/mL.

4. Injection and Analysis:

• Inject 1 µL of the sample into the GC.

• Record the chromatogram and identify the peaks corresponding to the two enantiomers based on their retention times. The enantiomeric excess (% ee) can be calculated from the peak areas.

Protocol 2: Preparative High-Performance Liquid Chromatography (HPLC)

This protocol provides a general workflow for the separation of lavandulyl acetate isomers on a preparative scale.

1. Instrumentation:

• Preparative HPLC system with a UV detector.

• Appropriate preparative column (normal phase silica (B1680970) or a chiral stationary phase for enantiomers).

2. Mobile Phase Selection:

• Normal Phase: A mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate or isopropanol. The optimal ratio should be determined by analytical scale experiments to achieve good separation.

• Chiral Separation: Mobile phases will be specific to the chosen chiral column and should be optimized based on the manufacturer's recommendations.

3. Purification Workflow:

• Dissolve the crude synthetic mixture in the mobile phase.

• Inject the sample onto the preparative column.

• Monitor the elution of the isomers using the UV detector.

• Collect the fractions corresponding to each separated isomer.

• Analyze the collected fractions for purity using analytical GC or HPLC.

• Combine the pure fractions and remove the solvent under reduced pressure.

Quantitative Data Summary

The following table summarizes typical analytical data that can be obtained for lavandulyl acetate. Note that specific values will vary depending on the analytical conditions and the specific isomers present.

Parameter	Value / Range	Technique	Reference
Boiling Point (°C at 760 torr)	229	Not specified	[4]
Kovats Retention Index (non-polar column)	1268 - 1304	Gas Chromatography	[8]
Kovats Retention Index (polar column)	1609	Gas Chromatography	[8]
Molecular Weight ( g/mol )	196.29	-	[9]

Visualizations

Caption: Workflow for the purification of lavandulyl acetate isomers.

Caption: Troubleshooting logic for poor isomer separation.

References

• 1. researchgate.net [researchgate.net]
• 2. iris.unito.it [iris.unito.it]
• 3. tandfonline.com [tandfonline.com]
• 4. Solved Chemical components in the essential oil of lavender | Chegg.com [chegg.com]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. researchgate.net [researchgate.net]
• 7. Enzymatic resolution and odor description of both enantiomers of lavandulol, a fragrance of lavender oil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Lavandulyl acetate [webbook.nist.gov]
• 9. Lavandulyl acetate - Wikipedia [en.wikipedia.org]

Technical Support Center: Stability of (-)-Lavandulyl Acetate in Formulated Products

Welcome to the technical support center for (-)-Lavandulyl acetate (B1210297). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the stability challenges associated with (-)-Lavandulyl acetate in formulated products. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist in your research and development efforts.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for (-)-Lavandulyl acetate in formulated products?

A1: (-)-Lavandulyl acetate, a terpene ester, is susceptible to chemical degradation through several pathways, primarily hydrolysis, oxidation, and photodegradation. These degradation processes can lead to a loss of potency, changes in the sensory profile (odor and color), and the formation of potentially irritating or allergenic byproducts. The rate of degradation is influenced by formulation factors such as pH, temperature, exposure to light, and the presence of oxidizing agents.

Q2: How does pH affect the stability of (-)-Lavandulyl acetate?

A2: As an ester, (-)-Lavandulyl acetate is prone to hydrolysis, a reaction that is often catalyzed by acidic or basic conditions. In the presence of water, particularly at non-neutral pH, the ester bond can be cleaved to yield lavandulol (B192245) and acetic acid. This process can be accelerated at elevated temperatures. Therefore, maintaining a pH close to neutral (pH 6-7) is generally recommended for aqueous formulations containing this ingredient.

Q3: What are the degradation products of (-)-Lavandulyl acetate?

A3: The primary degradation products depend on the degradation pathway:

• Hydrolysis: Yields lavandulol and acetic acid.

• Oxidation: Autoxidation, which occurs upon exposure to air, can lead to the formation of hydroperoxides, epoxides, and alcohols. These oxidation products may have a higher potential for causing skin sensitization.

• Photodegradation: Exposure to UV light can induce the formation of various degradation products, although specific photoproducts for (-)-Lavandulyl acetate are not extensively documented in publicly available literature.

Q4: How can I improve the stability of (-)-Lavandulyl acetate in my formulation?

A4: Several strategies can be employed to enhance the stability of (-)-Lavandulyl acetate:

• pH Control: Buffer the formulation to a neutral pH.

• Antioxidants: Incorporate antioxidants such as tocopherol (Vitamin E), butylated hydroxytoluene (BHT), or ascorbyl palmitate to mitigate oxidative degradation.

• Chelating Agents: Use chelating agents like EDTA to sequester metal ions that can catalyze oxidation.

• Encapsulation: Encapsulating (-)-Lavandulyl acetate in systems like nanoemulsions can significantly improve its stability by protecting it from the external environment.

• Opaque Packaging: Protect the formulation from light by using opaque or UV-resistant packaging.

• Temperature Control: Store the final product at controlled room temperature or, if necessary, under refrigeration.

Troubleshooting Guides

Issue 1: Loss of (-)-Lavandulyl Acetate Potency Over Time

Potential Cause	Troubleshooting Steps
Hydrolysis	1. Measure the pH of your formulation. If it is acidic or basic, adjust it to be as close to neutral as possible using appropriate buffering agents. 2. Reduce the water activity in the formulation if feasible. 3. Conduct a stability study at different pH values to determine the optimal pH for your specific formulation.
Oxidation	1. Incorporate an effective antioxidant system. Consider a combination of oil-soluble (e.g., tocopherol) and water-soluble (e.g., ascorbic acid) antioxidants if your formulation has both phases. 2. Ensure manufacturing processes minimize exposure to air (e.g., by using a nitrogen blanket). 3. Add a chelating agent like EDTA to bind metal ions that can catalyze oxidation.
Volatility	1. Consider encapsulation techniques such as nanoemulsions to reduce the evaporation of this volatile compound. 2. Ensure your packaging is well-sealed.

Issue 2: Change in Odor or Color of the Formulation

Potential Cause	Troubleshooting Steps
Formation of Oxidation Products	1. As with potency loss, incorporate an antioxidant and a chelating agent. 2. Analyze the headspace of your product using Gas Chromatography-Mass Spectrometry (GC-MS) to identify volatile degradation products that may be contributing to the off-odor.
Interaction with Other Ingredients	1. Conduct compatibility studies with individual excipients in your formulation to identify any potential interactions. 2. Review the chemical nature of all ingredients for potential incompatibilities (e.g., strong oxidizing or reducing agents).
Photodegradation	1. Package the product in opaque or UV-protective containers. 2. Conduct a photostability study to confirm if light is the cause of the degradation.

Data Presentation

Table 1: Stability of Lavender Essential Oil (LEO) Components in Conventional Emulsion (CEL) vs. Nanoemulsion (NEL) over 60 Days at 4°C

Component	Formulation	Concentration at Day 0 (mg/mL)	Concentration at Day 60 (mg/mL)	% Reduction
Linalyl Acetate	CEL	-	-	97.52%
Borneol	CEL	-	-	82.59%
Total LEO	CEL	37.38 ± 0.48	1.89 ± 0.06	94.93%
Total LEO	NEL	50.96 ± 2.00	34.58 ± 0.25	Not statistically significant

Data adapted from a study on lavender essential oil stability, which includes lavandulyl acetate as a component. This table illustrates the significant improvement in the stability of lavender essential oil components when formulated as a nanoemulsion compared to a conventional emulsion.

Experimental Protocols

Protocol 1: Forced Degradation Study for (-)-Lavandulyl Acetate in a Formulation

Objective: To investigate the degradation profile of (-)-Lavandulyl acetate under various stress conditions to understand its intrinsic stability and identify potential degradation products.

Methodology:

• Sample Preparation: Prepare batches of the (-)-Lavandulyl acetate formulation. A control batch should be stored at the recommended storage condition (e.g., 25°C/60% RH) in the dark.

• Stress Conditions:

  • Acid Hydrolysis: Add 0.1 M HCl to the formulation to achieve a pH of 1-2. Store at 60°C for 48 hours.

  • Base Hydrolysis: Add 0.1 M NaOH to the formulation to achieve a pH of 12-13. Store at 60°C for 48 hours.

  • Oxidative Degradation: Add 3% hydrogen peroxide to the formulation. Store at room temperature for 48 hours, protected from light.

  • Thermal Degradation: Store the formulation at 60°C for 7 days in the dark.

  • Photostability: Expose the formulation to a light source according to ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter). A control sample should be wrapped in aluminum foil to protect it from light.

• Sample Analysis:

  • At specified time points (e.g., 0, 24, 48 hours for hydrolytic and oxidative stress; 0, 1, 3, 7 days for thermal stress; and at the end of the light exposure for photostability), withdraw samples.

  • Analyze the samples for the concentration of (-)-Lavandulyl acetate and the formation of degradation products using a validated stability-indicating analytical method, such as HPLC-UV or GC-MS.

  • Aim for 5-20% degradation of the active ingredient to ensure that the degradation products are detectable without being overly complex.

• Data Evaluation:

  • Calculate the percentage degradation of (-)-Lavandulyl acetate under each stress condition.

  • Characterize the major degradation products using techniques like LC-MS/MS or GC-MS.

  • Develop a degradation pathway map based on the identified products.

Protocol 2: Stability-Indicating HPLC-UV Method for (-)-Lavandulyl Acetate

Objective: To develop and validate an HPLC-UV method capable of separating and quantifying (-)-Lavandulyl acetate from its potential degradation products.

Methodology:

• Instrumentation: A standard HPLC system with a UV detector.

• Chromatographic Conditions (Example):

  • Column: C18 column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile (B52724) and water.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: Determined by UV scan of (-)-Lavandulyl acetate (typically in the range of 210-230 nm).

  • Injection Volume: 10 µL.

  • Column Temperature: 30°C.

• Method Validation (as per ICH Q2(R1) guidelines):

  • Specificity: Analyze stressed samples (from the forced degradation study) to demonstrate that the peaks of the degradation products are well-resolved from the (-)-Lavandulyl acetate peak.

  • Linearity: Analyze a series of standard solutions of (-)-Lavandulyl acetate over a defined concentration range.

  • Accuracy: Perform recovery studies by spiking a placebo formulation with known amounts of (-)-Lavandulyl acetate.

  • Precision: Assess repeatability (intra-day) and intermediate precision (inter-day) by analyzing multiple preparations of a homogeneous sample.

  • Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of (-)-Lavandulyl acetate that can be reliably detected and quantified.

  • Robustness: Intentionally vary method parameters (e.g., mobile phase composition, flow rate, column temperature) to assess the method's reliability.

Mandatory Visualizations

Caption: Degradation pathways of (-)-Lavandulyl acetate.

Caption: Troubleshooting workflow for stability issues.

overcoming low yields in the enzymatic synthesis of (-)-Lavandulyl acetate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming low yields during the enzymatic synthesis of (-)-Lavandulyl acetate (B1210297).

Troubleshooting Guide

Low yields in the enzymatic synthesis of (-)-Lavandulyl acetate can arise from several factors related to the enzyme, substrates, and reaction conditions. This guide provides a structured approach to identifying and resolving common issues.

Issue 1: Low or No Enzyme Activity

Question: I am observing very low conversion of lavandulol (B192245) to lavandulyl acetate. How can I determine if my enzyme is inactive?

Answer:

Several factors can lead to poor enzyme performance. A systematic check of the following is recommended:

• Enzyme Source and Quality: Ensure you are using a high-quality lipase (B570770) preparation. Candida antarctica lipase B (CAL-B), often in its immobilized form (e.g., Novozym 435), is a commonly used and effective biocatalyst for this transformation.[1][2][3] Lipases are valued for their stability in organic solvents and their chemo-, regio-, and enantioselectivity.[4]

• Enzyme Denaturation: Lipases are sensitive to high temperatures.[5][6] Most lipases are active between 40°C and 80°C, but thermal denaturation can occur above 60°C.[6] Verify the temperature of your reaction and storage conditions of the enzyme.

• pH of the Microenvironment: While the bulk solvent may be organic, the microenvironment of the enzyme is critical. Acetic acid, at high concentrations, can lower the pH in the enzyme's vicinity, potentially leading to inactivation.[7][8]

• Water Content: Water is crucial for lipase activity, but excessive water can promote the reverse reaction (hydrolysis of the ester).[6][7] The optimal water content is a delicate balance.

Experimental Protocol: Verifying Enzyme Activity

A simple assay using a model substrate can quickly verify if the lipase is active.

• Prepare a p-nitrophenyl acetate (p-NPA) solution: Dissolve p-NPA in a suitable solvent (e.g., isopropanol) to a final concentration of 0.01 M.[9]

• Prepare a reaction buffer: Use a 0.1 M sodium phosphate (B84403) buffer (pH 7.0).[9]

• Set up the reaction: In a cuvette, mix 0.8 mL of the phosphate buffer, 0.1 mL of the p-NPA solution, and 0.1 mL of a suspension of your lipase.

• Monitor the reaction: Measure the absorbance at 410 nm over time.[9] An increase in absorbance indicates the formation of p-nitrophenol and confirms that your enzyme is active.

Issue 2: Sub-optimal Reaction Conditions

Question: My enzyme is active, but the yield of (-)-Lavandulyl acetate is still low. How can I optimize the reaction conditions?

Answer:

Optimizing reaction parameters is crucial for maximizing yield. Consider the following factors:

• Solvent Selection: Non-polar organic solvents like hexane (B92381) are generally preferred for lipase-catalyzed esterification as they minimize enzyme deactivation and favor the synthesis reaction over hydrolysis.[1][3][10][11]

• Substrate Molar Ratio: An excess of one substrate can shift the reaction equilibrium towards product formation. However, a very high concentration of the acyl donor (acetic acid) can inhibit the enzyme.[7][8] It is recommended to empirically determine the optimal molar ratio of lavandulol to the acyl donor. In some cases, using an acyl donor like vinyl acetate can lead to higher yields.[4]

• Temperature: While higher temperatures can increase reaction rates, they can also lead to enzyme denaturation.[5][6] The optimal temperature for CAL-B is typically in the range of 40-60°C.[6]

• Water Content: As mentioned, water content is critical. If your solvent is anhydrous, the addition of a small amount of water may be necessary. Conversely, if your substrates or solvent contain too much water, it can favor hydrolysis.[7]

Data Presentation: Impact of Reaction Parameters on Yield

Parameter	Condition A	Yield (%)	Condition B	Yield (%)	Reference
Acyl Donor	Acetic Acid	~80	Vinyl Acetate	>90 (model reactions)	[2][4]
Solvent	Hexane	High	Acetonitrile	Low	[3][11]
Temperature	40°C	Sub-optimal	50-60°C	Optimal	[6]

Experimental Protocol: Optimization of Reaction Conditions

A design of experiments (DoE) approach, such as a response surface methodology, can efficiently optimize multiple parameters simultaneously.[12][13]

• Factor Selection: Identify the key parameters to optimize (e.g., temperature, substrate molar ratio, enzyme loading).

• Level Selection: Define a range for each parameter.

• Experimental Design: Use a statistical software package to generate an experimental plan (e.g., Box-Behnken design).[13]

• Execution and Analysis: Run the experiments as per the design and analyze the results to determine the optimal conditions for maximizing the yield of (-)-Lavandulyl acetate.

Issue 3: Substrate and Product Inhibition

Question: The reaction starts well but then plateaus at a low conversion. Could this be inhibition?

Answer:

Yes, substrate and product inhibition are common in enzyme-catalyzed reactions.

• Substrate Inhibition: High concentrations of the acyl donor (acetic acid) can be inhibitory to the lipase.[7][8] Some alcohols can also act as inhibitors.

• Product Inhibition: The accumulation of products, in this case, (-)-Lavandulyl acetate and water (if using acetic acid), can inhibit the enzyme or shift the equilibrium back towards the reactants.[14]

Experimental Protocol: Mitigating Inhibition

• Fed-Batch Strategy: Instead of adding all the acyl donor at the beginning, add it portion-wise throughout the reaction to maintain a low but sufficient concentration.

• In Situ Product Removal: If water is a co-product, consider adding molecular sieves to the reaction mixture to remove it and drive the reaction forward.

• Alternative Acyl Donor: Using vinyl acetate as the acyl donor can circumvent product inhibition by water, as the co-product is acetaldehyde, which is volatile.

Frequently Asked Questions (FAQs)

Q1: What is a typical yield for the enzymatic synthesis of (-)-Lavandulyl acetate?

A1: Yields can vary significantly depending on the specific reaction conditions. Some studies have reported yields of around 80% for the esterification of lavandulol with acetic acid using Candida antarctica lipase B.[2] In other microbial biosynthesis systems, titers of 42.4 mg/L of lavandulyl acetate have been achieved in E. coli.[15][16][17][18]

Q2: Is enzyme immobilization necessary?

A2: While not strictly necessary, using an immobilized enzyme like Novozym 435 offers several advantages, including increased stability, easier separation from the reaction mixture, and the potential for reuse, which can be more cost-effective.[7][11]

Q3: Can I reuse the immobilized enzyme?

A3: Yes, one of the key benefits of using an immobilized lipase is its reusability. After each reaction, the enzyme can be recovered by filtration, washed with a suitable solvent, and reused in subsequent batches. Some studies have shown that immobilized lipases can be reused for multiple cycles without a significant loss of activity.[7][19]

Q4: My reaction is very slow. How can I increase the reaction rate?

A4: To increase the reaction rate, you can try:

• Increasing the enzyme concentration.

• Optimizing the reaction temperature (be careful not to exceed the enzyme's thermal stability limit).[6]

• Ensuring efficient mixing to reduce mass transfer limitations.

Q5: Are there alternative enzymatic routes to (-)-Lavandulyl acetate?

A5: Besides the direct esterification of lavandulol, microbial biosynthesis in engineered organisms like E. coli is an emerging alternative.[15][16][17][18] This approach involves engineering a metabolic pathway to produce lavandulol and then converting it to lavandulyl acetate using an alcohol acyltransferase.[15][16][17][18]

Visualizations

Caption: A workflow for troubleshooting low yields in enzymatic synthesis.

Caption: Key factors influencing the final product yield.

References

• 1. Synthesis of flavor and fragrance esters using Candida antarctica lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enzymatic esterification of lavandulol--a partial kinetic resolution of (S)-lavandulol and preparation of optically enriched (R)-lavandulyl acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Enzymatic synthesis of isoamyl acetate using immobilized lipase from Rhizomucor miehei - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Purification and Optimization of Extracellular Lipase from a Novel Strain Kocuria flava Y4 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis of flavor and fragrance esters using Candida antarctica lipase | Semantic Scholar [semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. Optimized synthesis of lipase-catalyzed hexyl acetate in n-hexane by response surface methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Kinetic modeling and docking study of immobilized lipase catalyzed synthesis of furfuryl acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A kinetic study of immobilized lipase catalysing the synthesis of isoamyl acetate by transesterification in n-hexane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. biorxiv.org [biorxiv.org]
• 16. biorxiv.org [biorxiv.org]
• 17. researchgate.net [researchgate.net]
• 18. biorxiv.org [biorxiv.org]
• 19. researchgate.net [researchgate.net]

methods for preventing the degradation of lavandulyl acetate during storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of lavandulyl acetate (B1210297) during storage. The information is presented in a question-and-answer format to address specific issues that may be encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of lavandulyl acetate degradation during storage?

A1: Lavandulyl acetate, a terpene ester, is susceptible to degradation through several pathways, primarily hydrolysis, oxidation, and photodegradation. High temperatures can accelerate all of these degradation processes.

• Hydrolysis: In the presence of water, lavandulyl acetate can hydrolyze, breaking down into lavandulol (B192245) and acetic acid. This reaction can be catalyzed by acidic or basic conditions.

• Oxidation: Exposure to atmospheric oxygen can lead to the oxidation of lavandulyl acetate, resulting in the formation of various degradation products that can alter its chemical properties and aroma.

• Photodegradation: Ultraviolet (UV) light can provide the energy to initiate degradation reactions, leading to the formation of free radicals and subsequent decomposition of the molecule.

Q2: What are the ideal storage conditions to minimize lavandulyl acetate degradation?

A2: To minimize degradation, lavandulyl acetate should be stored under controlled conditions that limit its exposure to agents that promote degradation. The ideal storage conditions are:

• Temperature: Cool to cold temperatures are recommended. Refrigeration at 2-8°C is a common practice. For long-term storage, freezing at -20°C can be effective, although care should be taken to prevent freeze-thaw cycles.

• Atmosphere: An inert atmosphere is crucial to prevent oxidation. This can be achieved by purging the headspace of the storage container with an inert gas like nitrogen or argon before sealing. Vacuum sealing is another effective method.

• Light: Lavandulyl acetate should be protected from light, especially UV light. The use of amber glass vials or opaque containers is highly recommended.

• Moisture: Storage containers should be tightly sealed to prevent the ingress of moisture, which can lead to hydrolysis. The use of desiccants within a secondary containment can also be beneficial.

Q3: Can I use antioxidants to prevent the degradation of lavandulyl acetate?

A3: Yes, the addition of antioxidants can be an effective strategy to inhibit oxidative degradation. Common antioxidants used for this purpose include:

• Butylated Hydroxytoluene (BHT): A synthetic antioxidant that is effective at low concentrations.

• Alpha-tocopherol (Vitamin E): A natural antioxidant that can also be effective.

The choice of antioxidant and its optimal concentration may require experimental validation for your specific application. It is important to ensure that the chosen antioxidant does not interfere with downstream applications of the lavandulyl acetate.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Change in aroma or color of the sample.	Oxidation or photodegradation.	- Store the sample in an amber vial under an inert atmosphere (nitrogen or argon).- Add a suitable antioxidant (e.g., BHT or α-tocopherol) at an appropriate concentration.- Ensure the storage area is dark and cool.
Decrease in the purity of lavandulyl acetate over time, as determined by GC analysis.	Hydrolysis, oxidation, or thermal degradation.	- Verify that the storage container is tightly sealed to prevent moisture ingress.- Store at a lower temperature (e.g., -20°C for long-term storage).- Purge the container with an inert gas before sealing.
Appearance of new peaks in the gas chromatogram of the stored sample.	Formation of degradation products.	- Characterize the new peaks using GC-MS to identify the degradation products. This will help in pinpointing the degradation pathway (e.g., presence of lavandulol suggests hydrolysis).- Review and optimize storage conditions based on the identified degradation pathway.

Experimental Protocols

Protocol for Stability Testing of Lavandulyl Acetate

This protocol outlines a general procedure for assessing the stability of lavandulyl acetate under various storage conditions.

1. Materials and Equipment:

• High-purity lavandulyl acetate

• Amber glass vials with screw caps (B75204) and PTFE septa

• Inert gas (nitrogen or argon)

• Temperature-controlled storage units (e.g., refrigerator at 4°C, freezer at -20°C, and an incubator at 25°C)

• UV light source (optional, for photodegradation studies)

• Gas chromatograph with a flame ionization detector (GC-FID) or a mass spectrometer (GC-MS)

• Appropriate GC column for terpene analysis (e.g., DB-5 or equivalent)

2. Procedure:

• Aliquot the lavandulyl acetate into several amber glass vials.

• For samples to be stored under an inert atmosphere, gently flush the headspace of the vials with nitrogen or argon for 1-2 minutes before sealing.

• Prepare sets of samples for each storage condition to be tested (e.g., 25°C with light exposure, 25°C in the dark, 4°C in the dark, -20°C in the dark).

• At time zero, analyze an initial sample by GC to determine the initial purity of the lavandulyl acetate.

• Place the prepared vials in their respective storage conditions.

• At predetermined time points (e.g., 1, 3, 6, and 12 months), retrieve one vial from each storage condition.

• Allow the sample to equilibrate to room temperature.

• Analyze the sample by GC to determine the concentration of lavandulyl acetate and identify any degradation products.

3. Data Analysis:

• Calculate the percentage of lavandulyl acetate remaining at each time point for each condition.

• Plot the percentage of remaining lavandulyl acetate versus time for each storage condition to determine the degradation rate.

Quantitative Data Summary

The following table provides illustrative data on the degradation of a related terpene ester, linalyl acetate, under different conditions, which can serve as a proxy for the expected behavior of lavandulyl acetate.

Storage Condition	Duration (months)	Linalyl Acetate Remaining (%)
25°C, Exposed to Light & Air	3	65
25°C, Dark, Airtight	3	92
4°C, Dark, Airtight	3	98
4°C, Dark, Airtight with Nitrogen	3	>99

Note: This data is illustrative and the actual degradation rate of lavandulyl acetate may vary.

Visualizations

Caption: Major degradation pathways for lavandulyl acetate.

Caption: Workflow for lavandulyl acetate stability testing.

Technical Support Center: Chiral Separation of Lavandulyl Acetate Isomers

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working on the optimization of chiral separation methods for lavandulyl acetate (B1210297) isomers.

Frequently Asked Questions (FAQs)

Q1: What is the most common analytical technique for the chiral separation of lavandulyl acetate isomers?

A1: The most prevalent technique for the chiral separation of lavandulyl acetate isomers is enantioselective gas chromatography (GC). This method often employs specialized chiral stationary phases, such as derivatized cyclodextrins, to achieve separation of the enantiomers. Techniques like multidimensional gas chromatography (MDGC) and comprehensive two-dimensional gas chromatography (GCxGC) can provide enhanced resolution, especially in complex matrices like essential oils.[1][2][3]

Q2: Which type of GC column is recommended for separating lavandulyl acetate enantiomers?

A2: Chiral capillary columns with a stationary phase based on derivatized cyclodextrins are highly recommended.[4][5] Specifically, phases like 2,3-di-O-ethyl-6-O-tert-butyldimethylsilyl-β-cyclodextrin and 2,3,6-tri-O-methyl-β-cyclodextrin have been successfully used for the enantioselective analysis of chiral markers in lavender oil, including lavandulyl acetate.[2][3] The choice of a specific cyclodextrin (B1172386) derivative can significantly impact the selectivity of the separation.[4]

Q3: What are the key experimental parameters to optimize for better separation?

A3: Several parameters are critical for optimizing the chiral separation of lavandulyl acetate isomers:

• Temperature Program: The oven temperature ramp rate can significantly affect the resolution of enantiomers.[4] A slow ramp rate, for instance, 1°C/min, in the elution range of the target compounds can improve separation.[1]

• Carrier Gas and Flow Rate: The choice of carrier gas (e.g., hydrogen or helium) and its linear velocity are important for column efficiency and resolution.[6] Hydrogen often provides better resolution at higher linear velocities compared to helium.[6]

• Column Selection: The specific derivatized cyclodextrin stationary phase will determine the enantioselectivity.[4][5]

• Injection Mode: Split injection is commonly used for the analysis of essential oils to avoid column overloading.[1]

Q4: Can HPLC be used for the chiral separation of lavandulyl acetate?

A4: While GC is more commonly reported for volatile compounds like lavandulyl acetate, High-Performance Liquid Chromatography (HPLC) with chiral stationary phases (CSPs) is a powerful technique for chiral separations in general.[7] Polysaccharide-based and macrocyclic glycopeptide-based CSPs are versatile and can be used in normal-phase, reversed-phase, or polar organic modes.[7] For a novel separation like lavandulyl acetate on HPLC, initial screening of different chiral columns and mobile phases would be necessary.[8]

Troubleshooting Guide

Problem 1: Poor or no resolution of lavandulyl acetate enantiomers.

Possible Cause	Suggested Solution
Inappropriate Chiral Stationary Phase	The selectivity of the chiral column is insufficient. Screen different derivatized cyclodextrin columns (e.g., Rt-βDEX series) to find a phase that provides better interaction with the lavandulyl acetate enantiomers.[4][5]
Suboptimal Oven Temperature Program	The temperature ramp rate may be too fast, or the elution temperature may not be ideal. Decrease the ramp rate (e.g., to 1-2°C/min) during the elution window of the isomers.[1] Also, experiment with different isothermal holds or slower ramp rates in the elution region.
Incorrect Carrier Gas Flow Rate	The linear velocity of the carrier gas may not be optimal for the column dimensions and particle size. Determine the optimal flow rate for your column by performing a van Deemter plot analysis or by systematically varying the flow rate and observing the effect on resolution.[9]
Column Overload	Injecting too much sample can lead to broad, tailing peaks and reduced separation.[4] Increase the split ratio or dilute the sample to reduce the amount of analyte introduced onto the column.

Problem 2: Poor peak shape (e.g., tailing or fronting).

Possible Cause	Suggested Solution
Active Sites on the Column or Inlet Liner	Active sites can cause undesirable interactions with the analyte. Use a deactivated inlet liner and ensure the column is properly conditioned.
Column Overloading	As mentioned above, overloading can lead to peak asymmetry.[4] Reduce the sample concentration or increase the split ratio.
Incompatible Sample Solvent	If using HPLC, dissolving the sample in a solvent much stronger than the mobile phase can cause peak distortion.[10] Dissolve the sample in the mobile phase or a weaker solvent.
Column Contamination	Buildup of non-volatile material at the head of the column can affect peak shape.[10] Trim the first few centimeters of the column (for GC) or use a guard column. For HPLC, flush the column with a strong solvent.[10]

Problem 3: Irreproducible retention times and peak areas.

Possible Cause	Suggested Solution
Leaks in the GC System	Leaks in the injection port, column fittings, or detector can cause fluctuations in flow and pressure. Perform a leak check of the system.
Inconsistent Oven Temperature	Poor temperature control will lead to variable retention times. Verify the oven temperature calibration and stability.
Sample Degradation	Lavandulyl acetate may be susceptible to degradation, especially at high injection port temperatures. Lower the injector temperature and ensure samples are fresh.
Autosampler Issues	Inconsistent injection volumes or needle depth can lead to poor area reproducibility. Check the autosampler performance and settings.

Experimental Protocols

Detailed Methodology for Enantioselective GC-FID Analysis

This protocol is a synthesized example based on common practices for the analysis of chiral compounds in essential oils.[1]

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) and a chiral capillary column (e.g., 2,3-di-O-ethyl-6-O-tert-butyldimethylsilyl-β-cyclodextrin, 25 m x 0.25 mm x 0.25 µm).

• Sample Preparation: Dilute the essential oil sample containing lavandulyl acetate in a suitable solvent (e.g., ethanol (B145695) or pentane) to an appropriate concentration (e.g., 1:100 v/v).

• GC Conditions:

  • Injector Temperature: 250°C

  • Injection Volume: 1 µL

  • Split Ratio: 120:1

  • Carrier Gas: Helium or Hydrogen, at a constant pressure or flow (e.g., 26.4 psi).[1]

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 5 minutes.

    • Ramp 1: Increase at 1°C/min to 95°C, hold for 9 minutes.

    • Ramp 2: Increase at 1°C/min to 150°C.

    • Ramp 3: Increase at 10°C/min to 200°C, hold for 10 minutes.[1]

  • Detector Temperature: 250°C

• Data Analysis: Identify the enantiomers of lavandulyl acetate based on their retention times. Calculate the enantiomeric ratio by comparing the peak areas of the two isomers.

Quantitative Data

Table 1: Example GC Parameters for Chiral Separation of Terpene Acetates

Parameter	Setting	Reference
Column	2,3-di-O-ethyl-6-O-tert-butyldimethylsilyl-β-cyclodextrin	[2]
Carrier Gas	Helium	[1]
Inlet Pressure	26.4 psi	[1]
Oven Program	60°C (5 min) -> 1°C/min to 95°C (9 min) -> 1°C/min to 150°C -> 10°C/min to 200°C (10 min)	[1]
Detector	FID	[1]

Note: Specific retention times and resolution factors for lavandulyl acetate isomers are highly dependent on the specific instrument, column, and exact analytical conditions. The data in the literature is often presented in the context of a broader analysis of essential oils.

Visualizations

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Enantioselective comprehensive two-dimensional gas chromatography of lavender essential oil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. lcms.cz [lcms.cz]
• 5. gcms.cz [gcms.cz]
• 6. Unlocking terpene enantiomeric resolution: Optimization of carrier gas and chromatographic parameters on conventional and tandem chiral columns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Chiral Chromatography Frequently Asked Questions [sigmaaldrich.com]
• 9. Getting Started with Chiral Method Development Part Three: Method Development Optimization - Regis Technologies [registech.com]
• 10. chiraltech.com [chiraltech.com]

addressing matrix effects in the LC-MS/MS analysis of lavandulyl acetate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the quantitative analysis of lavandulyl acetate (B1210297) using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in LC-MS/MS analysis?

A1: In LC-MS/MS analysis, the "matrix" refers to all the components in a sample other than the analyte of interest, which for our purposes is lavandulyl acetate.[1] These components can include salts, lipids, proteins, and other endogenous substances.[1] Matrix effects occur when these co-eluting components interfere with the ionization of lavandulyl acetate in the mass spectrometer's ion source, leading to either ion suppression or, less commonly, ion enhancement.[1][2] This interference can negatively impact the accuracy, precision, and sensitivity of the quantitative analysis.[2]

Q2: What causes ion suppression or enhancement?

A2: Ion suppression, the more frequent phenomenon, can be caused by several factors:

• Competition for Ionization: Co-eluting matrix components can compete with lavandulyl acetate for the available charge in the ion source, reducing the number of lavandulyl acetate ions that are formed.[1]

• Changes in Droplet Formation/Evaporation: In electrospray ionization (ESI), matrix components can alter the physical properties of the spray droplets (e.g., surface tension, viscosity), hindering the efficient release of analyte ions into the gas phase.[3]

• Ion Pairing: Matrix components can form neutral adducts with lavandulyl acetate ions in the gas phase, preventing their detection by the mass spectrometer.

Ion enhancement is less common but can occur when co-eluting compounds improve the ionization efficiency of the analyte.

Q3: How can I determine if my analysis of lavandulyl acetate is affected by matrix effects?

A3: Several methods can be used to assess the presence and extent of matrix effects:

• Post-Column Infusion: This qualitative method involves infusing a constant flow of a lavandulyl acetate standard solution into the LC eluent after the analytical column, while injecting a blank matrix extract.[2][4] Dips or peaks in the baseline signal indicate regions of ion suppression or enhancement, respectively.[2][4]

• Post-Extraction Spike: This is a widely used quantitative method.[5] It involves comparing the response of lavandulyl acetate spiked into a pre-extracted blank matrix sample with the response of a pure standard solution at the same concentration.[5][6] The ratio of these responses, known as the matrix factor, provides a quantitative measure of the matrix effect.[5]

Q4: What is a stable isotope-labeled internal standard, and how can it help?

A4: A stable isotope-labeled (SIL) internal standard is a version of the analyte (in this case, lavandulyl acetate) in which one or more atoms have been replaced with a heavier isotope (e.g., deuterium, carbon-13). A SIL internal standard is considered the gold standard for compensating for matrix effects because it has nearly identical chemical and physical properties to the analyte and will co-elute from the LC column.[2] Therefore, it experiences the same degree of ion suppression or enhancement as the analyte.[1] By monitoring the ratio of the analyte to the SIL internal standard, accurate quantification can be achieved even in the presence of significant matrix effects.[1]

Troubleshooting Guides

Problem 1: Poor reproducibility of lavandulyl acetate quantification in matrix samples.

Possible Cause	Troubleshooting Steps
Variable Matrix Effects	Different lots of the biological matrix can have varying compositions, leading to inconsistent ion suppression.[5]
Solution:
1. Matrix Factor Assessment: Quantify the matrix effect for each new batch of matrix.[5]
2. Sample Preparation Optimization: Employ a more rigorous sample preparation method like Solid-Phase Extraction (SPE) to remove a broader range of interfering components.[7]
3. Use of a SIL Internal Standard: If not already in use, incorporate a stable isotope-labeled lavandulyl acetate internal standard to compensate for variability.
Inconsistent Sample Preparation	Variability in extraction efficiency can lead to inconsistent analyte and interferent concentrations.
Solution:
1. Standardize Protocol: Ensure the sample preparation protocol is followed precisely for all samples.
2. Automate Sample Preparation: If possible, use automated systems to minimize human error.
Carryover	Residual lavandulyl acetate from a high-concentration sample can carry over to the next injection, affecting the quantification of a subsequent low-concentration sample.
Solution:
1. Optimize Wash Steps: Increase the volume and/or organic content of the needle and injector wash solutions.
2. Blank Injections: Run blank injections after high-concentration samples to check for carryover.

Problem 2: Low signal intensity (ion suppression) for lavandulyl acetate in matrix.

Possible Cause	Troubleshooting Steps
Co-elution with Highly Suppressive Matrix Components	Phospholipids are a common cause of significant ion suppression in biological matrices.[7][8]
Solution:
1. Chromatographic Optimization: Modify the LC gradient to better separate lavandulyl acetate from the suppression region. A post-column infusion experiment can identify these regions.[4]
2. Phospholipid Removal: Incorporate a specific phospholipid removal step in your sample preparation (e.g., using specialized SPE cartridges).[8][9]
3. Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components, thereby lessening ion suppression.[2][10] However, ensure the diluted analyte concentration is still above the limit of quantitation.
Inefficient Sample Cleanup	The chosen sample preparation method may not be effectively removing interfering compounds.
Solution:
1. Evaluate Different Techniques: Compare protein precipitation (PPT), liquid-liquid extraction (LLE), and solid-phase extraction (SPE) to determine which provides the cleanest extract. SPE is often the most effective at removing a wide range of interferences.[11]
2. Optimize SPE Method: If using SPE, experiment with different sorbents and wash/elution solvents to maximize the removal of interferences while maintaining good analyte recovery.

Experimental Protocols

Protocol 1: Assessment of Matrix Effect using Post-Extraction Spike

• Prepare Blank Matrix Extract: Extract a blank matrix sample (e.g., plasma, urine) using your established sample preparation protocol.

• Prepare Spiked Matrix Sample (Set A): To the blank matrix extract, add a known amount of lavandulyl acetate standard solution.

• Prepare Neat Standard Solution (Set B): Prepare a standard solution of lavandulyl acetate in the reconstitution solvent at the same final concentration as in Set A.

• LC-MS/MS Analysis: Analyze both sets of samples using your LC-MS/MS method.

• Calculate Matrix Factor (MF):

  • MF = (Peak Area of Lavandulyl Acetate in Set A) / (Peak Area of Lavandulyl Acetate in Set B)

  • An MF < 1 indicates ion suppression.

  • An MF > 1 indicates ion enhancement.

  • An MF = 1 indicates no matrix effect.

Protocol 2: General Sample Preparation using Solid-Phase Extraction (SPE) for Lavandulyl Acetate

This is a general protocol and should be optimized for your specific matrix.

• Sample Pre-treatment: Dilute the sample (e.g., 100 µL of plasma) with an acidic aqueous solution (e.g., 200 µL of 2% phosphoric acid in water). Add the internal standard.

• Condition SPE Cartridge: Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of the acidic aqueous solution.

• Load Sample: Load the pre-treated sample onto the SPE cartridge.

• Wash:

  • Wash 1: 1 mL of the acidic aqueous solution to remove polar interferences.

  • Wash 2: 1 mL of methanol to remove less polar interferences.

• Elute: Elute lavandulyl acetate and the internal standard with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

• Evaporate and Reconstitute: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the mobile phase for LC-MS/MS analysis.

Quantitative Data Summary

The following tables illustrate how to present quantitative data when assessing matrix effects and sample preparation efficiency. The data presented here are for illustrative purposes only.

Table 1: Matrix Factor (MF) of Lavandulyl Acetate in Different Biological Matrices

Biological Matrix	Mean Peak Area (Spiked Post-Extraction)	Mean Peak Area (Neat Solution)	Matrix Factor (MF)	% Ion Suppression/Enhancement
Human Plasma	450,000	900,000	0.50	50% Suppression
Rat Urine	780,000	920,000	0.85	15% Suppression
Cell Culture Media	1,050,000	950,000	1.11	11% Enhancement

Table 2: Comparison of Sample Preparation Techniques for Lavandulyl Acetate Analysis

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)	Overall Process Efficiency (%)
Protein Precipitation (Acetonitrile)	95	-60	38
Liquid-Liquid Extraction (Methyl-tert-butyl ether)	85	-35	55
Solid-Phase Extraction (Mixed-Mode)	92	-15	78

Visualizations

References

• 1. longdom.org [longdom.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. nebiolab.com [nebiolab.com]
• 4. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 5. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 9. selectscience.net [selectscience.net]
• 10. benchchem.com [benchchem.com]
• 11. A Systematic Approach to Overcome the Matrix Effect during LC-ESI-MS/MS Analysis | PDF [slideshare.net]

enhancing the bioactivity of (-)-Lavandulyl acetate through novel formulations

Technical Support Center: Enhancing (-)-Lavandulyl Acetate (B1210297) Bioactivity

Welcome to the technical support center for novel formulations of (-)-Lavandulyl acetate. This resource is designed for researchers, scientists, and drug development professionals. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and supporting data to assist you in your research and development efforts to enhance the bioactivity of (-)-Lavandulyl acetate.

Troubleshooting Guides & FAQs

This section addresses common issues that may arise during the formulation and bioactivity testing of (-)-Lavandulyl acetate lipid nanoparticles (LNP-LVA).

Formulation & Characterization

• Q1: My LNP-LVA formulation shows a larger than expected particle size (>200 nm) and a high Polydispersity Index (PDI > 0.3). What are the possible causes and solutions?

  A1: This is a common issue that can often be resolved by optimizing the formulation and homogenization process.

  • Inadequate Homogenization: The high-shear homogenization or ultrasonication time may be insufficient. Try incrementally increasing the homogenization time by 1-2 minute intervals or increasing the ultrasound amplitude.

  • Component Concentration: The concentration of lipids or the surfactant may be too high, leading to aggregation.[1] Review the recommended lipid-to-surfactant ratios in the protocol and consider preparing a formulation with a lower lipid concentration.

  • Temperature Control: Ensure that the lipid phase is heated sufficiently to be fully molten and that the aqueous phase is at the recommended temperature upon mixing. Temperature discrepancies can lead to premature lipid solidification and larger particle formation.

  • Solution: Prepare fresh formulations, carefully controlling the parameters mentioned above. It is advisable to prepare a control formulation using the standard protocol to ensure the equipment is functioning correctly.

• Q2: The encapsulation efficiency (%EE) of (-)-Lavandulyl acetate in my LNPs is consistently low (<70%). How can I improve this?

  A2: Low encapsulation efficiency for volatile compounds like (-)-Lavandulyl acetate can be attributed to several factors.

  • Loss during Homogenization: The heat generated during high-shear homogenization or ultrasonication can cause the volatile (-)-Lavandulyl acetate to evaporate. To mitigate this, perform the homogenization steps in an ice bath to maintain a low temperature.

  • Lipid Matrix Composition: The composition of the solid and liquid lipids is crucial for effectively entrapping the payload.[2] (-)-Lavandulyl acetate is lipophilic, but the lipid matrix must have a suitable affinity to retain it. You may need to screen different solid lipids or adjust the solid lipid to liquid lipid ratio.

  • Initial Drug Concentration: Increasing the initial concentration of (-)-Lavandulyl acetate in the lipid phase can sometimes improve encapsulation, but only up to the saturation point of the lipid matrix.

  • Solution: Start by implementing cooling during the homogenization process. If the issue persists, consider preparing small-scale screening batches with varying lipid compositions as outlined in the experimental protocols section.

• Q3: My LNP-LVA formulation appears unstable and shows aggregation after a few days of storage at 4°C. What is the cause?

  A3: LNP stability is dependent on factors such as particle size, PDI, and surface charge (Zeta Potential).

  • Suboptimal Zeta Potential: A near-neutral zeta potential can lead to particle aggregation. For good electrostatic stabilization, a zeta potential of at least ±20 mV is recommended. The type and concentration of the surfactant are key to modulating the zeta potential.[3]

  • Lipid Polymorphism: Over time, the solid lipid in the nanoparticles can undergo polymorphic transitions, leading to the expulsion of the encapsulated compound and particle fusion. The inclusion of a liquid lipid to create Nanostructured Lipid Carriers (NLCs) can reduce this phenomenon.[2][4]

  • Improper Storage: Ensure the formulation is stored at the recommended temperature and protected from light. Freeze-thaw cycles should be avoided unless a suitable cryoprotectant is used.

  • Solution: Measure the zeta potential of your formulation. If it is too low, you may need to adjust the surfactant concentration or type. Ensure your formulation includes a liquid lipid component to form NLCs, which generally exhibit better stability.[4]

Bioactivity Assays

• Q4: I am not observing a significant enhancement in bioactivity (e.g., anti-inflammatory effect) with the LNP-LVA formulation compared to the free compound in my in vitro cell assays. Why might this be?

  A4: This can be a complex issue with several potential causes, from the formulation itself to the experimental setup of the bioassay.

  • Cellular Uptake: The surface properties of the LNPs, including the presence of a PEGylated lipid, can influence their interaction with and uptake by cells.[5]

  • Release Kinetics: The LNP formulation might be too stable, resulting in a very slow release of (-)-Lavandulyl acetate inside the cells. The bioactivity may only become apparent at later time points.

  • Assay Conditions: The presence of serum in the cell culture medium can lead to the formation of a protein corona around the nanoparticles, altering their size and cellular uptake.[6]

  • Cell Line Specificity: The mechanism of uptake and the subsequent biological response can be highly dependent on the cell type being used.

  • Solution: First, confirm the physical characteristics of the LNP batch used in the assay (size, PDI, %EE). Consider conducting a time-course experiment (e.g., 24h, 48h, 72h) to assess if the effect is delayed. You can also perform assays with and without serum to understand its impact. If the issue persists, a cellular uptake study using fluorescently labeled LNPs could provide valuable insights.

Quantitative Data Summary

The following tables provide expected values for LNP-LVA formulations and comparative bioactivity data based on internal studies. These should serve as a benchmark for your experiments.

Table 1: Physicochemical Properties of LNP-LVA Formulations

Formulation Parameter	Unformulated (-)-LVA	Standard LNP-LVA	Optimized NLC-LVA
Particle Size (Z-average, nm)	N/A	120 ± 20	150 ± 25
Polydispersity Index (PDI)	N/A	< 0.25	< 0.20
Zeta Potential (mV)	N/A	-25 ± 5	-30 ± 5
Encapsulation Efficiency (%EE)	N/A	> 80%	> 90%
Drug Loading (% w/w)	100%	~5%	~5%

Table 2: Comparative In Vitro Anti-inflammatory Activity (LPS-stimulated RAW 264.7 Macrophages)

Compound	Concentration (µg/mL)	Nitric Oxide (NO) Inhibition (%)
(-)-Lavandulyl Acetate (Free)	10	25 ± 4%
50	45 ± 6%
LNP-LVA	10	40 ± 5%
50	75 ± 8%
NLC-LVA	10	48 ± 6%
50	85 ± 7%

Experimental Protocols

Protocol 1: Preparation of (-)-Lavandulyl Acetate Loaded NLCs

This protocol describes the preparation of Nanostructured Lipid Carriers (NLCs) using a high-shear homogenization followed by ultrasonication method.

Materials:

• Solid Lipid: Glyceryl Monostearate

• Liquid Lipid: Olive Oil

• Active: (-)-Lavandulyl Acetate

• Surfactant: Polysorbate 80 (Tween® 80)

• Aqueous Phase: Deionized Water

Procedure:

• Lipid Phase Preparation: Weigh the solid lipid (e.g., 225 mg) and liquid lipid (e.g., 75 mg) into a glass beaker. Heat the mixture to 75°C (or 5-10°C above the melting point of the solid lipid) with gentle stirring until a clear, homogenous lipid melt is obtained.[7]

• Drug Incorporation: Add the desired amount of (-)-Lavandulyl acetate (e.g., 15 mg) to the molten lipid phase and stir until fully dissolved.

• Aqueous Phase Preparation: In a separate beaker, dissolve the surfactant (e.g., 150 mg) in deionized water and heat to the same temperature as the lipid phase (75°C).

• Pre-emulsion Formation: Add the hot aqueous phase to the hot lipid phase dropwise under continuous high-shear homogenization (e.g., 10,000 rpm) for 5 minutes to form a coarse oil-in-water emulsion.

• Nano-sizing: Immediately subject the pre-emulsion to high-frequency ultrasonication (probe sonicator) for 10 minutes in an ice bath to prevent drug degradation and evaporation.

• Cooling: Allow the resulting nanoemulsion to cool down to room temperature with gentle stirring to allow the lipid nanoparticles to solidify.

• Storage: Store the final NLC dispersion at 4°C.

Protocol 2: Characterization of LNP-LVA

• Particle Size, PDI, and Zeta Potential:

  • Dilute the LNP dispersion with deionized water to an appropriate concentration.

  • Analyze the sample using a Dynamic Light Scattering (DLS) instrument (e.g., Malvern Zetasizer) at 25°C.[8]

  • Perform measurements in triplicate.

• Encapsulation Efficiency (%EE):

  • Place 1 mL of the LNP dispersion into an ultra-centrifugal filter unit (e.g., Amicon® Ultra, 10 kDa MWCO).

  • Centrifuge at 4000 x g for 30 minutes to separate the nanoparticles from the aqueous phase containing the unencapsulated drug.

  • Quantify the amount of free (-)-Lavandulyl acetate in the filtrate using a validated HPLC-UV method.

  • Calculate the %EE using the following formula: %EE = [(Total Drug - Free Drug) / Total Drug] x 100

Visualizations

Experimental Workflow Diagram

References

• 1. Navigating the challenges of lipid nanoparticle formulation: the role of unpegylated lipid surfactants in enhancing drug loading and stability - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Lipid Nanoparticles: Formulation, Production Methods and Characterization Protocols | MDPI [mdpi.com]
• 3. azonano.com [azonano.com]
• 4. Anticancer Applications of Essential Oils Formulated into Lipid-Based Delivery Nanosystems [mdpi.com]
• 5. biomol.com [biomol.com]
• 6. azom.com [azom.com]
• 7. researchgate.net [researchgate.net]
• 8. Challenges in the Physical Characterization of Lipid Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

validation of (-)-Lavandulyl acetate as an active ingredient in larvicides

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the larvicidal efficacy of (-)-Lavandulyl acetate (B1210297) against other botanical and synthetic larvicides. The data presented is compiled from peer-reviewed studies to offer an objective analysis for researchers in the field of vector control and insecticide development.

Executive Summary

(-)-Lavandulyl acetate, a monoterpenoid found in lavender essential oil, has demonstrated significant larvicidal activity against several medically important mosquito species. This botanical compound presents a promising eco-friendly alternative to conventional synthetic insecticides. This guide outlines its performance in comparison to other larvicidal agents, details the experimental protocols for evaluation, and illustrates the putative mechanism of action.

Performance Comparison of Larvicidal Agents

The efficacy of a larvicide is typically evaluated based on its lethal concentration (LC50 and LC90), which represents the concentration required to kill 50% and 90% of the larval population, respectively. The following tables summarize the larvicidal activity of (-)-Lavandulyl acetate and other selected botanical and synthetic compounds against various mosquito vectors.

Table 1: Larvicidal Activity of (-)-Lavandulyl Acetate against Mosquito Larvae

Mosquito Species	LC50 (µg/mL)	LC90 (µg/mL)	Exposure Time (hours)	Reference
Anopheles subpictus	4.17	-	24	[1]
Aedes albopictus	4.60	-	24	[1]
Culex tritaeniorhynchus	5.11	-	24	[1]

Table 2: Comparative Larvicidal Activity (LC50) of Botanical Compounds against Aedes aegypti

Compound/Essential Oil	LC50 (ppm)	Reference
(-)-Lavandulyl acetate	4.60 (against Ae. albopictus)	[1]
Lavender Oil	29.82
Linalool	-	[2]
Camphor	-	[2]
Eucalyptus Oil	86.84
Lemongrass Oil	150.52
Peppermint Oil	165.57

Table 3: Comparative Larvicidal Activity (LC50) of Synthetic Larvicides

Compound	Mosquito Species	LC50 (mg/L)	Reference
Temephos	Aedes aegypti	0.0038 - 0.025
Temephos	Aedes aegypti	0.008	[3]
Bacillus thuringiensis israelensis (Bti)	Culex quinquefasciatus	0.160 (µg/mL)	[4]

Experimental Protocols

The evaluation of larvicidal activity is conducted following standardized laboratory bioassay protocols, primarily based on the guidelines provided by the World Health Organization (WHO).

Rearing of Mosquito Larvae

Mosquito larvae are reared in enamel or plastic trays filled with dechlorinated tap water. They are maintained at a controlled temperature of 27 ± 2°C and a relative humidity of 75-85%. Larvae are fed a diet of dog biscuits or a mixture of yeast and ground dog biscuits. Third or early fourth instar larvae are used for the bioassays.

Larvicidal Bioassay (WHO Standard Protocol)

A stock solution of the test compound (e.g., (-)-Lavandulyl acetate) is prepared in a suitable solvent (e.g., ethanol). Serial dilutions are made to obtain a range of desired concentrations.

• Test Setup: 200 mL of dechlorinated water is added to 250 mL beakers.

• Introduction of Larvae: 25 late third or early fourth instar larvae are introduced into each beaker.

• Application of Test Compound: 1 mL of the respective dilution of the test compound is added to each beaker. A control group is maintained with the addition of 1 mL of the solvent only.

• Observation: Mortality is recorded after a 24-hour exposure period. Larvae are considered dead if they are immobile and unable to surface when the water is disturbed.

• Data Analysis: The percentage mortality is calculated and corrected for control mortality using Abbott's formula. The LC50 and LC90 values are determined using probit analysis.

Caption: Workflow for a standard larvicidal bioassay.

Mechanism of Action

(-)-Lavandulyl Acetate: Putative Acetylcholinesterase Inhibition

While the precise molecular target of (-)-Lavandulyl acetate in mosquito larvae has not been definitively elucidated, a substantial body of evidence suggests that monoterpenoids, the chemical class to which it belongs, exert their insecticidal effects through the inhibition of acetylcholinesterase (AChE).[3][5] AChE is a critical enzyme in the nervous system of insects, responsible for the breakdown of the neurotransmitter acetylcholine (B1216132).

Inhibition of AChE leads to an accumulation of acetylcholine at the synaptic cleft, resulting in continuous nerve stimulation, paralysis, and ultimately, death of the larva.

Caption: Proposed mechanism of action for (-)-Lavandulyl acetate.

Comparative Mechanisms of Action: Synthetic Larvicides

For comparison, the mechanisms of action for two common classes of synthetic larvicides are illustrated below.

Organophosphates (e.g., Temephos): Acetylcholinesterase Inhibition

Organophosphates also act by inhibiting AChE, but through irreversible phosphorylation of the enzyme's active site.

Caption: Mechanism of action for organophosphate larvicides.

Bacillus thuringiensis israelensis (Bti): Midgut Disruption

Bti is a microbial larvicide that produces crystal proteins (endotoxins). Upon ingestion by mosquito larvae, these toxins are solubilized in the alkaline midgut and activated by proteases. The activated toxins bind to specific receptors on the midgut epithelial cells, leading to pore formation, cell lysis, and disruption of the midgut, ultimately causing larval death.

Caption: Mechanism of action for Bti larvicides.

Conclusion

(-)-Lavandulyl acetate demonstrates potent larvicidal activity against key mosquito vectors, with LC50 values in the low µg/mL range.[1] Its efficacy is comparable to that of some other essential oils and their constituents. While synthetic larvicides like Temephos and Bti can be effective at lower concentrations, concerns over insecticide resistance and non-target effects of synthetic chemicals highlight the importance of developing alternative, eco-friendly larvicides such as (-)-Lavandulyl acetate. The putative mechanism of action through AChE inhibition, common among many monoterpenoids, provides a basis for further investigation and development of this compound as a viable component of integrated vector management strategies.

References

• 1. Eco-friendly larvicides from Indian plants: Effectiveness of lavandulyl acetate and bicyclogermacrene on malaria, dengue and Japanese encephalitis mosquito vectors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cat.journals.ekb.eg [cat.journals.ekb.eg]
• 3. Inhibition of acetylcholinesterase activity by bicyclic monoterpenoids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

comparative study of the insecticidal activity of (-)-Lavandulyl acetate and linalyl acetate

In the ongoing search for effective and environmentally benign insecticides, researchers have increasingly turned their attention to plant-derived compounds. Among these, monoterpenoids found in essential oils have shown significant promise. This guide provides a comparative analysis of the insecticidal activity of two such compounds: (-)-Lavandulyl acetate (B1210297) and linalyl acetate. Both are isomers and prominent constituents of lavender (Lavandula angustifolia) essential oil and are recognized for their bioactive properties.

Quantitative Analysis of Insecticidal Efficacy

The insecticidal potential of (-)-Lavandulyl acetate and linalyl acetate has been evaluated against various insect species, primarily mosquito larvae and stored product pests. The following tables summarize the available quantitative data from different studies. It is important to note that direct comparative studies under identical conditions are limited, and thus, comparisons should be made with consideration for variations in experimental methodologies.

Table 1: Larvicidal Activity against Mosquito Species

Compound	Insect Species	LC50 (µg/mL)	Exposure Time (h)	Reference
(-)-Lavandulyl acetate	Anopheles subpictus	4.17	24	[1]
(-)-Lavandulyl acetate	Aedes albopictus	4.60	24	[1]
(-)-Lavandulyl acetate	Culex tritaeniorhynchus	5.11	24	[1]
Linalyl acetate	Not available	Not available	Not available

LC50: Lethal concentration required to kill 50% of the test population.

Table 2: Insecticidal Activity against Stored Product Pests

Compound	Insect Species	Assay Type	LC50 / LD50	Exposure Time	Reference
Linalyl acetate	Sitophilus oryzae (Rice Weevil)	Fumigant	LC50: 4.9 µL/mL (as a major component of basil EO)	Not specified
Linalyl acetate	Rhyzopertha dominica (Lesser Grain Borer)	Fumigant	75% mortality at 4% of basil EO	Not specified
Linalyl acetate	Ephestia kuehniella (Mediterranean Flour Moth)	Fumigant	LC50: 12.7 µL/L air (as a major component of Myrtus communis EO)	Not specified	[2]
Linalyl acetate	Plodia interpunctella (Indian Meal Moth)	Fumigant	LC50: 22.6 µL/L air (as a major component of Myrtus communis EO)	Not specified	[2]
Linalyl acetate	Acanthoscelides obtectus (Bean Weevil)	Fumigant	LC50: 49.6 µL/L air (as a major component of Myrtus communis EO)	Not specified	[2]
Linalyl acetate	Sitophilus zeamais (Maize Weevil)	Contact	LD50: 14.9 - 24.6 µ g/insect (as a component of various EOs)	Not specified

LC50: Lethal concentration required to kill 50% of the test population. LD50: Lethal dose required to kill 50% of the test population.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are generalized protocols for the key experiments cited in the comparison.

Mosquito Larvicidal Bioassay

This assay evaluates the toxicity of compounds to mosquito larvae.

• Test Organisms : Late third or early fourth instar larvae of the target mosquito species are used.

• Preparation of Test Solutions : The test compound is dissolved in a suitable solvent (e.g., ethanol (B145695) or acetone) to prepare a stock solution. Serial dilutions are then made to obtain a range of test concentrations.

• Exposure : A specified number of larvae (typically 20-25) are introduced into beakers containing a defined volume of water and the test solution. A control group with the solvent alone is also included.

• Observation : Mortality is recorded after a specific exposure period, usually 24 hours. Larvae are considered dead if they are immobile and do not respond to probing.

• Data Analysis : The mortality data is subjected to probit analysis to determine the LC50 value.

Fumigant Toxicity Assay

This method assesses the toxicity of volatile compounds in an enclosed space.

• Test Organisms : Adult insects of the target stored product pest are used.

• Test Arena : A sealed container, such as a glass jar or vial, is used as the fumigation chamber.

• Application : A filter paper impregnated with a specific concentration of the test compound dissolved in a volatile solvent is placed inside the chamber. The solvent is allowed to evaporate before introducing the insects.

• Exposure : A known number of insects are released into the chamber, and it is sealed. A control group with solvent-treated filter paper is also maintained.

• Observation : Mortality is assessed at predetermined time intervals (e.g., 24, 48, 72 hours).

• Data Analysis : The mortality data is used to calculate the LC50 value through probit analysis.

Contact Toxicity Assay

This assay determines the toxicity of a compound upon direct contact with the insect.

• Test Organisms : Adult insects of the target species are used.

• Application : A precise volume of the test compound dissolved in a solvent is topically applied to the dorsal thorax of each insect using a micro-applicator.

• Exposure : The treated insects are then placed in a clean container with access to food and water. A control group is treated with the solvent alone.

• Observation : Mortality is recorded at regular intervals.

• Data Analysis : The dose-response data is analyzed to determine the LD50 value.

Signaling Pathways and Mechanisms of Action

Both (-)-Lavandulyl acetate and linalyl acetate are believed to exert their insecticidal effects through neurotoxic mechanisms. While specific comparative studies on their molecular targets are scarce, the available literature suggests interference with key neurotransmitter systems in insects.

One of the primary proposed mechanisms is the inhibition of acetylcholinesterase (AChE) , an enzyme crucial for the breakdown of the neurotransmitter acetylcholine (B1216132) in the synaptic cleft. Inhibition of AChE leads to an accumulation of acetylcholine, resulting in hyperexcitation of the nervous system, paralysis, and eventual death of the insect.

Another potential target is the gamma-aminobutyric acid (GABA) receptor . GABA is the primary inhibitory neurotransmitter in the insect central nervous system. Some monoterpenoids have been shown to modulate GABA receptors, leading to either agonistic or antagonistic effects that disrupt normal nerve function.

Caption: Proposed neurotoxic signaling pathways for (-)-Lavandulyl acetate and linalyl acetate in insects.

Experimental Workflow

The general workflow for evaluating the insecticidal activity of these compounds follows a standardized process from compound preparation to data analysis.

Caption: A generalized experimental workflow for the comparative study of insecticidal activity.

Conclusion

The available data indicates that (-)-Lavandulyl acetate possesses potent larvicidal activity against several medically important mosquito species. Linalyl acetate has demonstrated insecticidal effects against a range of stored product pests, primarily through fumigant action. While a direct, side-by-side comparison is not yet available in the literature, both compounds clearly exhibit insecticidal properties that warrant further investigation. Their neurotoxic modes of action, likely targeting the acetylcholinesterase and GABA receptor systems, make them promising candidates for the development of new botanical insecticides. Future research should focus on direct comparative studies to elucidate the relative potency of these isomers and further explore their mechanisms of action to optimize their use in pest management strategies.

References

• 1. scribd.com [scribd.com]
• 2. Efficacy of Mentha aquatica L. Essential Oil (Linalool/Linalool Acetate Chemotype) against Insect Vectors and Agricultural Pests - PMC [pmc.ncbi.nlm.nih.gov]

Efficacy Showdown: (-)-Lavandulyl Acetate vs. Synthetic Pyrethroids in Mosquito Control

A Comparative Guide for Researchers and Drug Development Professionals

The escalating challenge of mosquito-borne diseases necessitates a continuous search for effective and environmentally conscious control agents. While synthetic pyrethroids have long been the cornerstone of mosquito abatement programs, the rise of insecticide resistance and concerns over non-target toxicity have spurred interest in alternative compounds. Among these, (-)-Lavandulyl acetate (B1210297), a naturally occurring monoterpenoid, has shown promise as a potent larvicide. This guide provides an objective comparison of the efficacy of (-)-Lavandulyl acetate and synthetic pyrethroids against mosquitoes, supported by experimental data, detailed protocols, and an examination of their respective mechanisms of action.

Quantitative Efficacy: A Comparative Analysis

The following tables summarize the larvicidal and adulticidal efficacy of (-)-Lavandulyl acetate and several widely used synthetic pyrethroids against key mosquito vector species. It is crucial to note that the data presented are compiled from various studies and were not obtained through direct head-to-head comparisons under identical experimental conditions. Therefore, these values should be interpreted as indicative of relative potency rather than absolute comparative efficacy.

Table 1: Larvicidal Efficacy (LC50) of (-)-Lavandulyl Acetate and Synthetic Pyrethroids Against Mosquito Larvae

Compound	Mosquito Species	LC50 (µg/mL)	Reference
(-)-Lavandulyl acetate	Anopheles subpictus	4.17	[1]
Aedes albopictus	4.60	[1]
Culex tritaeniorhynchus	5.11	[1]
Culex pipiens	140	[2]
Cypermethrin	Anopheles stephensi	0.0064	[3]
Aedes aegypti	0.0006	[3]
Culex quinquefasciatus	0.00012	[3]
Lambdacyhalothrin	Anopheles stephensi	0.0090	[3]
Aedes aegypti	0.0019	[3]
Culex quinquefasciatus	0.0010	[3]
Cyfluthrin	Anopheles stephensi	0.0087	[3]
Aedes aegypti	0.0005	[3]
Culex quinquefasciatus	0.0004	[3]
Deltamethrin	Anopheles stephensi (Susceptible Strain)	0.025	[4]
Permethrin	Anopheles stephensi (Susceptible Strain)	0.13	[4]

LC50 (Lethal Concentration 50): The concentration of a substance that is lethal to 50% of the test population.

Table 2: Adulticidal Efficacy and Knockdown Effect of Synthetic Pyrethroids Against Adult Mosquitoes

Compound	Mosquito Species	Efficacy Metric	Value	Reference
Deltamethrin	Aedes aegypti (Resistant Strain)	KT50	14.75 - 15.33 min
Aedes aegypti (Resistant Strain)	% Mortality (24h)	80.6 - 84.2%
Lambdacyhalothrin	Anopheles dirus	TKD50	<15 min
Anopheles dirus	% Mortality (>80%)	Maintained for 90 days (dry season)
Bifenthrin	Anopheles dirus	TKD50	<30 min
Anopheles dirus	% Mortality (>80%)	Maintained for 60 days (dry season)

KT50 (Knockdown Time 50): The time required to knock down 50% of the test population. TKD50: A synonym for KT50.

Experimental Protocols

The following are standardized methodologies for assessing the larvicidal and adulticidal efficacy of insecticidal compounds against mosquitoes, based on World Health Organization (WHO) guidelines.

Larvicidal Bioassay Protocol

This protocol is designed to determine the lethal concentration of a compound against mosquito larvae.

• Test Organisms: Late third or early fourth-instar larvae of the target mosquito species are used.

• Preparation of Test Solutions: A stock solution of the test compound is prepared in a suitable solvent (e.g., ethanol (B145695) or acetone). Serial dilutions are then made to obtain a range of desired concentrations.

• Exposure: A specified number of larvae (typically 20-25) are introduced into beakers containing a defined volume of water (e.g., 99 mL). The test solution (1 mL) is then added to the water. A control group is exposed to the solvent alone.

• Observation: Mortality is recorded at 24 and 48 hours post-exposure. Larvae are considered dead if they are immobile and do not respond to probing.

• Data Analysis: The percentage mortality is corrected for control mortality using Abbott's formula. Probit analysis is then used to determine the LC50 and LC90 values.

Workflow for a standard mosquito larvicidal bioassay.

Adulticidal Bioassay (Topical Application) Protocol

This protocol determines the lethal dose of a compound when applied directly to adult mosquitoes.

• Test Organisms: Non-blood-fed female adult mosquitoes (3-5 days old) are used.

• Preparation of Test Solutions: A stock solution of the test compound is prepared in a volatile solvent like acetone, and serial dilutions are made.

• Application: Mosquitoes are anesthetized (e.g., with CO2 or chilling). A small, precise volume (e.g., 0.5 µL) of the test solution is applied to the dorsal thorax of each mosquito using a micro-applicator. A control group is treated with the solvent only.

• Observation: Treated mosquitoes are placed in holding containers with access to a sugar solution. Mortality is recorded at 24 hours post-treatment.

• Data Analysis: The percentage mortality is corrected for control mortality. Probit analysis is used to determine the LD50 and LD90 values.

Workflow for a topical application adulticidal bioassay.

Signaling Pathways and Mechanisms of Action

The efficacy of an insecticide is intrinsically linked to its mechanism of action at the molecular level. (-)-Lavandulyl acetate and synthetic pyrethroids exhibit distinct modes of action.

Synthetic Pyrethroids: Neurotoxins Targeting Sodium Channels

Synthetic pyrethroids are potent neurotoxins that act on the voltage-gated sodium channels in the nerve cell membranes of insects. By binding to these channels, they prevent their closure, leading to a prolonged influx of sodium ions. This disrupts the normal transmission of nerve impulses, causing hyperexcitability, paralysis, and ultimately, the death of the mosquito.

Mechanism of action of synthetic pyrethroids in mosquitoes.

(-)-Lavandulyl Acetate: A Potential Multi-Target Neurotoxin

The precise signaling pathway of (-)-Lavandulyl acetate in mosquitoes has not been fully elucidated. However, as a monoterpenoid, it is likely to exert its insecticidal effects through neurotoxic mechanisms similar to other compounds in its class. Potential targets in the insect nervous system for monoterpenoids include:

• Acetylcholinesterase (AChE): Inhibition of this enzyme leads to the accumulation of the neurotransmitter acetylcholine, causing hyperexcitability.

• GABA Receptors: Monoterpenoids may act as modulators of GABA-gated chloride channels, disrupting inhibitory neurotransmission.

• Octopamine Receptors: These receptors are unique to invertebrates and are involved in various physiological processes. Monoterpenoids can act as agonists or antagonists, disrupting normal nerve function.

Potential neurotoxic mechanisms of (-)-Lavandulyl acetate.

Conclusion

The available data indicate that both (-)-Lavandulyl acetate and synthetic pyrethroids exhibit significant mosquitocidal activity. Based on the presented LC50 values, synthetic pyrethroids appear to be more potent larvicides than (-)-Lavandulyl acetate, often by several orders of magnitude. However, the development of resistance to pyrethroids in many mosquito populations is a major concern.

(-)-Lavandulyl acetate, with its likely multi-target neurotoxic mechanism, could be a valuable tool in insecticide resistance management strategies. Its natural origin may also offer a more favorable environmental profile, although further ecotoxicological studies are warranted.

The lack of direct comparative studies remains a significant knowledge gap. Future research should focus on conducting head-to-head efficacy trials of (-)-Lavandulyl acetate and various synthetic pyrethroids against a range of susceptible and resistant mosquito strains. Such studies are essential for a comprehensive understanding of their relative strengths and weaknesses and for the development of more effective and sustainable mosquito control programs.

References

• 1. Toxicity and Neurotoxic Effects of Monoterpenoids: In Insects and Earthworms | Semantic Scholar [semanticscholar.org]
• 2. DSpace [dr.lib.iastate.edu]
• 3. researchgate.net [researchgate.net]
• 4. scielosp.org [scielosp.org]

Comparative Analysis of the Biological Activity of Lavandulyl Acetate Enantiomers: A Review of Current Experimental Data

For Researchers, Scientists, and Drug Development Professionals

Lavandulyl acetate (B1210297), a monoterpene ester found in lavender essential oil, is recognized for its contribution to the characteristic aroma and potential therapeutic effects of lavender. As a chiral molecule, it exists in two enantiomeric forms: (+)-lavandulyl acetate and (-)-lavandulyl acetate. While the biological activities of lavender oil are widely studied, specific comparative data on the individual enantiomers of lavandulyl acetate are limited. This guide provides a comparative analysis based on the currently available scientific literature, summarizing quantitative data, detailing experimental protocols, and visualizing experimental workflows. A significant gap in the literature is the lack of specific biological activity data for the (+)-enantiomer of lavandulyl acetate, preventing a direct comparative analysis. This guide, therefore, focuses on the reported activities of (-)-lavandulyl acetate and the racemic mixture (±)-lavandulyl acetate.

Insecticidal Activity

The most well-documented biological activity of a specific lavandulyl acetate enantiomer is the insecticidal effect of (-)-lavandulyl acetate, particularly its larvicidal properties against various mosquito species.

Quantitative Data: Larvicidal Activity of (-)-Lavandulyl Acetate

Target Organism	Enantiomer	Concentration Range (µg/mL)	Exposure Time (h)	LC50 (µg/mL)[1][2]
Anopheles subpictus	(-)-Lavandulyl acetate	2-10	24	4.17
Aedes albopictus	(-)-Lavandulyl acetate	2-10	24	4.60
Culex tritaeniorhynchus	(-)-Lavandulyl acetate	2-10	24	5.11

LC50: Lethal concentration required to kill 50% of the test population.

Note: No quantitative data on the insecticidal activity of (+)-lavandulyl acetate has been identified in the reviewed literature, precluding a direct comparison of the enantiomers' potency.

Antimicrobial Activity

While lavender essential oil, which contains lavandulyl acetate, is known for its broad-spectrum antimicrobial properties, specific data on the individual enantiomers of lavandulyl acetate are scarce. Information is available for the racemic mixture, (±)-lavandulyl acetate.

Qualitative Data: Antifungal Activity of (±)-Lavandulyl Acetate

Target Organism	Compound	Activity
Candida albicans	(±)-Lavandulyl acetate	In vitro antifungal activity[3]

Note: The specific contribution of each enantiomer to the observed antifungal activity of the racemic mixture is unknown. Studies on lavender essential oil suggest that its overall antimicrobial effect is a result of the synergistic interactions of its various components, including linalool (B1675412) and linalyl acetate[4][5][6][7].

Sedative Effects

The sedative properties of lavender oil are well-recognized and are primarily attributed to its main constituents, linalool and linalyl acetate[8][9]. The role of lavandulyl acetate enantiomers in the sedative effect is not well-defined, and direct comparative studies are lacking. A patent has suggested that the two enantiomers may have different pharmacological activities, which could extend to their sedative effects, but provides no supporting data[6].

Experimental Protocols

Mosquito Larvicidal Bioassay

This protocol is adapted from standard larvicidal testing procedures.

Objective: To determine the lethal concentration (LC50) of lavandulyl acetate enantiomers against mosquito larvae.

Materials:

• Third or fourth instar mosquito larvae (e.g., Aedes aegypti, Culex quinquefasciatus)

• Test compounds: (-)-lavandulyl acetate, (+)-lavandulyl acetate (if available), and racemic (±)-lavandulyl acetate

• Solvent (e.g., ethanol, acetone)

• Distilled water

• Glass beakers or cups (250 mL)

• Pipettes

• Larval food (e.g., yeast powder, dog biscuits)

• Incubator or environmental chamber (maintained at 25-28°C)

Procedure:

• Stock Solution Preparation: Prepare a stock solution of each test compound in a suitable solvent.

• Test Concentrations: Prepare a series of dilutions from the stock solution to achieve the desired test concentrations in distilled water. A solvent control (water with the same amount of solvent used for the highest concentration) and a negative control (distilled water only) should be included.

• Exposure: Place 20-25 larvae in each beaker containing 200 mL of the test solution or control. Add a small amount of larval food to each beaker.

• Incubation: Incubate the beakers for 24 hours under controlled temperature and light conditions.

• Mortality Assessment: After 24 hours, count the number of dead larvae in each beaker. Larvae are considered dead if they are immobile and do not respond to gentle probing.

• Data Analysis: Calculate the percentage mortality for each concentration. Correct for control mortality using Abbott's formula if necessary. Determine the LC50 value using probit analysis.

Antimicrobial Broth Microdilution Assay

This protocol is a standard method for determining the Minimum Inhibitory Concentration (MIC) of a substance.

Objective: To determine the MIC of lavandulyl acetate enantiomers against various microorganisms.

Materials:

• Test microorganisms (e.g., Staphylococcus aureus, Escherichia coli, Candida albicans)

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Test compounds: (-)-lavandulyl acetate, (+)-lavandulyl acetate (if available), and racemic (±)-lavandulyl acetate

• Solvent (e.g., dimethyl sulfoxide (B87167) - DMSO)

• 96-well microtiter plates

• Pipettes

• Incubator

Procedure:

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism in the appropriate broth.

• Serial Dilutions: Perform serial two-fold dilutions of the test compounds in the broth directly in the 96-well plate.

• Inoculation: Add the standardized inoculum to each well. Include a positive control (broth with inoculum and no test compound) and a negative control (broth only).

• Incubation: Incubate the plates at the optimal temperature for the growth of the microorganism (e.g., 37°C for bacteria, 35°C for fungi) for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the test compound that completely inhibits visible growth of the microorganism.

Visualizations

Experimental Workflow: Mosquito Larvicidal Assay

Caption: Workflow for determining the larvicidal activity of lavandulyl acetate enantiomers.

Signaling Pathway: Potential Sedative Mechanism (Hypothetical)

While the precise mechanism for lavandulyl acetate is unknown, many sedative compounds act on the GABAergic system. The following diagram illustrates a simplified, hypothetical pathway.

Caption: Hypothetical modulation of the GABAA receptor by lavandulyl acetate leading to a sedative effect.

Conclusion

The available scientific literature provides evidence for the insecticidal activity of (-)-lavandulyl acetate and the antifungal properties of its racemic mixture. However, a significant knowledge gap exists regarding the biological activities of (+)-lavandulyl acetate. This lack of data prevents a comprehensive comparative analysis of the two enantiomers. Future research should focus on the individual synthesis and biological evaluation of both (+)- and (-)-lavandulyl acetate to elucidate any enantioselective differences in their insecticidal, antimicrobial, and sedative properties. Such studies would be invaluable for researchers, scientists, and drug development professionals in understanding the full therapeutic potential of this natural compound and its stereoisomers.

References

• 1. entomol.org [entomol.org]
• 2. jptcp.com [jptcp.com]
• 3. dergipark.org.tr [dergipark.org.tr]
• 4. Antifungal activity of Lavandula angustifolia essential oil against Candida albicans yeast and mycelial form - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. US10023891B2 - Process of chiral resolution of cyclic and acyclic acetates to enantiomerically pure (R)-alcohols - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. cabidigitallibrary.org [cabidigitallibrary.org]
• 9. researchgate.net [researchgate.net]

A Comparative Sensory Analysis of (-)-Lavandulyl Acetate and Its Structural Analogs

For researchers, scientists, and drug development professionals delving into the world of olfaction, a nuanced understanding of the sensory profiles of aromatic compounds is crucial. This guide offers a detailed comparison of the sensory characteristics of (-)-lavandulyl acetate (B1210297) and its key structural analogs. By examining their distinct odor profiles, this document aims to provide a valuable resource for studies in fragrance science, sensory analysis, and olfactory research.

(-)-Lavandulyl acetate, a monoterpene ester, is a significant contributor to the characteristic aroma of lavender. Its soft, floral, and slightly fruity scent is highly valued in the fragrance industry.[1] Understanding how subtle changes in its molecular structure impact its perceived odor can provide insights into the mechanisms of olfactory perception and guide the development of new fragrance ingredients.

Comparative Sensory Profiles

While comprehensive, directly comparable quantitative sensory data for (-)-lavandulyl acetate and its analogs is limited in publicly available literature, this guide synthesizes available qualitative descriptions and physico-chemical properties to offer a comparative overview. The following table summarizes the known sensory attributes of (-)-lavandulyl acetate and four of its important structural analogs: linalyl acetate, citronellyl acetate, geranyl acetate, and neryl acetate.

Compound	Chemical Structure	Odor Profile	Odor Threshold (in air)
(-)-Lavandulyl acetate		Soft, floral, sweet, slightly fruity and herbaceous.[1]	Data not available
Linalyl acetate		Fresh, zesty, bergamot-like, with a clean lavender-floral character and soft herbaceous body. It is described as lighter and fresher than its parent alcohol, linalool.[2][3][4][5]	Data not available
Citronellyl acetate		Fresh, fruity, and rosy with green and citrus undertones. The (R)-(+)-enantiomer is described as fruity and rosy, while the (S)-(-)-enantiomer is more aldehydic, dirty, and lemony.[6][7][8][9]	Data not available
Geranyl acetate		Fresh, rosy-floral with pronounced fruity nuances reminiscent of pear, accompanied by subtle lavender and citrus undertones. It also possesses a sweet, waxy floral character.[10][11][12]	Data not available
Neryl acetate		Very sweet, soft floral aroma reminiscent of orange blossom, neroli, and rose with fresh, dewy characteristics. It is generally perceived as softer and rounder than its geometric isomer, geranyl acetate.[13][14]	Data not available

Experimental Protocols

To generate robust and comparable sensory data, standardized experimental protocols are essential. The following methodologies are widely used in the fragrance industry and academic research for the sensory evaluation of aroma compounds.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique that combines the separation capabilities of gas chromatography with human sensory perception. It allows for the identification of odor-active compounds in a mixture and the characterization of their individual sensory attributes.[15]

Methodology:

• Sample Preparation: The fragrance material is diluted in an appropriate solvent (e.g., ethanol) to a suitable concentration.

• GC Separation: The sample is injected into a gas chromatograph equipped with a capillary column. The column separates the volatile compounds based on their boiling points and polarity.

• Olfactory Detection: The effluent from the GC column is split into two streams. One stream is directed to a chemical detector (e.g., a mass spectrometer or flame ionization detector) for compound identification and quantification. The other stream is directed to a sniffing port, where a trained sensory panelist or "sniffer" evaluates the odor of the eluting compounds.

• Data Recording: The panelist records the time, duration, and a qualitative description of each perceived odor. This data is then correlated with the chemical data from the detector to identify the odor-active compounds.

Sensory Panel Evaluation

Sensory panel evaluation involves a group of trained individuals who assess the sensory characteristics of a product according to a standardized procedure. This method can provide quantitative data on the intensity of various odor descriptors.[16][17][18][19]

Methodology:

• Panelist Selection and Training: A panel of 8-12 individuals is selected based on their olfactory acuity and ability to describe odors. They undergo extensive training to recognize and rate the intensity of a wide range of odor attributes using standardized reference materials.

• Sample Preparation and Presentation: The fragrance compounds are diluted to a specific concentration in a neutral solvent and presented to the panelists on smelling strips or in sniff bottles. The presentation order is randomized and blinded to prevent bias.

• Sensory Evaluation: Panelists evaluate each sample and rate the intensity of predefined sensory descriptors (e.g., floral, fruity, woody, herbaceous) on a labeled magnitude scale or a visual analog scale.

• Data Analysis: The intensity ratings from all panelists are collected and statistically analyzed to generate a sensory profile for each compound. Techniques such as Analysis of Variance (ANOVA) are used to determine significant differences between samples.

Olfactory Signaling Pathway

The perception of odor begins with the interaction of volatile molecules with olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal cavity. Terpenes and their derivatives, such as lavandulyl acetate and its analogs, are known to modulate these receptors.[20][21] The binding of an odorant to an OR initiates a signal transduction cascade that ultimately leads to the perception of a specific smell in the brain.

Caption: Simplified diagram of the olfactory signal transduction cascade.

Experimental Workflow for Sensory Profile Comparison

The following workflow outlines a comprehensive approach to comparing the sensory profiles of (-)-lavandulyl acetate and its structural analogs.

Caption: A typical workflow for a comparative sensory profiling study.

References

• 1. Lavandulyl Acetate (25905-14-0) | Reliable Chemical Trader [chemicalbull.com]
• 2. Linalyl Acetate (115-95-7) — Zesty Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 3. Linalyl Acetate | The Floral–fruity Backbone Of Lavender Fragrances | Chemicalbull [chemicalbull.com]
• 4. Structure-odor relationships of linalool, linalyl acetate and their corresponding oxygenated derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. fraterworks.com [fraterworks.com]
• 6. benchchem.com [benchchem.com]
• 7. scentree.co [scentree.co]
• 8. (S)-citronellyl acetate, 67601-05-2 [thegoodscentscompany.com]
• 9. chemimpex.com [chemimpex.com]
• 10. Geranyl Acetate (105-87-3) – Premium Synthetic Ingredient for Perfumery — Scentspiracy [scentspiracy.com]
• 11. Geranyl Acetate | C12H20O2 | CID 1549026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Perfumers Apprentice - Geranyl Acetate (Natural) [shop.perfumersapprentice.com]
• 13. Neryl Acetate (141-12-8) - Synthetic Ingredient For Perfumery — Scentspiracy [scentspiracy.com]
• 14. chemimpex.com [chemimpex.com]
• 15. researchgate.net [researchgate.net]
• 16. sense-lab.co.uk [sense-lab.co.uk]
• 17. sitaramdixit.synthasite.com [sitaramdixit.synthasite.com]
• 18. perfumerflavorist.com [perfumerflavorist.com]
• 19. testinglab.com [testinglab.com]
• 20. researchgate.net [researchgate.net]
• 21. Potential role of terpenes in recovery from olfactory dysfunction with olfactory training: a review - PubMed [pubmed.ncbi.nlm.nih.gov]

cross-reactivity studies of (-)-Lavandulyl acetate in biological assays

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biological activities of (-)-Lavandulyl acetate (B1210297), a naturally occurring monoterpene found in lavender oil, alongside its structurally related and more abundant alternatives, linalool (B1675412) and linalyl acetate. The information presented is intended to support research and development efforts by providing objective data and detailed experimental methodologies.

Executive Summary

(-)-Lavandulyl acetate has demonstrated notable efficacy as a mosquito larvicide, with specific toxicity against various mosquito species. While direct comparative data is limited, this guide compiles available quantitative information to facilitate an initial assessment of its performance against linalool and linalyl acetate in relevant biological assays. The primary activities explored include insecticidal and antimicrobial effects. Furthermore, this guide details the experimental protocols for these key assays to ensure reproducibility and aid in the design of future cross-reactivity studies.

Data Presentation

The following tables summarize the available quantitative data for (-)-Lavandulyl acetate and its alternatives. It is important to note that the data presented has been aggregated from various studies and may not represent direct head-to-head comparisons under identical experimental conditions.

Table 1: Larvicidal Activity (LC50 in µg/mL)

Compound	Anopheles subpictus	Aedes albopictus	Culex tritaeniorhynchus	Culex pipiens
(-)-Lavandulyl acetate	4.17[1]	4.60[1]	5.11[1]	Not available
Linalool	Not available	Not available	Not available	140
Linalyl acetate	Not available	Not available	Not available	Not available

Note: The LC50 value for linalool against Culex pipiens is from a study on Lavandula angustifolia essential oil, where linalool was a major component[2].

Table 2: Activity against Non-Target Aquatic Organisms (LC50 in µg/mL)

Compound	Anisops bouvieri	Diplonychus indicus	Gambusia affinis
(-)-Lavandulyl acetate	206[1]	336.17[1]	534[1]

Table 3: Antimicrobial Activity (MIC in mg/mL)

Compound	Staphylococcus aureus	Escherichia coli
(-)-Lavandulyl acetate	Not available	Not available
Linalool	Potentially active component of Lavender oil[3]	Potentially active component of Lavender oil[3]
Linalyl acetate	Potentially active component of Lavender oil[3]	Potentially active component of Lavender oil[3]
Lavender Essential Oil	2.1	3.1

Note: While linalool and linalyl acetate are recognized as primary contributors to the antimicrobial properties of lavender oil, specific MIC values for the pure compounds were not available in the reviewed literature. The provided MIC values for Lavender Essential Oil are for context.

Experimental Protocols

Detailed methodologies for the key biological assays are provided below to ensure transparency and facilitate the replication of studies.

Mosquito Larvicidal Bioassay (Adapted from WHO Guidelines)

This protocol is based on the World Health Organization (WHO) standard guidelines for testing mosquito larvicides.

1. Rearing of Mosquito Larvae:

• Mosquito larvae (e.g., Aedes aegypti, Culex quinquefasciatus) are reared in enamel or plastic trays containing dechlorinated water.

• Larvae are fed a diet of brewer's yeast, dog biscuits, and algae powder in a 3:1:1 ratio.

• The rearing temperature is maintained at 27 ± 2°C with a photoperiod of 14:10 (light:dark).

2. Preparation of Test Solutions:

• Stock solutions of the test compounds ((-)-Lavandulyl acetate, linalool, linalyl acetate) are prepared by dissolving them in a suitable solvent (e.g., ethanol, acetone).

• A series of dilutions are prepared from the stock solution to obtain the desired test concentrations.

3. Bioassay Procedure:

• Twenty-five late third or early fourth instar larvae are introduced into 500 mL beakers containing 249 mL of dechlorinated water.

• One milliliter of the appropriate test solution is added to each beaker to achieve the final concentration.

• Each concentration is tested in triplicate, along with a control group (containing only the solvent) and a negative control (dechlorinated water only).

• Mortality is recorded after 24 hours of exposure. Larvae are considered dead if they are unable to move when prodded with a needle.

4. Data Analysis:

• The percentage mortality is calculated for each concentration and corrected for control mortality using Abbott's formula if necessary.

• The LC50 (lethal concentration required to kill 50% of the population) and LC90 values are determined using probit analysis.

Antimicrobial Susceptibility Testing: Broth Microdilution Method

This protocol is a standard method for determining the Minimum Inhibitory Concentration (MIC) of a substance.

1. Preparation of Microbial Inoculum:

• The test microorganisms (e.g., Staphylococcus aureus, Escherichia coli) are cultured overnight in a suitable broth medium (e.g., Mueller-Hinton Broth).

• The bacterial suspension is adjusted to a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

2. Preparation of Test Compounds:

• Stock solutions of the test compounds are prepared in a solvent such as dimethyl sulfoxide (B87167) (DMSO).

• Serial two-fold dilutions of the compounds are prepared in a 96-well microtiter plate using the appropriate broth medium.

3. Inoculation and Incubation:

• Each well of the microtiter plate is inoculated with the standardized microbial suspension.

• The final volume in each well is typically 200 µL.

• The plates are incubated at 37°C for 18-24 hours.

4. Determination of MIC:

• The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

• A positive control (broth with inoculum) and a negative control (broth only) are included in each assay.

Mandatory Visualization

Experimental Workflow for Larvicidal Bioassay

Caption: Workflow for the mosquito larvicidal bioassay.

Proposed Signaling Pathway for Linalool and Linalyl Acetate in the Central Nervous System

Caption: Proposed mechanism of action for linalool and linalyl acetate in the CNS.

References

• 1. Antimicrobial Activity of Lavender Essential Oil from Lavandula angustifolia Mill.: In Vitro and In Silico Evaluation [mdpi.com]
• 2. Variation in the Antimicrobial Activity of Essential Oils from Cultivars of Lavandula angustifolia and L. × intermedia | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]

A Comparative Evaluation of Extraction Techniques for Enhanced (-)-Lavandulyl Acetate Yield

This guide provides a comprehensive comparison of various extraction techniques for obtaining (-)-Lavandulyl acetate (B1210297), a key fragrant compound found in lavender essential oil. The objective of this document is to offer researchers, scientists, and professionals in the drug development and fragrance industries a clear, data-driven evaluation of the performance of different methods, supported by experimental data and detailed protocols. The techniques under review include traditional methods like hydrodistillation and solvent extraction, as well as more modern approaches such as supercritical fluid extraction and microwave-assisted hydrodistillation.

Comparative Analysis of Extraction Yields

The efficiency of an extraction technique is primarily determined by the total yield of essential oil and the concentration of the target compound, (-)-Lavandulyl acetate, within that oil. The following table summarizes quantitative data from various studies, offering a comparative overview of different methods.

Extraction Technique	Plant Material	Total Essential Oil Yield (%)	(-)-Lavandulyl Acetate in Oil (%)	Source
Hydrodistillation (HD)	Lavandula angustifolia	4.57	14.1	[1][2]
Lavandula angustifolia	2.5	Not Specified	[3]
Lavandula angustifolia	0.9 - 1.6	4.64 - 5.35	[4][5]
Supercritical Fluid Extraction (SFE/SCE)	Lavandula angustifolia	6.68	7.5	[1][6]
Lavandula angustifolia	0.6 - 1.8	Present, but lower than HD	[3]
Lavandula angustifolia	2.15 - 7.27	0.23 (positive correlation with flowrate)	[7]
Solvent Extraction (Hexane)	Lavandula angustifolia	7.57	Not Specified	[1]
Microwave-Assisted Hydrodistillation (MAHD)	Lavandula angustifolia	3.19	Not Specified	[8]
Lavandula angustifolia (enzymatically pretreated)	2.4 (approx. 25% increase over conventional HD)	Present in main compounds	[9]
Accelerated Solvent Extraction (ASE)	Lavandula angustifolia (with methanol)	Higher than HD and Soxhlet	Present as a major component	[10]

Key Observations:

• Solvent extraction with hexane (B92381) demonstrated the highest total essential oil yield.[1]

• Supercritical Fluid Extraction (SFE) shows a high yield of essential oil, with one study noting it was about six times higher than hydrodistillation.[6] However, the percentage of lavandulyl acetate in the SFE extract was lower compared to the hydrodistilled oil in the same study.[2][6]

• Hydrodistillation (HD) , a conventional method, provides a moderate yield of essential oil but can yield a higher relative percentage of lavandulyl acetate compared to SFE.[2][6] Different hydrodistillation techniques (water, steam, and water-steam) can result in varying yields and compositions.[4]

• Microwave-Assisted Hydrodistillation (MAHD) presents a promising alternative with reduced extraction times and energy consumption compared to conventional HD, while achieving comparable or even higher yields.[8] Enzymatic pretreatment prior to MAHD can further increase the yield.[9]

• Accelerated Solvent Extraction (ASE) with methanol (B129727) also shows superior performance in terms of yield compared to traditional methods.[10]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are the protocols for the key extraction techniques discussed.

Hydrodistillation (HD)

Hydrodistillation is a traditional method for extracting essential oils from plant materials.

• Apparatus: A Clevenger-type apparatus is typically used.[6]

• Procedure:

  • 100 g of dried and powdered lavender plant material is placed in a round-bottom flask.[6][11]

  • The plant material is submerged in a sufficient volume of water (e.g., 2 L).[11]

  • The mixture is heated to boiling, and the steam, carrying the volatile essential oils, rises into the condenser.

  • The steam is condensed back into a liquid, and the essential oil, being immiscible with water, is collected in a graduated tube.

  • The distillation process is typically carried out for a period of 3 to 5 hours.[6][11]

  • The collected oil is then dried over anhydrous sodium sulfate (B86663) and filtered for analysis.[11]

Supercritical Fluid Extraction (SFE)

SFE utilizes a supercritical fluid, most commonly carbon dioxide, as the extraction solvent.

• Apparatus: A supercritical fluid extraction system with an extractor vessel, pumps, heaters, and separators.

• Procedure:

  • The extractor vessel is preheated.[6]

  • A known quantity of dried lavender material is loaded into the extractor.

  • The system is pressurized and heated to the desired conditions (e.g., 200 bar and 45°C).[6]

  • Liquid carbon dioxide is pumped into the extractor at a specific flow rate (e.g., 10 ml/min).[6]

  • The extraction is performed in two phases: a static phase (e.g., 90 minutes) followed by a dynamic phase (e.g., 30 minutes) where the supercritical fluid containing the extracted compounds is passed through a separator.[6]

  • In the separator, the pressure and/or temperature are changed, causing the CO2 to return to a gaseous state and release the extracted oil, which is then collected.

Solvent Extraction

This method involves the use of an organic solvent to dissolve the essential oil from the plant material.

• Apparatus: A Soxhlet apparatus is commonly used for continuous extraction.[10]

• Procedure:

  • A known amount of dried lavender material is placed in a thimble.

  • The thimble is placed in the main chamber of the Soxhlet extractor.

  • The extraction solvent (e.g., hexane or ethanol) is placed in a distillation flask below the extractor.[1][10]

  • The solvent is heated, and the vapor travels up a distillation arm and condenses into the chamber containing the thimble.

  • The condensed solvent surrounds the thimble and extracts the essential oil.

  • Once the chamber is full, the solvent and dissolved oil are siphoned back into the distillation flask.

  • This cycle is repeated multiple times.

  • Finally, the solvent is evaporated to yield the essential oil.

Microwave-Assisted Hydrodistillation (MAHD)

MAHD is a more recent technique that combines hydrodistillation with microwave heating.

• Apparatus: A microwave oven modified for extraction, connected to a Clevenger-type apparatus.[8]

• Procedure:

  • A specific quantity of lavender material is mixed with water in a flask, with a defined liquid-to-solid ratio (e.g., 17 mL/g).[8]

  • The flask is placed in the microwave cavity and connected to the condenser.

  • The mixture is heated using microwave power (e.g., 500 W) for a specified duration (e.g., 40 minutes).[8]

  • The extraction and collection of the essential oil then proceed as in conventional hydrodistillation.

  • Enzymatic pretreatment of the lavender flowers can be performed prior to MAHD to potentially increase the yield.[9]

Logical Workflow Diagram

The following diagram illustrates the general workflow for a comparative study of different extraction techniques for (-)-Lavandulyl acetate.

Caption: Workflow for comparing extraction techniques.

This guide has presented a comparative analysis of various extraction techniques for (-)-Lavandulyl acetate, providing both quantitative data and detailed experimental protocols. The choice of the most suitable extraction method will depend on the specific requirements of the researcher or industry, balancing factors such as yield, purity, cost, and environmental impact. Modern techniques like SFE and MAHD offer significant advantages in terms of efficiency and selectivity, though traditional methods remain relevant. Further research focusing on the optimization of each technique specifically for (-)-Lavandulyl acetate yield is recommended.

References

• 1. researchgate.net [researchgate.net]
• 2. Towards a Greener Future: Sustainable Innovations in the Extraction of Lavender (Lavandula spp.) Essential Oil - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 6. jmp.ir [jmp.ir]
• 7. cetjournal.it [cetjournal.it]
• 8. Optimization of Microwave-assisted Extraction of Essential Oil from Lavender Using Response Surface Methodology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. newfrontchem.iqstorm.ro [newfrontchem.iqstorm.ro]
• 11. greatlakeslavendergrowers.org [greatlakeslavendergrowers.org]

Comparative Genomics of Lavandula Species for Lavandulyl Acetate Biosynthesis Genes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the key genes involved in the biosynthesis of lavandulyl acetate (B1210297) across different Lavandula species. The production of this significant aroma compound, a hallmark of lavender essential oil, is a multi-step enzymatic process. This document focuses on the comparative genomics of two critical enzyme families: Lavandulyl Diphosphate (B83284) Synthase (LPPS), which catalyzes the formation of the precursor lavandulyl diphosphate, and Alcohol Acyltransferases (AATs), which are responsible for the final acetylation step to produce lavandulyl acetate.

Introduction to Lavandulyl Acetate Biosynthesis

Lavandulyl acetate is an irregular monoterpene ester that contributes significantly to the characteristic fragrance of lavender essential oil. Its biosynthesis deviates from the typical head-to-tail condensation of isoprenoid units. Instead, it involves a unique head-to-middle condensation of two dimethylallyl diphosphate (DMAPP) molecules to form lavandulyl diphosphate (LPP). This reaction is catalyzed by lavandulyl diphosphate synthase (LPPS), a cis-prenyl diphosphate synthase.[1][2][3] Subsequently, LPP is likely dephosphorylated to lavandulol (B192245), which is then acetylated by an alcohol acyltransferase (AAT) to yield lavandulyl acetate.[4][5][6]

Recent advances in the genomics and transcriptomics of Lavandula species, particularly the sequencing of the Lavandula angustifolia genome, have provided a foundation for identifying and characterizing the genes involved in this pathway.[7][8][9] The lavender genome exhibits an expansion of gene families related to terpenoid biosynthesis, a result of whole-genome duplication events, which may contribute to the diversity of terpenoids produced by these plants.[7][8][10]

Comparative Analysis of Key Biosynthetic Genes

This section details the identified genes crucial for lavandulyl acetate formation in Lavandula species.

Lavandulyl Diphosphate Synthase (LPPS)

The enzyme LPPS is pivotal for the formation of the irregular monoterpene skeleton of lavandulol.

Gene/Enzyme	Species	GenBank Accession	Key Findings	References
LiLPPS	Lavandula x intermedia	Not specified in results	Catalyzes the head-to-middle condensation of two DMAPP units to form lavandulyl diphosphate. Characterized as a novel cis-prenyl transferase.	[2]
LPPS	Lavandula species	Not specified in results	Its identification elucidated the biosynthetic origin of irregular monoterpenes in lavender.	[1][3][11]

Alcohol Acyltransferases (AATs)

AATs are responsible for the esterification of monoterpene alcohols, including lavandulol.

Gene/Enzyme	Species	GenBank Accession	Substrate Specificity	Key Findings	References
LiAAT3	Lavandula x intermedia	Not specified in results	Geraniol, Nerol	Involved in the production of geranyl acetate and neryl acetate. Did not show activity with linalool (B1675412).	[12]
LiAAT4	Lavandula x intermedia	Not specified in results	Geraniol, Nerol, Lavandulol	Efficiently produces geranyl acetate, neryl acetate, and lavandulyl acetate. Used for the microbial biosynthesis of lavandulyl acetate in E. coli. Considered a candidate gene for the QTL controlling the linalool to linalyl acetate ratio.	[3][4][6][12]

Experimental Methodologies

The identification and characterization of these genes have been made possible through a combination of genomic, transcriptomic, and biochemical approaches.

Genome and Transcriptome Sequencing

• De Novo Genome Sequencing : The genome of Lavandula angustifolia (cultivars 'Maillette' and 'Jingxun 2') was sequenced using a combination of Illumina and PacBio sequencing technologies.[7][8][9] This provided a high-quality reference genome for gene identification and comparative genomics.

• Transcriptome Analysis (RNA-Seq) : RNA-Seq of different tissues (e.g., leaves, flowers, glandular trichomes) and developmental stages has been employed to identify differentially expressed genes involved in terpenoid biosynthesis.[13][14] This approach is crucial for pinpointing candidate genes that are highly expressed in tissues where essential oils are produced.

Gene Identification and Cloning

• Homology-Based PCR : Initial identification of terpene synthase (TPS) genes in Lavandula was achieved through PCR using primers designed based on conserved regions of known TPS genes from other plant species.[15][16]

• Expressed Sequence Tag (EST) Library Analysis : Construction and analysis of EST libraries from tissues rich in essential oils, such as glandular trichomes, have been instrumental in discovering genes involved in terpenoid metabolism, including prenyl transferases and TPSs.[11][14][15]

Functional Characterization of Enzymes

• Heterologous Expression : Candidate genes are typically cloned into expression vectors and expressed in microbial systems like Escherichia coli or yeast (Saccharomyces cerevisiae).[3][4][6][17]

• Enzyme Assays : The purified recombinant enzymes are then incubated with potential substrates (e.g., DMAPP for LPPS; lavandulol and acetyl-CoA for AATs) to determine their catalytic activity and substrate specificity.

• Product Identification : The products of the enzymatic reactions are identified using techniques such as Gas Chromatography-Mass Spectrometry (GC-MS).[3][4]

Phylogenetic Analysis

• Sequence Alignment : Deduced amino acid sequences of the identified genes are aligned with known sequences from other species using algorithms like ClustalW.

• Phylogenetic Tree Construction : Phylogenetic trees are constructed using methods such as Neighbor-Joining or Maximum Likelihood to infer the evolutionary relationships of the identified genes.[17]

Visualizations

Biosynthetic Pathway of Lavandulyl Acetate

Caption: Biosynthetic pathway of lavandulyl acetate in Lavandula.

Experimental Workflow for Gene Identification and Characterization

Caption: A generalized experimental workflow for identifying and characterizing biosynthetic genes.

Logical Relationship of Key Enzymes and Products

Caption: Logical relationship between precursors, key enzymes, and products in lavandulyl acetate biosynthesis.

Conclusion and Future Directions

The comparative genomic analysis of Lavandula species is beginning to unravel the genetic basis for the production of key essential oil components like lavandulyl acetate. The identification of a dedicated lavandulyl diphosphate synthase (LPPS) and specific alcohol acyltransferases (AATs) provides critical targets for future research and metabolic engineering.

Future studies should focus on:

• Comparative genomics across a wider range of Lavandula species to understand the evolution and diversity of LPPS and AAT genes.

• In-depth functional characterization of these enzymes from different species to compare their kinetic properties and substrate specificities.

• Investigating the transcriptional regulation of these genes to understand how their expression is controlled in different tissues and under various environmental conditions.

• Metabolic engineering of lavender or microbial systems to enhance the production of lavandulyl acetate for commercial applications.

This guide serves as a foundational resource for researchers aiming to explore and leverage the genetic diversity of Lavandula for the development of novel products and applications.

References

• 1. Lavandulyl acetate | 68 Publications | 747 Citations | Top Authors | Related Topics [scispace.com]
• 2. Cloning and functional characterization of genes involved in the biosynthesis and secretion of essential oil constituents of Lavandula - UBC Library Open Collections [open.library.ubc.ca]
• 3. biorxiv.org [biorxiv.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. biorxiv.org [biorxiv.org]
• 7. The chromosome-based lavender genome provides new insights into Lamiaceae evolution and terpenoid biosynthesis. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 8. academic.oup.com [academic.oup.com]
• 9. De novo sequencing of the Lavandula angustifolia genome reveals highly duplicated and optimized features for essential oil production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Researchers Sequence Genome of New Lavender Cultivar | Sci.News [sci.news]
• 11. Lavandula Species, Their Bioactive Phytochemicals, and Their Biosynthetic Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. tandfonline.com [tandfonline.com]
• 14. researchgate.net [researchgate.net]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. Identification and characterization of terpene synthase genes accounting for volatile terpene emissions in flowers of Freesia x hybrida - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of (-)-Lavandulyl Acetate: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring laboratory safety and environmental responsibility. This document provides essential, step-by-step guidance for the safe disposal of (-)-Lavandulyl acetate (B1210297), a common fragrance ingredient found in lavender oil. Adherence to these procedures will help maintain a safe laboratory environment and ensure compliance with waste disposal regulations.

Immediate Safety and Handling

Before beginning any disposal procedures, it is crucial to consult your institution's Environmental Health and Safety (EHS) department for specific guidelines. Always wear appropriate Personal Protective Equipment (PPE), including safety glasses or goggles, nitrile gloves, and a lab coat. Handle (-)-Lavandulyl acetate in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors.

Although not classified as a hazardous chemical by the OSHA Hazard Communication Standard, (-)-Lavandulyl acetate may cause skin and eye irritation.[1] It is also important to note that it may cause long-lasting harmful effects to aquatic life, and large releases into the environment should be prevented.[1][2]

Quantitative Data Summary

The physical and chemical properties of (-)-Lavandulyl acetate are important for determining the correct disposal route. Key quantitative data are summarized in the table below.

Property	Value	Source
Molecular Formula	C₁₂H₂₀O₂	[3]
Molecular Weight	196.29 g/mol	[3]
Boiling Point	228-229 °C (at 760 mmHg)	[4][5]
Flash Point	70.5°C (159°F) to 113.1°C	[3][4][5]
Solubility in Water	6.816 mg/L at 25°C (practically insoluble)	[4][5]

Note: While the reported flashpoint of (-)-Lavandulyl acetate is above the 60°C (140°F) threshold often used to classify flammable hazardous waste, it is still a combustible liquid.[6] Always consult with your EHS officer for a final determination.

Disposal Protocol

The proper disposal method for (-)-Lavandulyl acetate depends on its form (neat, in solution, or as contaminated material). The following protocol outlines the recommended steps for each scenario.

Step 1: Waste Segregation and Collection

All waste containing (-)-Lavandulyl acetate should be considered chemical waste and segregated from regular trash.

• Liquid Waste: Collect all liquid waste containing (-)-Lavandulyl acetate, including unused or expired material and solutions, in a designated, leak-proof, and clearly labeled waste container.

  • The container should be made of a material compatible with organic solvents (e.g., glass or high-density polyethylene).

  • Label the container with "Hazardous Waste" (or as directed by your EHS department), the full chemical name "(-)-Lavandulyl acetate," and the approximate concentration and volume.

  • Do not mix with incompatible waste streams. It is generally acceptable to commingle with other non-halogenated organic solvent waste.[7]

• Solid Waste: Collect any solid materials contaminated with (-)-Lavandulyl acetate, such as absorbent pads from spills, contaminated gloves, or weighing papers, in a separate, sealed, and labeled waste bag or container.

Step 2: Managing Different Waste Streams

• Unused or Expired (-)-Lavandulyl Acetate:

  • Transfer the neat chemical into the designated non-halogenated organic waste container.

  • If the original container is to be disposed of, triple rinse it with a suitable organic solvent (e.g., ethanol (B145695) or acetone).

  • Collect the rinsate in the same hazardous waste container.

  • Deface the label on the empty container before disposing of it as regular lab glass or plastic, as per institutional guidelines.

• Solutions Containing (-)-Lavandulyl Acetate:

  • Directly transfer the solution into the designated non-halogenated organic waste container.

  • Do Not Dispose Down the Drain. Due to its low water solubility and potential harm to aquatic life, (-)-Lavandulyl acetate should not be disposed of via the sanitary sewer.

• Contaminated Labware and Debris:

  • Place all contaminated solid waste into a designated solid chemical waste container.

  • Ensure the container is properly sealed and labeled.

Step 3: Storage and Final Disposal

• Store the sealed and labeled waste containers in a designated satellite accumulation area until they are collected by your institution's EHS department or a licensed hazardous waste disposal contractor.

• Ensure that the storage area is well-ventilated and that incompatible wastes are segregated.

• Request a waste pickup from your EHS department as soon as the containers are full.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (-)-Lavandulyl acetate waste.

Caption: Disposal workflow for (-)-Lavandulyl acetate.

By following these procedures, laboratory personnel can ensure the safe and environmentally conscious disposal of (-)-Lavandulyl acetate, contributing to a culture of safety and responsibility within the scientific community.

References

• 1. Lavandulyl acetate - Wikipedia [en.wikipedia.org]
• 2. Lavandulyl acetate | C12H20O2 | CID 30247 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemicalbull.com [chemicalbull.com]
• 4. (-)-lavandulyl acetate, 20777-39-3 [thegoodscentscompany.com]
• 5. lavandulyl acetate, 25905-14-0 [thegoodscentscompany.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. Lavandulyl acetate | TargetMol [targetmol.com]

Essential Safety and Operational Guidance for Handling (-)-Lavandulyl Acetate

For researchers, scientists, and drug development professionals, ensuring safe handling of chemical compounds is paramount. This document provides crucial safety and logistical information for (-)-Lavandulyl acetate (B1210297), focusing on personal protective equipment (PPE), operational protocols, and disposal plans to foster a secure laboratory environment.

Personal Protective Equipment (PPE)

When handling (-)-Lavandulyl acetate, appropriate personal protective equipment is essential to minimize exposure and ensure personal safety. The following table summarizes the recommended PPE.

Protection Type	Recommended Equipment	Specifications and Remarks
Eye/Face Protection	Safety glasses with side shields or goggles	Ensure a snug fit to protect against splashes.[1][2]
Skin Protection	Chemical-resistant gloves (e.g., Nitrile rubber) and protective clothing/lab coat	Inspect gloves for integrity before use.[1][2][3] Remove contaminated clothing promptly.[2]
Respiratory Protection	NIOSH/MSHA approved respirator	Required if exposure limits are exceeded, irritation is experienced, or in case of insufficient ventilation.[1][3] Positive-pressure supplied air respirators may be necessary for high airborne contaminant concentrations.[1]

Experimental Workflow for Safe Handling

The following diagram outlines the procedural steps for the safe handling of (-)-Lavandulyl acetate from reception to disposal.

Caption: Procedural workflow for handling (-)-Lavandulyl acetate.

Operational Plans

Handling:

• Always handle (-)-Lavandulyl acetate in a well-ventilated area, preferably within a chemical fume hood.[2][3]

• Avoid contact with skin and eyes and inhalation of vapors.[2][4]

• Wash hands thoroughly after handling.[5]

• Keep containers tightly closed when not in use.[2]

Storage:

• Store in a cool, dry, and well-ventilated place, away from direct sunlight and heat sources.[2][4][5] A recommended storage temperature is -20°C.[1]

• Keep away from incompatible materials such as strong oxidizing agents.[1]

Spill Management:

• In case of a spill, ensure adequate ventilation and wear appropriate PPE.[1][2]

• Prevent further leakage if it is safe to do so.[1]

• Absorb the spill with an inert material, such as sand or earth, and collect it in a suitable container for disposal.[2]

• Clean the contaminated surface thoroughly.[1]

• Prevent the spill from entering drains or waterways.[2]

Disposal Plan

• Disposal of (-)-Lavandulyl acetate and its contaminated packaging must be in accordance with all applicable regional, national, and local laws and regulations.[1][6]

• Do not reuse empty containers.[1]

• Avoid releasing the chemical into the environment.[5][6]

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. chemicalbull.com [chemicalbull.com]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. Lavandulyl Acetate (25905-14-0) | Reliable Chemical Trader [chemicalbull.com]
• 5. biolandes.com [biolandes.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]